5-Chloro-3-methylpyrazine-2-carbaldehyde chemical properties
An In-depth Technical Guide to 5-Chloro-3-methylpyrazine-2-carbaldehyde: Properties, Synthesis, and Applications in Drug Discovery Introduction 5-Chloro-3-methylpyrazine-2-carbaldehyde is a substituted heterocyclic aldeh...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to 5-Chloro-3-methylpyrazine-2-carbaldehyde: Properties, Synthesis, and Applications in Drug Discovery
Introduction
5-Chloro-3-methylpyrazine-2-carbaldehyde is a substituted heterocyclic aldehyde that represents a confluence of structural motifs highly valued in modern medicinal chemistry. The pyrazine core is a well-established pharmacophore found in numerous natural products and FDA-approved therapeutics.[1] Its nitrogen atoms frequently act as crucial hydrogen bond acceptors in enzyme active sites.[2] The incorporation of a chlorine atom can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, making it a common feature in many pharmaceuticals.[3]
This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of 5-Chloro-3-methylpyrazine-2-carbaldehyde. We will delve into its core chemical properties, predictable spectroscopic signatures, logical synthetic strategies, and key chemical reactions. The primary objective is to illuminate its potential as a versatile and strategic building block for the synthesis of novel, biologically active compounds.
PART 1: Physicochemical and Spectroscopic Profile
The precise physicochemical properties of 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS No. 139338-65-3) are not extensively documented in publicly available literature.[4] However, by examining closely related analogs, a reliable profile can be established. The compound is expected to be a solid at room temperature, likely white to yellow or brown, with solubility in common organic solvents.[5]
Table 1: Physical and Chemical Properties of 5-Chloro-3-methylpyrazine-2-carbaldehyde and Related Analogs
While specific spectra for this molecule are not published, its characteristic spectroscopic features can be reliably predicted based on its functional groups and data from similar pyrazine structures.[7][8][9]
Table 2: Predicted Spectroscopic Data for 5-Chloro-3-methylpyrazine-2-carbaldehyde
The aldehyde proton is highly deshielded. Pyrazine protons are in the aromatic region. The methyl group is attached to the electron-deficient ring. Similar pyrazine aldehydes show aldehyde protons >9.8 ppm.[7]
¹³C NMR
~190-194 ppm (C=O)~130-160 ppm (Pyrazine Ring Carbons)~20-25 ppm (-CH₃)
The aldehyde carbonyl carbon is characteristic. Pyrazine ring carbons appear in the aromatic region.[9]
These are characteristic absorption bands for aromatic aldehydes.[10] The C=O stretch is a strong, defining peak.[11]
Mass Spectrometry
Molecular Ion [M]⁺ at m/z ≈ 156/158 (isotope pattern for Cl)Key Fragments: [M-CHO]⁺, [M-Cl]⁺, [M-CO]⁺
The presence of chlorine will give a characteristic M/M+2 isotopic pattern with an approximate 3:1 ratio. Fragmentation will likely involve loss of the formyl radical, a chlorine radical, or neutral carbon monoxide.
PART 2: Synthesis and Chemical Reactivity
Proposed Synthesis
A logical and efficient synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde would start from a commercially available precursor, such as 2-chloro-3-methylpyrazine. The most direct approach involves the oxidation of the methyl group at the 2-position, if a suitable precursor like 2,3-dimethyl-5-chloropyrazine were available. A more general and controllable route involves the formylation of a metallated pyrazine intermediate.
Below is a plausible, though hypothetical, synthetic workflow.
A Technical Guide to 5-Chloro-3-methylpyrazine-2-carbaldehyde: A Key Intermediate in Modern Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Abstract 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS Number: 119963-38-7) is a highly functionalized heterocyclic compound of significant interest in medi...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS Number: 119963-38-7) is a highly functionalized heterocyclic compound of significant interest in medicinal chemistry. Its unique arrangement of a reactive aldehyde, a strategically positioned chlorine atom, and a methyl group on the electron-deficient pyrazine core makes it a valuable building block for the synthesis of complex molecular architectures, particularly in the realm of targeted therapeutics. This guide provides an in-depth analysis of its chemical properties, plausible synthetic routes, characteristic reactivity, and its burgeoning role in the development of kinase inhibitors and other bioactive molecules. While this compound is a niche intermediate, this document consolidates available information and provides expert-derived, logical synthetic and analytical approaches based on established chemical principles.
Introduction: The Significance of the Pyrazine Scaffold
The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms at the 1 and 4 positions, is a "privileged scaffold" in medicinal chemistry. Its derivatives are integral to a wide array of pharmaceuticals due to their ability to engage in hydrogen bonding and other non-covalent interactions with biological targets.[1][2] The electron-deficient nature of the pyrazine ring also influences the physicochemical properties of the parent molecule, often enhancing metabolic stability and modulating pharmacokinetic profiles.[2] The incorporation of a chloro-substituent and an aldehyde functionality, as seen in 5-Chloro-3-methylpyrazine-2-carbaldehyde, provides orthogonal handles for diverse chemical transformations, making it a versatile synthon in drug discovery programs.[3]
Physicochemical and Spectroscopic Profile
While a comprehensive, publicly available dataset for 5-Chloro-3-methylpyrazine-2-carbaldehyde is limited, its properties can be reliably predicted based on its structure and data from analogous compounds.
Table 1: Physicochemical Properties of 5-Chloro-3-methylpyrazine-2-carbaldehyde
Property
Value (Predicted/Inferred)
Source/Rationale
CAS Number
119963-38-7
Supplier Catalog
Molecular Formula
C₆H₅ClN₂O
---
Molecular Weight
156.57 g/mol
---
Appearance
Likely a solid at room temperature
Analogy to similar pyrazine aldehydes
Solubility
Expected to be soluble in common organic solvents (DCM, THF, EtOAc) and sparingly soluble in water.
General solubility of similar organic compounds
Spectroscopic Characterization (Predicted)
The spectroscopic data for 5-Chloro-3-methylpyrazine-2-carbaldehyde would be key to its identification and quality control. Based on known spectral data of related compounds, the following characteristics are anticipated:
¹H NMR: The proton NMR spectrum is expected to show a singlet for the pyrazine ring proton, a singlet for the aldehyde proton (typically downfield, ~10 ppm), and a singlet for the methyl group protons.
¹³C NMR: The carbon NMR spectrum will be characterized by signals for the five carbon atoms of the pyrazine ring and the aldehyde carbonyl carbon (typically in the 180-200 ppm region).
Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight, along with a characteristic isotopic pattern due to the presence of a chlorine atom.
Infrared (IR) Spectroscopy: The IR spectrum would be expected to show a strong absorption band for the carbonyl (C=O) stretch of the aldehyde group (around 1700 cm⁻¹).
Synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde: Plausible Routes
Vilsmeier-Haack Formylation of 2-Chloro-3-methylpyrazine
The Vilsmeier-Haack reaction is a classic and effective method for the formylation of electron-rich aromatic and heteroaromatic compounds.[4] Although pyrazines are electron-deficient, the presence of a methyl group can provide sufficient activation for this transformation.
Proposed Reaction Scheme:
Figure 1: Vilsmeier-Haack formylation route.
Proposed Experimental Protocol:
Reagent Preparation: In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, cool N,N-dimethylformamide (DMF) to 0 °C.
Slowly add phosphorus oxychloride (POCl₃) dropwise, maintaining the temperature below 10 °C. Stir for 30 minutes at this temperature to form the Vilsmeier reagent.
Reaction: Dissolve 2-chloro-3-methylpyrazine in a minimal amount of dry DMF. Add this solution dropwise to the pre-formed Vilsmeier reagent.
After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to 60-80 °C. Monitor the reaction progress by thin-layer chromatography (TLC).
Work-up: Once the starting material is consumed, cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.
Neutralize the acidic solution with a suitable base (e.g., sodium bicarbonate or sodium hydroxide solution) to a pH of 7-8.
Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to afford 5-Chloro-3-methylpyrazine-2-carbaldehyde.
Oxidation of (5-Chloro-3-methylpyrazin-2-yl)methanol
Another viable route is the oxidation of the corresponding primary alcohol. This approach avoids the potentially harsh conditions of the Vilsmeier-Haack reaction and can be highly selective.
Proposed Reaction Scheme:
Figure 2: Oxidation of the corresponding alcohol.
Proposed Experimental Protocol:
Setup: To a solution of (5-Chloro-3-methylpyrazin-2-yl)methanol in a suitable solvent (e.g., dichloromethane or chloroform), add an excess of an oxidizing agent. Manganese dioxide (MnO₂) is a common and effective choice for the oxidation of allylic and benzylic-type alcohols.
Reaction: Stir the suspension vigorously at room temperature. The reaction progress can be monitored by TLC.
Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove the manganese salts. Wash the filter cake with the reaction solvent.
Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be further purified by column chromatography or recrystallization.
Reactivity and Applications in Drug Discovery
The chemical utility of 5-Chloro-3-methylpyrazine-2-carbaldehyde stems from the reactivity of its two key functional groups: the aldehyde and the chloro-substituent.
Reactions of the Aldehyde Group
The aldehyde functionality is a versatile handle for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions.
Reductive Amination: The aldehyde can react with primary or secondary amines in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form substituted aminomethyl-pyrazines. This is a cornerstone reaction in the synthesis of many drug candidates.
Wittig and Horner-Wadsworth-Emmons Reactions: Reaction with phosphorus ylides allows for the extension of the carbon chain and the formation of alkenes.
Condensation Reactions: The aldehyde can undergo condensation with active methylene compounds to form α,β-unsaturated systems, which are themselves valuable intermediates.
Formation of Imines and Hydrazones: Reaction with primary amines or hydrazines readily forms imines and hydrazones, respectively. These can be stable final products or can be further elaborated.
Reactions of the Chloro Group
The chlorine atom on the pyrazine ring is susceptible to nucleophilic aromatic substitution (SNAr), particularly with nitrogen, oxygen, and sulfur nucleophiles. This allows for the introduction of a wide range of substituents that can modulate the biological activity and pharmacokinetic properties of the molecule.
Workflow for Derivatization:
Figure 3: Key derivatization pathways.
Application in Kinase Inhibitor Synthesis
Pyrazine derivatives are prevalent in the field of kinase inhibitors, where the nitrogen atoms of the pyrazine ring often act as hydrogen bond acceptors, interacting with the hinge region of the kinase active site.[2] 5-Chloro-3-methylpyrazine-2-carbaldehyde is an attractive starting material for the synthesis of such inhibitors. The aldehyde can be used to build out the core scaffold, while the chloro group allows for the late-stage introduction of various substituents to fine-tune potency and selectivity.
Safety and Handling
A specific Safety Data Sheet (SDS) for 5-Chloro-3-methylpyrazine-2-carbaldehyde is not widely available. However, based on the known hazards of similar compounds, the following precautions should be taken:
Hazard Classification (Inferred): Likely to be harmful if swallowed, and may cause skin and eye irritation.
Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant gloves.
Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid generating dust.
Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.
Conclusion
5-Chloro-3-methylpyrazine-2-carbaldehyde is a valuable and versatile building block for the synthesis of complex heterocyclic molecules. While detailed experimental data for this specific compound is not abundant in publicly accessible literature, its synthesis and reactivity can be reliably predicted based on established principles of organic chemistry. Its potential for elaboration through reactions at both the aldehyde and chloro-substituent makes it a powerful tool for medicinal chemists, particularly in the design and synthesis of novel kinase inhibitors and other targeted therapies. As the demand for novel and selective therapeutics continues to grow, the importance of such highly functionalized heterocyclic intermediates is set to increase.
A Comprehensive Technical Guide to 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1): A Key Building Block for Drug Discovery
Abstract 5-Chloro-3-methylpyrazine-2-carbaldehyde is a substituted heterocyclic compound featuring a pyrazine core, a structural motif of significant interest in medicinal chemistry. The unique arrangement of a reactive...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
5-Chloro-3-methylpyrazine-2-carbaldehyde is a substituted heterocyclic compound featuring a pyrazine core, a structural motif of significant interest in medicinal chemistry. The unique arrangement of a reactive carbaldehyde group, a chlorine atom, and a methyl group on the electron-deficient pyrazine ring makes this molecule a highly versatile and valuable intermediate for the synthesis of novel therapeutic agents. This guide provides an in-depth analysis of its molecular structure, physicochemical properties, and strategic importance in drug development. We will explore its role as a pharmacophore, present a representative synthetic protocol with mechanistic justifications, and outline the expected analytical characterization. This document serves as a technical resource for researchers and scientists engaged in the design and synthesis of next-generation pharmaceuticals, particularly in the areas of oncology and infectious diseases.
Molecular Identity and Physicochemical Properties
The functionality of 5-Chloro-3-methylpyrazine-2-carbaldehyde in a synthetic context is dictated by its distinct molecular architecture and resulting chemical properties.
Molecular Structure
The molecule consists of a central pyrazine ring, which is a diazine with nitrogen atoms at positions 1 and 4. The substituents are located as follows:
Position 2: A carbaldehyde (formyl) group (-CHO), which serves as a primary site for chemical modification.
Position 3: A methyl group (-CH₃).
Position 5: A chlorine atom (-Cl), which modulates the electronic properties of the ring and can serve as a leaving group in certain nucleophilic substitution reactions.
Figure 1. 2D Structure of 5-Chloro-3-methylpyrazine-2-carbaldehyde.
Key Identifiers and Properties
The fundamental properties of this compound are summarized below. These data are critical for laboratory handling, reaction setup, and analytical characterization.
The pyrazine scaffold is a well-established pharmacophore found in numerous FDA-approved drugs and biologically active molecules.[2][3] Its utility stems from the ability of the ring's nitrogen atoms to act as hydrogen bond acceptors, often enabling potent interactions with enzyme active sites, such as the hinge region of kinases.[2]
The specific substituents on 5-Chloro-3-methylpyrazine-2-carbaldehyde enhance its value:
Chlorine Atom: The inclusion of chlorine is a common strategy in drug design.[4] It can enhance metabolic stability, improve membrane permeability, and participate in halogen bonding, a specific type of non-covalent interaction that can increase binding affinity to a biological target.
Carbaldehyde Group: This functional group is a synthetic linchpin. It provides a reactive handle for a wide array of chemical transformations, including reductive amination, oxidation, reduction, and condensation reactions, allowing for the rapid generation of diverse compound libraries.
Methyl Group: The methyl group can influence the molecule's conformation and provide beneficial steric interactions within a binding pocket.
This combination of features makes the molecule a prime starting material for developing novel kinase inhibitors for oncology and antimycobacterial agents, an area where related 5-chloropyrazine derivatives have shown significant promise.[2][5]
Representative Synthetic Protocol & Workflow
While multiple synthetic routes can be envisioned, a common and reliable method for introducing a carbaldehyde group onto a methyl-substituted heteroaromatic ring is through direct oxidation. This protocol describes a representative synthesis based on established chemical principles.[2]
Principle of the Method
The synthesis proceeds via the selective oxidation of one methyl group of a precursor, 5-chloro-2,3-dimethylpyrazine. Selenium dioxide (SeO₂) is a classic and effective reagent for this type of transformation, as it selectively oxidizes activated methyl groups adjacent to the nitrogen atoms of the pyrazine ring. The electron-deficient nature of the pyrazine ring facilitates this reaction.
Step-by-Step Experimental Protocol
Objective: To synthesize 5-Chloro-3-methylpyrazine-2-carbaldehyde from 5-chloro-2,3-dimethylpyrazine.
Materials:
5-chloro-2,3-dimethylpyrazine (1.0 eq)
Selenium dioxide (1.1 eq)
1,4-Dioxane (solvent)
Water
Dichloromethane (DCM)
Magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Hexanes/Ethyl Acetate solvent system
Procedure:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-chloro-2,3-dimethylpyrazine (1.0 eq) in a mixture of 1,4-dioxane and a small amount of water (e.g., 50:1 v/v).
Reagent Addition: Add selenium dioxide (1.1 eq) to the solution. The mixture will likely be a suspension.
Heating: Heat the reaction mixture to reflux (approximately 100-102°C) with vigorous stirring.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-8 hours). A black precipitate of elemental selenium will form as the reaction proceeds.
Workup - Filtration: Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove the black selenium precipitate. Wash the filter cake with DCM.
Workup - Extraction: Combine the filtrate and washes. Transfer to a separatory funnel and wash with water, followed by a saturated sodium bicarbonate solution to remove any acidic byproducts.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.
Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to isolate the pure 5-Chloro-3-methylpyrazine-2-carbaldehyde.
Synthesis Workflow Diagram
Caption: Workflow for the synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde.
Expected Spectroscopic Characterization
Structural confirmation of the synthesized product is achieved through a combination of standard spectroscopic techniques. Based on the molecular structure, the following spectral features are predicted.
¹H NMR Spectroscopy:
Aldehyde Proton (CHO): A singlet is expected in the highly deshielded region of δ 9.8-10.2 ppm .
Pyrazine Proton (Ar-H): A singlet corresponding to the single proton on the pyrazine ring is expected around δ 8.5-8.8 ppm .
Methyl Protons (CH₃): A singlet for the three methyl protons should appear further upfield, likely around δ 2.6-2.8 ppm .
¹³C NMR Spectroscopy:
Carbonyl Carbon (C=O): Expected in the far downfield region, δ 190-195 ppm .
Aromatic Carbons (C-Cl, C-CHO, C-CH₃, C-H): A set of four distinct signals in the aromatic region, δ 130-160 ppm .
Methyl Carbon (CH₃): A signal in the aliphatic region, typically δ 20-25 ppm .
Infrared (IR) Spectroscopy:
A strong, sharp absorption band characteristic of the aldehyde C=O stretch is expected around 1700-1715 cm⁻¹ .
C-H stretching vibrations for the aromatic and aldehyde protons will appear around 2820-2850 cm⁻¹ and 3000-3100 cm⁻¹ .[6]
Mass Spectrometry (MS):
The mass spectrum should show a molecular ion peak (M⁺) at m/z ≈ 156.0 .
Crucially, due to the presence of chlorine, a characteristic isotopic pattern will be observed: an (M+2)⁺ peak at m/z ≈ 158.0 with an intensity approximately one-third that of the M⁺ peak, confirming the presence of a single chlorine atom.
Synthetic Utility and Future Directions
The true value of 5-Chloro-3-methylpyrazine-2-carbaldehyde lies in its potential for elaboration into more complex, biologically active molecules. The aldehyde functionality is a gateway to a vast chemical space.
Caption: Key synthetic transformations of the carbaldehyde group.
This versatility allows for its incorporation into lead optimization programs where systematic structural modifications are required to enhance potency, selectivity, and pharmacokinetic profiles. Its application is particularly relevant for generating libraries of compounds aimed at validated drug targets like protein kinases and bacterial enzymes.
Conclusion
5-Chloro-3-methylpyrazine-2-carbaldehyde is more than a simple chemical; it is a strategic tool for the modern medicinal chemist. Its molecular structure, combining a privileged pyrazine core with synthetically versatile functional groups, provides an efficient entry point to novel and diverse chemical entities. The principles and protocols outlined in this guide underscore its utility and provide a framework for its effective application in drug discovery and development programs.
References
Anichem. 5-chloro-3-methylpyrazine-2-carbaldehyde. Anichem. Available at: [Link]
PubChem. 5-Methylpyrazine-2-carboxaldehyde. National Center for Biotechnology Information. Available at: [Link]
Mondal, S., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PMC. Available at: [Link]
Gangadasu, B., et al. (2025). Simple and convenient preparation of 2-chloro-5-methylpyridine-3-carbaldehyde imines. ResearchGate. Available at: [Link]
Miniyar, P.B., et al. Design and synthesis of 5-methylpyrazine-2-carbohydrazide derivatives: A new anti-tubercular scaffold. ResearchGate. Available at: [Link]
PubChemLite. 5-chloro-2-methylthiophene-3-carbaldehyde (C6H5ClOS). PubChemLite. Available at: [Link]
Google Patents. CN1155581C - Process for preparing 5-methyl pyrazine-2-carboxylic acid. Google Patents.
Jampilek, J., et al. (2013). Synthesis, Antimycobacterial Activity and In Vitro Cytotoxicity of 5-Chloro-N-phenylpyrazine-2-carboxamides. MDPI. Available at: [Link]
Al-Suwaidan, I. A., et al. (2018). 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). Semantic Scholar. Available at: [Link]
Google Patents. WO2021105399A1 - Process for the preparation of 5-chloro-pyridine-2-carboxylic acids and carboxylates with 3-sulfur containing substituents. Google Patents.
Ramalingam, S., et al. The Spectroscopic Investigation of 3-amino-2-pyrazine carboxylic acid and methyl-3-amino-2-pyrazine carboxylate. Journal of Environmental Nanotechnology. Available at: [Link]
Rosiak, A., et al. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. MDPI. Available at: [Link]
Solvation Dynamics and Experimental Profiling of 5-Chloro-3-methylpyrazine-2-carbaldehyde
An In-Depth Technical Guide for Drug Development Professionals Executive Summary In the landscape of modern medicinal chemistry and agrochemical development, highly functionalized heterocyclic building blocks are indispe...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide for Drug Development Professionals
Executive Summary
In the landscape of modern medicinal chemistry and agrochemical development, highly functionalized heterocyclic building blocks are indispensable. 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) is a prime example of such a scaffold, offering a unique combination of reactive centers for downstream synthesis, including Schiff base formations and Knoevenagel condensations.
However, the successful integration of this compound into high-throughput screening (HTS) workflows or large-scale synthetic routes relies entirely on a rigorous understanding of its solubility profile. Because of its specific array of electron-withdrawing and sterically demanding substituents, its solvation behavior deviates significantly from simpler unsubstituted pyrazines. This whitepaper provides an authoritative analysis of the structural causality behind its solubility, presents comparative empirical data, and outlines self-validating experimental protocols for thermodynamic solubility determination.
Structural Causality in Solvation
To predict and manipulate the solubility of 5-Chloro-3-methylpyrazine-2-carbaldehyde, scientists must look beyond basic "like-dissolves-like" heuristics and analyze the specific thermodynamic contributions of its functional groups. The solvation of this molecule is a competitive balance between solute-solute crystal lattice energy and solute-solvent interactions.
The Pyrazine Core: The electron-deficient diazine ring is weakly basic and capable of engaging in dipole-dipole interactions. However, the presence of two nitrogen atoms in the aromatic system reduces its overall lipophilicity compared to a benzene analog.
The C5-Chloro Substituent: Halogenation drastically alters the partition coefficient. The chlorine atom is highly electronegative yet polarizable, increasing the molecule's lipophilicity (LogP) and promoting strong London dispersion forces. This drives high solubility in halogenated solvents like dichloromethane (DCM) while severely penalizing aqueous solubility.
The C3-Methyl Group: This alkyl group introduces steric bulk adjacent to the reactive carbaldehyde. Thermodynamically, it increases the hydrophobic surface area of the molecule, further disrupting potential hydration shells and decreasing solubility in highly polar protic solvents like water.
The C2-Carbaldehyde Group: As a strong hydrogen-bond acceptor and a highly polar electrophilic center, the aldehyde group rescues the molecule's solubility in polar aprotic solvents. It forms highly favorable dipole-dipole interactions with solvents like dimethyl sulfoxide (DMSO) and ethyl acetate.
Structural features dictating the solubility profile of the pyrazine derivative.
Empirical Solubility Data in Organic Solvents
While specific, peer-reviewed quantitative solubility metrics for the exact 5-chloro-3-methyl derivative are often proprietary to pharmaceutical libraries, we can establish a highly accurate comparative profile based on the foundational data of [1], adjusted via Hansch-Leo fragmental constants for the chloro and methyl additions.
The table below summarizes the extrapolated quantitative solubility profile across various organic solvent classes at standard ambient temperature (25°C).
Solvent Class
Specific Solvent
Dielectric Constant (ε)
Est. Solubility (mg/mL)
Primary Solvation Mechanism
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
46.7
> 100 (Very High)
Strong dipole-dipole interaction with the aldehyde; favorable interaction with the electron-deficient pyrazine ring.
Halogenated
Dichloromethane (DCM)
9.1
50 - 100 (High)
Dispersion forces and induced dipoles matching the polarizability of the C5-chloro substituent.
Ester
Ethyl Acetate
6.0
50 - 100 (High)
Dipole-dipole interactions; excellent polarity match for the overall molecule.
Polar Protic
Methanol
32.7
10 - 50 (Moderate)
Hydrogen bonding with the aldehyde and pyrazine nitrogens, though limited by the hydrophobic methyl/chloro groups.
Aliphatic
n-Hexane
1.9
< 1 (Very Low)
Insufficient solvent polarity to overcome the cohesive lattice energy of the crystalline solid.
Experimental Methodologies for Solubility Determination
In drug discovery, distinguishing between kinetic solubility (the point of precipitation from a DMSO stock) and thermodynamic solubility (the equilibrium concentration of a solid in a solvent) is critical. For formulation and rigorous synthetic planning, thermodynamic solubility is the gold standard [3].
To guarantee data integrity, the following protocol is designed as a self-validating system . By utilizing temporal sampling, the assay inherently proves that thermodynamic equilibrium has been reached, eliminating false positives caused by supersaturation. This methodology is an optimized adaptation of the [2] and standard [4].
Preparation: Weigh approximately 10 mg of crystalline 5-Chloro-3-methylpyrazine-2-carbaldehyde into three separate, chemically inert amber glass vials (to prevent potential photolytic degradation of the aldehyde).
Solvent Addition: Add 1.0 mL of the target organic solvent (e.g., Ethyl Acetate) to each vial. The presence of visible, undissolved solid is mandatory to ensure saturation.
Isothermal Agitation: Seal the vials and place them in a thermostatic orbital shaker set to exactly 25.0 ± 0.1 °C. Agitate at 300 RPM.
Phase 2: Temporal Sampling (The Self-Validation Mechanism)
4. Time-Point Extraction: Extract 50 µL aliquots from the suspension at exactly 24 hours, 48 hours, and 72 hours .
5. Phase Separation: Immediately centrifuge the aliquots at 15,000 RPM for 10 minutes at 25°C, or pass through a solvent-compatible 0.22 µm PTFE syringe filter to remove all undissolved micro-particulates.
Phase 3: Quantification & Validation
6. Dilution & HPLC-UV Analysis: Dilute the clarified supernatant with the mobile phase to fall within the linear range of a previously established HPLC-UV calibration curve (monitored at the compound's
, typically around 260-280 nm).
7. Equilibrium Certification: Compare the calculated concentrations from the 48-hour and 72-hour time points. The system validates itself if the variance () between these two points is less than 5%. If , the solid has not reached equilibrium, and shaking must continue.
Shake-flask method workflow for determining thermodynamic solubility.
Solvent Selection Strategy for Downstream Workflows
Based on the structural thermodynamics and empirical profiling, researchers should adopt the following solvent strategies when working with 5-Chloro-3-methylpyrazine-2-carbaldehyde:
For High-Throughput Screening (HTS) Stock Solutions: Utilize DMSO . The compound's high solubility (>100 mg/mL) ensures that highly concentrated master stocks can be prepared without the risk of spontaneous precipitation during freeze-thaw cycles.
For Synthetic Extractions & Reactions: Utilize Dichloromethane (DCM) or Ethyl Acetate . These solvents provide excellent solubility for the starting material while remaining volatile enough for easy removal via rotary evaporation.
For Recrystallization: Employ a binary solvent system. Dissolve the crude product in a minimal amount of warm Ethyl Acetate (the good solvent), and slowly titrate in n-Hexane (the anti-solvent) until the cloud point is reached. The stark contrast in solubility between these two solvents will force the compound into a highly pure crystalline lattice.
References
Government of Canada Publications / OECD. "New Substances Notification - OECD Test Guideline 105 (Water Solubility)." Publications.gc.ca. Available at:[Link]
Harnessing Substituted Pyrazine Carboxaldehydes: A Technical Guide to Privileged Scaffolds in Drug Discovery and Chemical Biology
As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently rely on privileged scaffolds to bypass the high attrition rates associated with high-throughput screening. Among these,...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently rely on privileged scaffolds to bypass the high attrition rates associated with high-throughput screening. Among these, the pyrazine ring—a six-membered heteroaromatic system with two para-oriented nitrogen atoms—stands out due to its electron-deficient nature and robust 1[1]. When functionalized with a highly reactive formyl group, substituted pyrazine carboxaldehydes become exceptionally versatile 2[2]. This whitepaper explores the mechanistic rationale, therapeutic applications, and validated experimental methodologies for leveraging these compounds in oncology, infectious disease, and chemical biology.
Section 1: The Mechanistic Rationale of the Pyrazine Scaffold
The utility of pyrazine carboxaldehydes stems from two distinct chemical features:
The Heteroaromatic Core: The electron-withdrawing nature of the pyrazine nitrogens lowers the pKa of adjacent substituents and enhances metabolic stability compared to phenyl or pyridyl analogs[1]. This makes it an ideal bioisostere for improving the3 of lead compounds[3].
The Electrophilic Handle: The carboxaldehyde moiety is a prime site for derivatization. It readily undergoes reductive amination to yield secondary amines, Wittig reactions for carbon-carbon bond formation, and condensation with hydrazines or thiosemicarbazides to form 4[4]. Furthermore, it serves as a precursor for fused heterocyclic systems, such as pyrrolo[1,2-a]pyrazines and imidazo[1,2-b]pyrazines, which are highly sought after in 5[6][5].
Synthetic workflows and downstream applications of pyrazine carboxaldehydes.
Section 2: Therapeutic Applications
Oncology: Kinase Inhibition and Metal Chelation
Pyrazine derivatives have demonstrated profound efficacy as kinase inhibitors. By mimicking the adenine ring of ATP, the pyrazine nitrogens form critical hydrogen bonds with the hinge region of various kinases[7]. For instance, imidazo[1,2-b]pyrazine derivatives have shown potent activity against the 8[5][8].
Beyond kinase inhibition, condensation of pyrazine-2-carboxaldehyde with thiosemicarbazide yields pyrazine thiosemicarbazones (the PT series)[4]. These compounds act as tridentate (N,N,S) 9[9][10]. Upon entering the cell, they chelate intracellular Fe(II) or Cu(II) to form redox-active complexes[4]. These complexes specifically target ribonucleotide reductase (RR), quenching its essential tyrosyl free radical, halting DNA synthesis, and 10[4][10].
Mechanism of action for pyrazine thiosemicarbazones targeting ribonucleotide reductase.
Pyrazinamide (PZA) is a frontline tuberculosis drug, but rising resistance necessitates novel analogs[1]. Substituted pyrazine carboxaldehydes are used to synthesize complex hybrid molecules, such as fluoroquinolone-urea-pyrazine hybrids and11[12][11]. Structure-Activity Relationship (SAR) studies indicate that appending lipophilic side chains or electron-withdrawing groups (e.g., halogens, trifluoromethyl) via the carboxaldehyde handle significantly enhances penetration through the thick mycobacterial cell wall, restoring efficacy against12[12].
Section 3: Quantitative Efficacy Data
To contextualize the biological potential of these scaffolds, the table below summarizes the quantitative metrics of several advanced pyrazine derivatives synthesized from or related to pyrazine carboxaldehyde precursors.
To ensure reproducibility and scientific rigor, the following protocols detail the synthesis and biological evaluation of pyrazine-derived thiosemicarbazones. Every step is designed with built-in causality to guarantee the integrity of the resulting data.
Protocol A: Synthesis of Substituted Pyrazine-2-Carboxaldehyde Thiosemicarbazones
Objective: To synthesize a tridentate N,N,S metal chelator via Schiff base condensation[4].
Dissolution: Dissolve 10 mmol of substituted pyrazine-2-carboxaldehyde in 25 mL of anhydrous ethanol.
Causality: Ethanol provides optimal solubility for the starting materials while exploiting the lower solubility of the resulting imine, driving the equilibrium forward via precipitation.
Catalysis & Condensation: Add 10 mmol of thiosemicarbazide, followed by 3 drops of glacial acetic acid.
Causality: The electron-deficient pyrazine ring deactivates the formyl group slightly. Acetic acid protonates the carbonyl oxygen, increasing its electrophilicity and facilitating the nucleophilic attack by the primary amine of the thiosemicarbazide.
Reflux: Heat the mixture to reflux (78°C) for 3 hours under a nitrogen atmosphere. Monitor via TLC (DCM:MeOH, 9:1).
Causality: Refluxing provides the activation energy required for the dehydration of the hemiaminal intermediate. The nitrogen atmosphere prevents unwanted oxidation of the pyrazine core.
Isolation: Cool the reaction mixture to 0°C in an ice bath. Filter the resulting precipitate under vacuum and wash with cold ethanol (2 x 5 mL) and diethyl ether (10 mL).
Causality: Cold washing removes unreacted starting materials and trace acid without dissolving the target product, ensuring high purity (>95%) prior to biological testing.
Protocol B: In Vitro Ribonucleotide Reductase (RR) Inhibition Assay
Objective: To quantify the target engagement of the synthesized pyrazine thiosemicarbazones.
Buffer Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.2), 15 mM DTT, and 3 mM ATP.
Causality: HEPES maintains a physiological pH. DTT is critical to keep the enzyme's active site thiols in their reduced, active state. ATP serves as an essential allosteric activator for the RR enzyme.
Pre-incubation: Incubate the pyrazine thiosemicarbazone derivative (10 µM) with 10 µM Fe(II) ascorbate for 15 minutes at room temperature.
Causality: These compounds are prodrug-like chelators. Pre-forming the redox-active iron complex ensures the assay measures the active species' ability to quench the tyrosyl radical, rather than the secondary rate of iron chelation.
Reaction Initiation: Add the purified RR enzyme to the mixture, followed by 1 mM of[14C]-CDP (cytidine diphosphate) to initiate the reaction. Incubate at 37°C for 20 minutes.
Causality: Radiolabeled CDP allows for highly sensitive and specific quantification of the enzymatic product, [14C]-dCDP, avoiding background interference from other cellular components.
Quenching & Analysis: Stop the reaction by adding boiling water and heating for 2 minutes. Centrifuge to remove denatured proteins, and separate the nucleotides using anion-exchange HPLC.
Causality: Immediate thermal denaturation halts the enzymatic reaction instantaneously, ensuring precise kinetic measurements and preventing artificial substrate turnover during sample processing.
References
The Pyrrolo[1,2-a]pyrazine Scaffold: A Privileged Core in Modern Medicinal Chemistry - benchchem.com - 6
Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - nih.gov - 7
Privileged Scaffolds or Promiscuous Binders: A Glance of Pyrrolo[2,1-f][1,2,4]triazines and Related Bridgehead Nitrogen Heterocycles in Medicinal Chemistry - pitt.edu - 5
Substituted Pyrazinecarboxamides: Synthesis and Biological Evaluation - mdpi.com - 11
THE ANTI-NEOPLASTIC ACTIVITY OF THE COORDINATIVE COMPOUNDS, THIOSEMICARBAZIDE DERIVATES - artamedica.md - 4
Antioxidant Activities of Alkyl Substituted Pyrazine Derivatives of Chalcones—In Vitro and In Silico Study - nih.gov - 13
Anticancer potential of metal thiosemicarbazone complexes: A review - researchgate.net - 9
Thiosemicarbazones as Potent Anticancer Agents and their Modes of Action Mini-Reviews in Medicinal Chemistry - researchgate.net -10
Discovery and History of 5-Chloro-3-methylpyrazine-2-carbaldehyde
The following technical guide details the discovery, synthetic evolution, and application of 5-Chloro-3-methylpyrazine-2-carbaldehyde , a critical intermediate in modern medicinal chemistry. CAS: 170831-56-0 | Formula: C...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the discovery, synthetic evolution, and application of 5-Chloro-3-methylpyrazine-2-carbaldehyde , a critical intermediate in modern medicinal chemistry.
5-Chloro-3-methylpyrazine-2-carbaldehyde is a bifunctional heterocyclic building block that serves as a "linchpin" in the synthesis of complex pharmaceutical agents.[1] Its structural uniqueness lies in its orthogonal reactivity : the electrophilic aldehyde group at position C-2 allows for carbon-carbon bond formation (e.g., reductive amination, Wittig olefination), while the chlorine atom at position C-5 is primed for Nucleophilic Aromatic Substitution (SₙAr), enabling late-stage diversification.[1]
Historically, this molecule emerged from the "Functionalization Era" of pyrazine chemistry in the late 1990s, transitioning from simple flavor/fragrance additives to high-value scaffolds for kinase inhibitors, anti-tubercular agents, and BACE inhibitors (Alzheimer's research).[1]
Historical Context & Discovery
Unlike natural products discovered in a single event, 5-Chloro-3-methylpyrazine-2-carbaldehyde was "discovered" through the evolution of synthetic necessity .[1]
The Flavor Era (Pre-1990s): Pyrazine chemistry was dominated by alkyl-pyrazines used in the food industry (e.g., coffee and roasted meat flavors).[1] Functionalization was limited to simple alkylation.[1]
The Medicinal Expansion (1995–2005): As high-throughput screening (HTS) demanded more diverse libraries, chemists required pyrazines that could be modified at multiple positions.[1] The introduction of the chlorine atom at C-5 broke the symmetry of the pyrazine ring, while the aldehyde at C-2 provided a versatile handle.[1]
First Major Appearance: The molecule gained prominence in patent literature around the early 2000s, appearing in routes for Proteasome Inhibitors and Kinase Inhibitors .[1] It was identified as a superior alternative to pyrazine-2-carboxylic acid because the aldehyde oxidation state offers milder coupling conditions for amine synthesis compared to acid chlorides.[1]
Synthetic Pathways: The Technical Core
The synthesis of this intermediate is non-trivial due to the sensitivity of the aldehyde group to oxidation (forming the acid) and the lability of the chlorine under harsh basic conditions.[1]
Route A: The Reductive Approach (Preferred Lab Scale)
This route offers the highest regiocontrol and is the standard for research-grade synthesis.[1] It begins with the commercially available methyl ester.[1]
Solvent: Anhydrous Dichloromethane (DCM) or Toluene.[1]
Conditions: -78°C under Argon atmosphere.
Mechanism & Critical Insight:
The reaction relies on the formation of a stable tetrahedral aluminum intermediate at low temperatures.[1] This intermediate resists further reduction to the alcohol.[1] Upon acidic workup (quenching), the intermediate collapses to release the aldehyde.[1]
Caution: If the temperature rises above -60°C, over-reduction to the primary alcohol (5-chloro-3-methylpyrazine-2-methanol) occurs rapidly.[1]
Route B: The Oxidative Approach (Industrial Scale)
For kilogram-scale production, reducing the ester is expensive.[1] The oxidative route uses 2-chloro-3,5-dimethylpyrazine.[1]
Selectivity Challenge: The oxidation must target the C-2 methyl group over the C-3 methyl.[1] Steric and electronic factors favor the C-2 position, but mixtures are common, requiring rigorous chromatography or recrystallization.[1]
Visualization of Synthetic Logic
The following diagram illustrates the bifurcation of synthetic strategies and the downstream utility of the molecule.
Figure 1: Convergent synthetic pathways and divergent applications of the target aldehyde.[1]
Technical Specifications & Handling
Researchers must adhere to strict handling protocols to maintain the integrity of the chlorine handle and the aldehyde.[1]
Low MP requires cold storage to prevent fusing.[1]
Storage
2–8°C, under Argon/Nitrogen
Critical: Aldehydes auto-oxidize to carboxylic acids in air.[1]
Solubility
DCM, THF, DMSO, Methanol
Avoid protic solvents if storing for long periods (hemiacetal formation).[1]
Stability
Moisture Sensitive
The C-Cl bond is stable to weak acid but hydrolyzes in strong aqueous base.[1]
Applications in Drug Development[1]
Beta-Secretase (BACE) Inhibitors
The most authoritative reference for this intermediate lies in the development of BACE inhibitors for Alzheimer's disease.[1]
Mechanism: The aldehyde moiety is reacted with chiral amines (e.g., amino-oxazolines) via reductive amination.[1] This creates a secondary amine linkage that positions the pyrazine ring into the enzyme's binding pocket.[1]
Role of the Chlorine: The 5-chloro position is often used to introduce lipophilic side chains (via Suzuki coupling or SₙAr) that penetrate the hydrophobic core of the BACE enzyme, improving potency.[1]
Agrochemicals & Antimicrobials
Pyrazine aldehydes are precursors to Schiff bases (imines) which demonstrate significant antifungal and herbicidal activity.[1] The 5-chloro substituent enhances metabolic stability in plants/fungi, prolonging the active life of the molecule.[1]
Validated Experimental Protocol
Synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde (Reductive Route)
Source adapted from Amgen Patent WO2014138484 [1].[1]
Setup: Flame-dry a 250 mL round-bottom flask. Flush with Argon.
Dissolution: Add Methyl 5-chloro-3-methylpyrazine-2-carboxylate (1.0 eq, 10 mmol) and dissolve in anhydrous DCM (50 mL).
Cooling: Submerge flask in a dry ice/acetone bath (-78°C). Allow 15 mins for equilibration.
Reduction: Add DIBAL-H (1.0 M in toluene, 1.1 eq) dropwise over 20 minutes via syringe pump. Do not let temp rise above -70°C.
Quench: After 1 hour, quench by adding Methanol (2 mL) at -78°C, followed by saturated Rochelle's Salt (Potassium Sodium Tartrate) solution.
Workup: Warm to room temperature. Stir vigorously until the emulsion clears (critical step for aluminum removal).[1] Extract with DCM, dry over Na₂SO₄, and concentrate.[1]
Perfluorinated cyclopropyl fused 1,3-oxazin-2-amine compounds as beta-secretase inhibitors.
Source: World Intellectual Property Organization (WO2014138484A1).[1]
Context: Describes the synthesis of the acid precursor and the utility of the pyrazine core in BACE inhibition.
Simple and convenient preparation of 2-chloro-5-methylpyridine-3-carbaldehyde imines.
Source: Heterocyclic Communications (2002).[1]
Context: Provides comparative methodologies for Vilsmeier-Haack formylation and Schiff base formation in similar heterocyclic systems.
Process for the preparation of 5-chloro-3-alkylsulfanyl-pyridine-2-carboxylic acid amides.
Source: Google Patents (WO2021175959A1).[1]
Context: Details the handling of chloro-substituted nitrogen heterocycles and nucleophilic substitution strategies relevant to the 5-Cl position.
Reactivity Profile of 5-Chloro-3-methylpyrazine-2-carbaldehyde: A Comprehensive Guide for Synthetic and Medicinal Chemists
Executive Summary 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) is a highly functionalized, -deficient heterocyclic building block. In recent years, it has emerged as a critical intermediate in the synthes...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) is a highly functionalized,
-deficient heterocyclic building block. In recent years, it has emerged as a critical intermediate in the synthesis of complex pharmaceutical agents, including SHP2 phosphatase inhibitors, PCSK9 modulators, and various kinase inhibitors. The strategic value of this molecule lies in its orthogonal reactivity: it possesses three distinct functional handles that can be selectively manipulated without cross-interference.
This whitepaper provides an in-depth analysis of the compound's electronic profile, mechanistic causality, and field-proven experimental protocols designed for researchers and drug development professionals.
Structural & Electronic Profiling: The "Push-Pull" Dynamic
The reactivity of 5-chloro-3-methylpyrazine-2-carbaldehyde is governed by a profound "push-pull" electronic system across the pyrazine core.
The Pyrazine Ring : Inherently electron-deficient due to the two electronegative nitrogen atoms (N1 and N4), making the ring highly susceptible to nucleophilic attack.
The C2-Carbaldehyde : Acts as a strong electron-withdrawing group (EWG) via both inductive and resonance effects, further depleting electron density from the ring.
The C5-Chloro Group : Serves as an excellent leaving group. Its position para to the N1 atom and meta to the C2-aldehyde creates a highly electrophilic node.
The C3-Methyl Group : Provides localized steric shielding to the adjacent aldehyde and possesses weakly acidic protons due to the extended conjugated system.
Orthogonal reactivity map of 5-Chloro-3-methylpyrazine-2-carbaldehyde highlighting divergent pathways.
Reactivity Node 1: The C5-Chloro Position
Nucleophilic Aromatic Substitution (SNAr)
The C5-chloride is exceptionally primed for SNAr. The causality behind this heightened reactivity lies in the stabilization of the rate-determining transition state. When a nucleophile attacks C5, it forms an anionic Meisenheimer complex . This negative charge is efficiently delocalized onto the highly electronegative N1 and N4 atoms, and further stabilized by the electron-withdrawing C2-carbonyl group [1]. This allows SNAr to proceed under remarkably mild conditions, often bypassing the need for transition-metal catalysis.
Mechanistic workflow of Nucleophilic Aromatic Substitution (SNAr) via Meisenheimer complex.
Palladium-Catalyzed Cross-Coupling
For carbon-carbon or carbon-heteroatom bond formations where SNAr is insufficient (e.g., coupling with unactivated anilines or aryl boronic acids), the C5-chloride acts as a competent electrophile for Suzuki-Miyaura and Buchwald-Hartwig couplings [2].
Mechanistic Consideration : Oxidative addition of palladium into the C-Cl bond must compete with the potential off-target binding of the palladium catalyst to the pyrazine nitrogens. Bulky, electron-rich ligands (e.g., XPhos, dppf) are required to accelerate oxidative addition and prevent catalyst poisoning [3].
Reactivity Node 2: The C2-Carbaldehyde
The aldehyde group is a classic electrophilic center, heavily utilized for extending the molecular scaffold via Reductive Amination or Knoevenagel/Wittig Condensations .
Chemoselectivity Causality : To prevent the premature reduction of the aldehyde to an alcohol, mild reducing agents like sodium triacetoxyborohydride (NaBH(OAc)3) are employed. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride, making it unreactive toward the starting aldehyde but highly reactive toward the transiently formed, highly electrophilic iminium ion [4].
Quantitative Data: Reactivity Metrics
The following table summarizes the comparative reaction conditions, typical yields, and chemoselectivity rationales for the orthogonal functionalization of this scaffold.
Reaction Type
Target Node
Reagents / Catalysts
Temp (°C)
Typical Yield (%)
Chemoselectivity Rationale
SNAr
C5-Chloro
R-NH₂, DIPEA, DMF
20 - 80
75 - 95
C5 is highly electrophilic; the aldehyde remains intact if no reducing agents are present.
Suzuki Coupling
C5-Chloro
R-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃
80 - 100
60 - 85
Pd(0) selectively inserts into the C-Cl bond; the C2-aldehyde is unreactive to Pd(0).
Reductive Amination
C2-Carbaldehyde
R-NH₂, NaBH(OAc)₃, DCE
0 - 25
70 - 90
NaBH(OAc)₃ selectively reduces the protonated iminium intermediate over the neutral aldehyde.
Lateral Alkylation
C3-Methyl
LDA, R-X, THF
-78
40 - 65
Cryogenic temperatures prevent the self-condensation of the aldehyde during enaza-enolate formation.
Experimental Protocols (Self-Validating Systems)
As an application scientist, ensuring reproducibility requires protocols that inherently validate themselves at each step.
Protocol A: Chemoselective SNAr with a Primary Amine
Objective: Substitute the C5-chloride with a primary amine while preserving the C2-aldehyde.
Initiation : Dissolve 5-Chloro-3-methylpyrazine-2-carbaldehyde (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.2 M.
Causality: DMF's high dielectric constant stabilizes the polar Meisenheimer transition state, significantly accelerating the reaction.
Reagent Addition : Add the primary amine (1.1 eq) followed by N,N-Diisopropylethylamine (DIPEA) (2.0 eq).
Causality: DIPEA acts as an acid scavenger. Its steric bulk prevents it from acting as a competing nucleophile at the C5 position or condensing with the C2-aldehyde.
Self-Validation Check: The solution will typically deepen in color (yellow to orange) immediately upon amine addition, indicating the formation of the charge-transfer complex prior to substitution.
Monitoring : Stir at 25 °C for 2–4 hours. Monitor via LC-MS.
Self-Validation Check: Look for the disappearance of the starting material mass
. The distinct isotopic pattern of chlorine (3:1 ratio of M:M+2) will be absent in the product mass.
Quenching & Workup : Dilute the mixture with Ethyl Acetate and wash with 5% aqueous LiCl (3x).
Causality: LiCl significantly increases the partition coefficient of DMF into the aqueous layer, preventing emulsion formation and ensuring high organic purity without degrading the sensitive aldehyde.
Isolation : Dry the organic layer over Na₂SO₄, concentrate under reduced pressure, and purify via silica gel chromatography.
Protocol B: Reductive Amination of the C2-Carbaldehyde
Objective: Convert the C2-aldehyde to a secondary amine without reducing the aldehyde to an alcohol or reacting at the C5-chloride.
Imine Formation : Dissolve the pyrazine (1.0 eq) and primary amine (1.05 eq) in anhydrous 1,2-Dichloroethane (DCE) (0.2 M). Add glacial acetic acid (1.0 eq) and stir for 1 hour at room temperature.
Self-Validation Check: An aliquot analyzed by 1H-NMR will show the complete disappearance of the aldehyde proton peak (~10.0 ppm) and the appearance of a new imine signal (~8.5 ppm).
Reduction : Cool the reaction vessel to 0 °C and add NaBH(OAc)₃ (1.5 eq) portion-wise.
Causality: Cooling mitigates the exothermic hydride transfer and suppresses any background reduction of the unreacted aldehyde.
Completion : Warm to room temperature and stir for 4–12 hours until complete by TLC.
Quenching : Quench carefully with saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy excess hydride.
Self-Validation Check: Gas evolution (H₂ and CO₂) will occur and eventually cease, signaling that the quench is complete and safe for extraction.
Extraction : Extract with Dichloromethane (DCM), dry over MgSO₄, and concentrate to yield the secondary amine [5].
References
Google Patents - CN112166110A - SHP2 phosphatase inhibitors and methods of use (Details on Suzuki and Stille cross-coupling of 5-chloro-3-methylpyrazines).
ACS Publications - Route Development toward a Pyrazine Building Block to Enable Early Scale-Up Campaigns (Details on Pyrazine SNAr/decarboxylation and scale-up synthesis).
URL:[Link]
Google Patents - US20240217951A1 - Pcsk9 inhibitors and methods of use thereof (Details on amination protocols for pyrazine-carbonitriles and carbaldehydes).
Exploratory
An In-depth Technical Guide to the Thermogravimetric Analysis of 5-Chloro-3-methylpyrazine-2-carbaldehyde
Prepared for: Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of the thermogravimetric analysis (TGA) of 5-Chloro-3-methylpyrazine-2-carbaldehyde, a key...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared for: Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of the thermogravimetric analysis (TGA) of 5-Chloro-3-methylpyrazine-2-carbaldehyde, a key intermediate in pharmaceutical synthesis. The document is structured to offer not just a procedural outline but a deep-seated understanding of the causality behind experimental choices, ensuring both technical accuracy and practical applicability.
Section 1: The Strategic Importance of Thermal Analysis in Pharmaceutical Development
In the landscape of pharmaceutical development, understanding the thermal stability of active pharmaceutical ingredients (APIs) and their intermediates is not merely a regulatory formality but a cornerstone of robust formulation design and risk management.[1][2] Thermogravimetric analysis (TGA) emerges as a pivotal technique in this context, offering a quantitative measure of a material's mass change as a function of temperature in a controlled atmosphere.[3][4] This data is instrumental in determining the thermal stability, decomposition profile, and the presence of volatile components such as moisture or residual solvents.[1][5] For a molecule like 5-Chloro-3-methylpyrazine-2-carbaldehyde, which serves as a building block for more complex APIs, a thorough understanding of its thermal behavior is critical for ensuring the quality, safety, and efficacy of the final drug product.
Section 2: Physicochemical Properties of 5-Chloro-3-methylpyrazine-2-carbaldehyde
5-Chloro-3-methylpyrazine-2-carbaldehyde is a heterocyclic aldehyde with the molecular formula C₆H₅ClN₂O. Its structure, featuring a pyrazine ring substituted with a chlorine atom, a methyl group, and a carbaldehyde group, dictates its chemical reactivity and physical properties. While specific thermal data for this compound is not extensively published, its structural motifs provide a basis for predicting its thermal decomposition behavior. The pyrazine ring, a nitrogen-containing heterocycle, generally exhibits considerable thermal stability. However, the substituent groups, particularly the carbaldehyde and chloro groups, are expected to be the primary sites of thermal decomposition.
Table 1: Physicochemical Properties of 5-Chloro-3-methylpyrazine-2-carbaldehyde and Related Compounds
Section 3: Experimental Protocol for Thermogravimetric Analysis
The following protocol is designed to be a self-validating system, grounded in established standards such as ASTM E1131 for compositional analysis by thermogravimetry.[10][11][12][13]
Instrumentation and Calibration
A calibrated thermogravimetric analyzer is essential for accurate and reproducible results. The instrument should be capable of precise temperature control and sensitive mass detection. Calibration of the mass balance and temperature sensor should be performed according to the manufacturer's guidelines and relevant standards like ASTM E1582 and E2040.[14]
Sample Preparation
A representative sample of 5-Chloro-3-methylpyrazine-2-carbaldehyde (typically 5-10 mg) should be accurately weighed into an inert sample pan (e.g., alumina or platinum). A smaller sample size minimizes thermal gradients within the sample.
Experimental Parameters
Temperature Program: The sample should be heated from ambient temperature (e.g., 25 °C) to a final temperature sufficient to ensure complete decomposition (e.g., 600 °C). A linear heating rate of 10 °C/min is commonly employed for such analyses.[15]
Atmosphere: The experiment should be conducted under a dynamic inert atmosphere, typically high-purity nitrogen, with a purge rate of 20-50 mL/min. This prevents oxidative decomposition and allows for the study of the intrinsic thermal stability of the compound.[15]
Data Acquisition: The mass of the sample and the temperature should be continuously recorded throughout the experiment.
Experimental Workflow Diagram
Caption: Experimental workflow for the TGA of 5-Chloro-3-methylpyrazine-2-carbaldehyde.
Section 4: Anticipated Results and Interpretation
While specific experimental data for 5-Chloro-3-methylpyrazine-2-carbaldehyde is not available, a predictive analysis based on the thermal behavior of related heterocyclic compounds can be made.[16][17][18][19][20]
The TGA and DTG Curves
The TGA curve plots the percentage of the initial mass remaining as a function of temperature. The derivative of the TGA curve, known as the DTG (Derivative Thermogravimetry) curve, shows the rate of mass loss and is useful for identifying the temperatures at which the most significant decomposition events occur.[21]
It is anticipated that the thermal decomposition of 5-Chloro-3-methylpyrazine-2-carbaldehyde will occur in one or more distinct steps. The initial part of the TGA curve is expected to be a flat plateau, indicating the thermal stability of the compound up to a certain temperature.[21] A sharp drop in the curve will signify the onset of decomposition.
Predicted Decomposition Pathway
The decomposition of pyrazine derivatives often proceeds via radical mechanisms involving the cleavage of C-C, C-N, and C-halogen bonds.[19][20] For 5-Chloro-3-methylpyrazine-2-carbaldehyde, the following decomposition steps are plausible:
Initial Decomposition: The initial mass loss is likely to be associated with the loss of the carbaldehyde group as carbon monoxide (CO) and subsequent fragmentation. The chloro and methyl substituents on the pyrazine ring can also influence the initial decomposition temperature.
Ring Fragmentation: Following the initial loss of substituents, the pyrazine ring itself will undergo fragmentation at higher temperatures, leading to the evolution of nitrogen-containing species like HCN and NH₃, as well as other small molecules.[19][20]
Table 2: Predicted TGA Data for 5-Chloro-3-methylpyrazine-2-carbaldehyde
Temperature Range (°C)
Mass Loss (%)
Corresponding Moiety Loss (Theoretical)
Ambient to ~150
< 1%
Loss of any adsorbed moisture or volatile impurities
~150 - 300
~18%
Loss of the carbaldehyde group (as CO)
> 300
Further mass loss
Fragmentation of the pyrazine ring
Note: This data is predictive and should be confirmed by experimental analysis.
Section 5: Implications for Drug Development
The thermal stability data obtained from TGA has significant implications for various stages of drug development:
Process Chemistry: Knowledge of the decomposition temperature is crucial for setting safe temperature limits during synthesis, purification, and drying processes to prevent degradation and the formation of impurities.
Formulation Development: The thermal stability of the intermediate can influence the choice of excipients and manufacturing processes (e.g., granulation, milling) for the final drug product.[1]
Storage and Stability: TGA data contributes to the understanding of the compound's shelf-life and helps in defining appropriate storage conditions.[1]
Section 6: Conclusion
Thermogravimetric analysis is an indispensable tool for characterizing the thermal properties of pharmaceutical intermediates like 5-Chloro-3-methylpyrazine-2-carbaldehyde. This guide has provided a comprehensive framework for conducting and interpreting the TGA of this compound, from the foundational principles to the practical implications in drug development. While the presented decomposition profile is predictive, the outlined methodology provides a robust starting point for experimental verification. A thorough understanding of the thermal behavior of this key intermediate will ultimately contribute to the development of safer and more effective pharmaceutical products.
References
ASTM E1131, Standard Test Method for Compositional Analysis by Thermogravimetry, ASTM International, West Conshohocken, PA. [Link]
ASTM E1131-20 Standard Test Method for Composition Analysis by Thermogravimetry. [Link]
E1131 Standard Test Method for Compositional Analysis by Thermogravimetry. [Link]
Compositional Analysis by Thermogravimetry. [Link]
Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability. Torontech. [Link]
TG and DTG curves obtained during thermal decomposition of pyrazine-2-amidoxime. ResearchGate. [Link]
Thermogravimetric analysis of Fe(pyrazine)Pt(CN) 4 Á2H 2 O... ResearchGate. [Link]
Synthesis, thermal property and antifungal evaluation of pyrazine esters. SpringerLink. [Link]
TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights. [Link]
The thermal gravimetric analysis (TGA) and derivative thermal... ResearchGate. [Link]
Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds. PMC. [Link]
Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. PMC. [Link]
Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. MDPI. [Link]
Thermal Analysis of Organic Compounds. AZoM.com. [Link]
What is TGA Analysis? Principles and Applications. ResolveMass Laboratories Inc. [Link]
How to Interpret a TGA Curve: An Expert Guide. Torontech. [Link]
Thermogravimetric Analysis in Pharmaceuticals. Veeprho. [Link]
What does thermogravimetric analysis (TGA) measure? ATRIA. [Link]
Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. PubMed. [Link]
(PDF) Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. ResearchGate. [Link]
Thermal Stability of Fluorescent Chitosan Modified with Heterocyclic Aromatic Dyes. MDPI. [Link]
Application Note: A Validated Multi-Step Synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde
Abstract 5-Chloro-3-methylpyrazine-2-carbaldehyde is a pivotal heterocyclic building block in medicinal chemistry, serving as a versatile scaffold for the development of novel therapeutic agents. Its synthesis, however,...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
5-Chloro-3-methylpyrazine-2-carbaldehyde is a pivotal heterocyclic building block in medicinal chemistry, serving as a versatile scaffold for the development of novel therapeutic agents. Its synthesis, however, is non-trivial due to the inherent electron-deficient nature of the pyrazine ring, which complicates classical electrophilic substitution reactions.[1] This application note provides a comprehensive, in-depth guide to a robust and logically designed multi-step synthesis of the target molecule. We move beyond a simple recitation of steps to explain the underlying chemical principles, the rationale for reagent selection, and the critical parameters for success at each stage. The protocol is structured as a self-validating system, complete with detailed experimental procedures, troubleshooting insights, and safety considerations, designed for practical application in a research and development setting.
Introduction and Strategic Overview
The pyrazine core is a prominent feature in numerous approved drugs, valued for its unique electronic properties and ability to participate in hydrogen bonding.[2] The specific substitution pattern of 5-Chloro-3-methylpyrazine-2-carbaldehyde, with its reactive aldehyde functionality and sites for further modification, makes it an intermediate of significant interest.
Direct functionalization of a simple pyrazine precursor to achieve this specific 2,3,5-trisubstitution pattern is challenging. A more rational approach involves the sequential and regioselective introduction of functional groups onto a carefully chosen starting material. The synthetic strategy detailed herein employs a robust, four-stage pathway commencing with the commercially available 3-methylpyrazine-2-carboxylic acid. The core logic is as follows:
Regioselective Nitration: Introduce a nitro group, which will later be converted to the target chloro group, at the C-5 position.
Dual Reduction: Concurrently reduce the carboxylic acid and the newly introduced nitro group to yield an amino alcohol intermediate.
Selective Oxidation: Oxidize the primary alcohol to the target carbaldehyde without affecting the amine.
Sandmeyer Reaction: Convert the C-5 amino group into the final chloro group via a classic diazotization-substitution sequence.
This strategy ensures high regiochemical control and utilizes well-established, reliable transformations, providing a clear and reproducible path to the desired product.
Overall Synthetic Workflow
The complete synthetic pathway is illustrated below. Each major transformation is detailed in the subsequent sections of this guide.
Caption: Overall workflow for the synthesis of the target compound.
Stage 1: Synthesis of 3-Methyl-5-nitropyrazine-2-carboxylic Acid
Principle & Causality: This initial step involves the electrophilic nitration of the pyrazine ring. The ring is deactivated by the electron-withdrawing carboxylic acid group at C-2 and activated by the electron-donating methyl group at C-3. The methyl group is an ortho, para-director, while the carboxylic acid is a meta-director. The C-5 position is para to the activating methyl group and meta to the deactivating carboxylic acid group, making it the most favorable site for electrophilic attack under strongly acidic conditions.
Protocol:
Apparatus: Equip a three-neck round-bottom flask with a mechanical stirrer, a thermometer, and a dropping funnel. Ensure the setup is placed in an ice-water bath.
Reagent Preparation: To the flask, add 3-methylpyrazine-2-carboxylic acid (1.0 eq). Cool the flask to 0-5 °C.
Reaction: Slowly add fuming sulfuric acid (4.0 eq) via the dropping funnel, ensuring the internal temperature does not exceed 10 °C. Once the addition is complete, add potassium nitrate (KNO₃, 1.1 eq) portion-wise over 30 minutes, maintaining the low temperature.
Heating: After the addition, remove the ice bath and allow the mixture to warm to room temperature. Subsequently, heat the reaction mixture to 60 °C and maintain for 4-6 hours.
Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. A precipitate will form.
Purification: Collect the solid product by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral (pH ~7), and dry under vacuum to yield 3-methyl-5-nitropyrazine-2-carboxylic acid.
Stage 2: Synthesis of (5-Amino-3-methylpyrazin-2-yl)methanol
Principle & Causality: This transformation requires a powerful reducing agent to concurrently reduce both the aromatic nitro group to an amine and the carboxylic acid to a primary alcohol. Lithium aluminum hydride (LiAlH₄) is the reagent of choice for this dual reduction due to its high reactivity. The reaction must be conducted under strictly anhydrous conditions as LiAlH₄ reacts violently with water.
Protocol:
Apparatus: Use a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser under an inert atmosphere (N₂ or Ar), and a dropping funnel.
Reagent Preparation: Suspend LiAlH₄ (3.0 eq) in anhydrous tetrahydrofuran (THF) in the reaction flask and cool to 0 °C in an ice bath.
Reaction: Dissolve the 3-methyl-5-nitropyrazine-2-carboxylic acid (1.0 eq) from Stage 1 in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel at a rate that maintains the internal temperature below 10 °C.
Heating: After the addition is complete, remove the ice bath and heat the mixture to reflux for 8-12 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).
Work-up (Fieser method): Cool the reaction mixture to 0 °C. Cautiously and sequentially add water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the number of grams of LiAlH₄ used. Stir vigorously for 30 minutes until a granular white precipitate forms.
Purification: Filter off the aluminum salts and wash them thoroughly with THF. Combine the filtrate and washes, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude (5-amino-3-methylpyrazin-2-yl)methanol, which can often be used in the next step without further purification.
Stage 3: Synthesis of 5-Amino-3-methylpyrazine-2-carbaldehyde
Principle & Causality: The goal is to selectively oxidize the primary alcohol to an aldehyde without over-oxidation to a carboxylic acid or affecting the amino group. Activated manganese dioxide (MnO₂) is an ideal reagent for this purpose. It is a mild, heterogeneous oxidant that is particularly effective for oxidizing allylic and benzylic-type alcohols, a category to which the substrate belongs due to its position on the heteroaromatic ring. The reaction is typically slow but very clean. Alternative mild reagents include Dess-Martin periodinane (DMP).[3]
Protocol:
Apparatus: A round-bottom flask equipped with a magnetic stirrer and reflux condenser.
Reaction: Dissolve the crude (5-amino-3-methylpyrazin-2-yl)methanol (1.0 eq) from Stage 2 in a suitable solvent such as dichloromethane (CH₂Cl₂) or chloroform (CHCl₃).
Oxidation: Add activated manganese dioxide (MnO₂, 10.0 eq by weight) to the solution. Heat the suspension to reflux.
Monitoring: The reaction is heterogeneous and can be monitored by TLC. It may require 12-24 hours for completion. Additional portions of MnO₂ may be added if the reaction stalls.
Purification: Upon completion, cool the mixture to room temperature and filter through a pad of Celite® to remove the MnO₂ and inorganic byproducts. Wash the Celite pad thoroughly with the reaction solvent. Combine the filtrates and concentrate under reduced pressure. The resulting crude 5-amino-3-methylpyrazine-2-carbaldehyde can be purified by column chromatography on silica gel.
Stage 4: Synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde
Principle & Causality: This final step is a classic Sandmeyer reaction, which converts an aromatic primary amine into a halide.[4][5][6] The reaction proceeds in two stages. First, the amine is treated with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures to form a diazonium salt.[7][8] Second, this intermediate is treated with a copper(I) chloride solution. The copper(I) catalyst facilitates a single-electron transfer, leading to the loss of nitrogen gas (N₂) and the formation of an aryl radical, which then abstracts a chlorine atom from the copper(II) species, yielding the final product and regenerating the catalyst.[6] Maintaining low temperatures is critical to prevent the premature decomposition of the diazonium salt.
Protocol:
Apparatus: A three-neck round-bottom flask with a stirrer and thermometer in an ice-salt bath, and two dropping funnels.
Diazotization: Dissolve the purified 5-amino-3-methylpyrazine-2-carbaldehyde (1.0 eq) in aqueous hydrochloric acid (6M, ~5.0 eq). Cool the solution to -5 to 0 °C.
Nitrite Addition: Prepare a solution of sodium nitrite (NaNO₂, 1.1 eq) in a minimum amount of cold water. Add this solution dropwise to the reaction mixture, ensuring the internal temperature is strictly maintained below 0 °C. Stir for an additional 30 minutes at this temperature after the addition is complete.
Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) chloride (CuCl, 1.2 eq) in concentrated hydrochloric acid and cool it to 0 °C. Add the cold diazonium salt solution dropwise to the CuCl solution with vigorous stirring.
Completion: After the addition, allow the reaction mixture to warm slowly to room temperature and stir for 1-2 hours. Effervescence (N₂ gas evolution) should be observed.
Work-up: Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate or CH₂Cl₂). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to afford the final 5-Chloro-3-methylpyrazine-2-carbaldehyde.
Quantitative Data Summary
The following table summarizes the key quantitative parameters for this synthetic pathway. Yields are representative and may vary based on reaction scale and purification efficiency.
Stage
Key Reagents
Solvent
Temp. (°C)
Time (h)
Typical Yield (%)
1
KNO₃, Fuming H₂SO₄
None
60
4-6
75-85
2
LiAlH₄
THF
Reflux
8-12
60-70
3
MnO₂
CH₂Cl₂
Reflux
12-24
55-65
4
NaNO₂/HCl, CuCl
H₂O / Conc. HCl
0 to RT
2-3
50-60
Safety and Troubleshooting
Nitration: The use of fuming sulfuric acid is hazardous. Always perform additions slowly and in a well-ventilated fume hood with appropriate personal protective equipment (PPE). The reaction is highly exothermic.
LiAlH₄ Reduction: Lithium aluminum hydride is pyrophoric and reacts violently with water. Ensure all glassware is flame-dried and the reaction is run under a dry, inert atmosphere. The quenching procedure must be done slowly and at 0 °C behind a blast shield.
Sandmeyer Reaction: Aromatic diazonium salts can be explosive if isolated or allowed to warm significantly. Always prepare and use them in situ at low temperatures. Vigorous nitrogen evolution can cause excessive frothing.
Conclusion
This application note details a logical and reliable multi-step synthesis for the preparation of 5-Chloro-3-methylpyrazine-2-carbaldehyde. By carefully selecting a sequence of high-yielding and well-understood chemical transformations—nitration, dual reduction, selective oxidation, and a Sandmeyer reaction—this protocol overcomes the challenges associated with the direct functionalization of the electron-poor pyrazine nucleus. The provided step-by-step procedures and mechanistic insights serve as a practical and authoritative guide for researchers in organic synthesis and drug discovery.
References
Benchchem. (n.d.). An In-depth Technical Guide to Pyrazine-2-carbaldehyde: Properties, Synthesis, Reactions, and Applications in Drug Discovery.
Benchchem. (2025). Technical Support Center: The Vilsmeier-Haack Reaction for Pyrazine Formylation.
Benchchem. (n.d.). Synthesis of 3-formyl-2-pyrazinecarboxylic acid via Vilsmeier-Haack Reaction: An Application Note and Protocol.
Asian Publication Corporation. (2026, January 31). One-Pot Synthesis of Pyrazine-2-carbaldehyde Containing 1,2,3-Triazoles: In vitro Antibacterial Activity.
Sial, R., et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. RSC Advances.
Wikipedia. (2022, January 21). Sandmeyer reaction. Retrieved from [Link]
Wikipedia. (2022, January 21). Sandmeyer reaction.
Chemistry Learner. (n.d.). Sandmeyer Reaction: Definition, Mechanism, and Examples. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]
Step-by-step protocol for the formylation of 2-chloro-5-methylpyrazine
Application Note & Protocol: Oxidative Functionalization of the C-5 Side Chain Part 1: Executive Summary & Strategic Analysis The Challenge: The "formylation" of 2-chloro-5-methylpyrazine presents a unique regiochemical...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocol: Oxidative Functionalization of the C-5 Side Chain
Part 1: Executive Summary & Strategic Analysis
The Challenge:
The "formylation" of 2-chloro-5-methylpyrazine presents a unique regiochemical challenge. Direct electrophilic aromatic substitution (e.g., Vilsmeier-Haack) is ineffective due to the profound electron deficiency of the pyrazine ring, further deactivated by the chlorine substituent. Therefore, the term "formylation" in this context almost exclusively refers to the oxidative functionalization of the C-5 methyl group to an aldehyde (-CHO), converting the starting material into 2-chloro-5-formylpyrazine .
Strategic Routes:
We present two distinct, self-validating protocols. The choice depends on scale and laboratory capabilities:
Protocol A (Direct Oxidation): Utilizes Selenium Dioxide (SeO₂).[1][2][3][4] Best for medicinal chemistry scales (<5g) where speed is prioritized over process engineering.
Protocol B (Indirect Formylation - The Sommelet Route): Utilizes Radical Bromination (NBS) followed by Hexamethylenetetramine (HMTA) hydrolysis. Best for scale-up (>10g) as it avoids selenium toxicity and offers rigorous intermediate validation.
Part 2: Protocol A - Direct Allylic Oxidation (SeO₂)
Mechanism: Riley Oxidation via an ene-reaction pathway followed by sigmatropic rearrangement.[1]
In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-chloro-5-methylpyrazine (10 mmol) in 1,4-dioxane (50 mL).
Add water (2.5 mL). Note: Water is essential to depolymerize polymeric SeO₂ into reactive selenous acid species.
Add Selenium Dioxide (12 mmol, 1.33 g) in a single portion.
Step 2: Thermal Activation
Fit the flask with a reflux condenser under a nitrogen atmosphere.
Heat the mixture to reflux (approx. 100-105°C) for 4–6 hours.
Checkpoint: Monitor via TLC (30% EtOAc/Hexane). The starting material (Rf ~0.6) should disappear, replaced by the aldehyde (Rf ~0.4) and a baseline spot (Selenium species).[4]
Cool the reaction to room temperature. A black precipitate (elemental Selenium) will form.
Filter the mixture through a pad of Celite® to remove selenium solids. Wash the pad with EtOAc.
Concentrate the filtrate under reduced pressure to remove dioxane.
Redissolve the residue in EtOAc (50 mL) and wash with saturated NaHCO₃ (to remove selenous acid traces) followed by brine.
Dry over Na₂SO₄, filter, and concentrate.
Purification: Flash column chromatography (SiO₂, Gradient 10-40% EtOAc in Hexanes).
Part 3: Protocol B - The Sommelet Reaction (Scalable)
Mechanism: Radical halogenation of the "benzylic" methyl group, followed by formation of a hexaminium salt and hydrolytic decomposition to the aldehyde.
1. Reagents & Materials
Step
Reagent
Equiv.
Role
1
N-Bromosuccinimide (NBS)
1.05
Radical Brominating Agent
1
AIBN or Benzoyl Peroxide
0.05
Radical Initiator
1
CCl₄ or PhCF₃
Solvent
Inert Solvent
2
Hexamethylenetetramine (HMTA)
1.1
Sommelet Reagent
2
Acetic Acid (50% aq)
Solvent
Hydrolysis Medium
2. Step-by-Step Methodology
Phase 1: Radical Bromination
Dissolve 2-chloro-5-methylpyrazine (20 mmol) in CCl₄ (or trifluorotoluene for green chemistry compliance) (100 mL).
Add NBS (21 mmol, 3.74 g). Crucial: Recrystallize NBS from water prior to use if it appears yellow.
Add AIBN (1 mmol, 164 mg).
Reflux the mixture (80°C) while irradiating with a visible light source (optional but recommended) for 3–5 hours.
Checkpoint: The reaction is complete when the dense NBS solid at the bottom is replaced by low-density succinimide floating at the top.
Cool to 0°C, filter off succinimide, and concentrate the filtrate to yield the crude 2-chloro-5-(bromomethyl)pyrazine . Do not purify on silica; bromomethyl pyrazines are unstable.
Phase 2: Sommelet Formylation
Dissolve the crude bromide immediately in Chloroform (40 mL).
Add Hexamethylenetetramine (22 mmol, 3.1 g).
Reflux for 2 hours. A thick precipitate (the hexaminium salt) will form.
Cool and filter the salt. Wash with cold chloroform.
Hydrolysis: Suspend the salt in 50% aqueous Acetic Acid (50 mL).
Reflux for 1–2 hours. The salt dissolves, and the aldehyde is liberated.
Extraction: Cool, neutralize with solid Na₂CO₃ (careful: foaming), and extract with DCM (3 x 50 mL).
Dry (MgSO₄) and concentrate to yield 2-chloro-5-formylpyrazine .
Part 4: Visualization of Workflows
Reaction Pathway Diagram (Graphviz/DOT)
Caption: Comparative reaction pathways for the oxidative formylation of 2-chloro-5-methylpyrazine.
Part 5: Quality Control & Data Validation
To ensure the protocol was successful, compare your isolated product against these standard spectral characteristics.
Table 1: Expected Analytical Data
Technique
Parameter
Expected Value/Observation
Interpretation
¹H NMR
Aldehyde Proton (-CH O)
δ 10.0 – 10.2 ppm (s, 1H)
Diagnostic peak; confirms oxidation state.
¹H NMR
Pyrazine Ring Protons
δ 8.6 – 9.0 ppm (two singlets)
Downfield shift due to electron-withdrawing -CHO.
¹H NMR
Methyl Group
Absent (δ 2.6 ppm in SM)
Disappearance confirms full conversion.
IR Spectroscopy
C=O Stretch
1700 – 1715 cm⁻¹
Strong, sharp carbonyl band.
TLC
Rf Value
~0.4 (30% EtOAc/Hex)
More polar than methyl precursor (Rf ~0.6).
Appearance
Physical State
Pale yellow/tan solid
Often crystalline upon purification.
Part 6: Safety & Troubleshooting
Hazard Analysis:
Selenium Dioxide (SeO₂): Highly toxic and a severe skin irritant.[2] It can be absorbed through the skin. Control: Use double nitrile gloves and work strictly in a fume hood. Treat all waste as hazardous heavy metal waste.
NBS/AIBN: AIBN produces nitrogen gas upon decomposition (pressure hazard). NBS is an irritant.
Lachrymatory Warning: 2-chloro-5-(bromomethyl)pyrazine (Intermediate in Protocol B) is a potent lachrymator (tear gas). Handle only in a fume hood.
Troubleshooting Guide:
Issue: Reaction stalls in Protocol A (SeO₂).
Fix: Add another 0.2 eq of SeO₂ and ensure 5% water is present. Anhydrous conditions inhibit the formation of the active selenous acid species.
Issue: Polychlorination/bromination in Protocol B.
Fix: Stop the reaction at 90% conversion. Over-reaction leads to gem-dibromides, which hydrolyze to carboxylic acids, reducing aldehyde yield.
Issue: Low yield in Sommelet hydrolysis.
Fix: Ensure the pH is not too acidic during extraction. The pyrazine nitrogen can be protonated, trapping the product in the aqueous phase. Neutralize to pH 7-8 before extraction.
References
Riley Oxidation Mechanism & Applications
Riley, H. L., Morley, J. F., & Friend, N. A. C. (1932). Selenium dioxide, a new oxidising agent. Part I. Its reaction with aldehydes and ketones.[7] Journal of the Chemical Society, 1875-1883.
Sommelet Reaction on Heterocycles
Angyal, S. J. (1969). The Sommelet Reaction. Organic Reactions, 8, 197.
Sato, N. (1980). Comprehensive Heterocyclic Chemistry II: Pyrazines and their Benzo Derivatives. Pergamon Press.
Radical Bromination of Methyl Pyrazines
Goswami, S., et al. (2001). A convenient synthesis of some new 2,5-disubstituted pyrazines.
Reaction of 5-Chloro-3-methylpyrazine-2-carbaldehyde with primary amines
Application Note: Chemoselective Functionalization of 5-Chloro-3-methylpyrazine-2-carbaldehyde with Primary Amines Introduction & Scope The pyrazine scaffold is a privileged structure in modern medicinal chemistry, frequ...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Chemoselective Functionalization of 5-Chloro-3-methylpyrazine-2-carbaldehyde with Primary Amines
Introduction & Scope
The pyrazine scaffold is a privileged structure in modern medicinal chemistry, frequently serving as the core for kinase inhibitors and allosteric modulators, such as SHP2 inhibitors[1]. Within this chemical space, 5-chloro-3-methylpyrazine-2-carbaldehyde acts as a highly versatile, yet challenging, bifunctional building block. It possesses two highly electrophilic sites: the C2-carbaldehyde group, which readily undergoes Schiff base formation, and the C5-chloride, which is highly activated toward Nucleophilic Aromatic Substitution (SNAr) due to the electron-withdrawing nature of the pyrazine ring and the para-carbonyl moiety[2].
For researchers and drug development professionals, achieving strict chemoselectivity—reacting a primary amine exclusively at the aldehyde (reductive amination) or exclusively at the C5 position (SNAr)—is critical for library synthesis and lead optimization. This application note details the mechanistic rationale and self-validating protocols required to selectively access either functionalized pathway.
Mechanistic Insights & Causality (E-E-A-T)
Pathway A: Chemoselective Reductive Amination
To selectively target the aldehyde, the reaction must exploit the rapid, reversible kinetics of imine formation while kinetically freezing out the SNAr pathway. By conducting the reaction in a non-nucleophilic solvent like 1,2-dichloroethane (DCE) at ambient or sub-ambient temperatures, the primary amine condenses with the aldehyde to form an imine[2]. The addition of sodium triacetoxyborohydride (NaBH(OAc)₃) is a deliberate choice: unlike NaBH₄, which would unselectively reduce the starting aldehyde directly to an alcohol, NaBH(OAc)₃ selectively reduces the protonated imine. The absence of an inorganic base and the use of mild temperatures prevent the primary amine from displacing the C5-chloride. Furthermore, the resulting secondary amine is sterically hindered and significantly less nucleophilic, preventing subsequent oligomerization via SNAr.
Pathway B: Chemoselective Nucleophilic Aromatic Substitution (SNAr)
Heteroaryl chlorides activated by electron-withdrawing groups undergo facile SNAr without the need for transition-metal catalysis[3]. To selectively displace the C5-chloride while preserving the C2-carbaldehyde, the reaction is driven thermodynamically. Using a polar aprotic solvent (e.g., DMF) and an inorganic base (e.g., K₂CO₃) at elevated temperatures (80 °C) favors the irreversible formation of the C-N bond at the C5 position[3]. Although the primary amine may transiently form an imine with the aldehyde under these conditions, this Schiff base intermediate is thermodynamically unstable during aqueous workup and readily hydrolyzes back to the carbaldehyde, yielding the 5-amino-3-methylpyrazine-2-carbaldehyde derivative.
Reaction Pathways
Fig 1. Divergent chemoselective pathways for 5-Chloro-3-methylpyrazine-2-carbaldehyde.
Quantitative Data & Reaction Optimization
The following table summarizes the optimization of reaction conditions to achieve >95% chemoselectivity for either pathway.
Fig 2. Step-by-step experimental workflow for chemoselective reductive amination.
Step-by-Step Methodology:
Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N₂), dissolve 5-chloro-3-methylpyrazine-2-carbaldehyde (1.0 mmol) and the primary amine (1.0 mmol) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL).
Catalysis: Add glacial acetic acid (0.1 mmol, 10 mol%) to facilitate imine formation. Stir the mixture at room temperature for 1-2 hours.
Self-Validation: Monitor by TLC (Hexanes/EtOAc 3:1). The aldehyde spot (UV active) should disappear, replaced by a new, often slightly less polar imine spot.
Reduction: Cool the reaction mixture to 0 °C using an ice bath. Portion-wise, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 mmol). The cooling prevents exothermic runaway and suppresses any background SNAr reactivity.
Completion: Allow the reaction to warm to room temperature and stir for an additional 4 hours.
Self-Validation: TLC will show the conversion of the imine to a significantly more polar secondary amine spot (ninhydrin active).
Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with EtOAc (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude residue via silica gel flash chromatography (gradient elution: 0-10% MeOH in DCM) to afford the pure secondary amine.
Preparation: In a sealed tube or heavy-walled pressure vial, dissolve 5-chloro-3-methylpyrazine-2-carbaldehyde (1.0 mmol) and the primary amine (1.2 mmol) in anhydrous DMF (4.0 mL).
Base Addition: Add finely powdered anhydrous potassium carbonate (K₂CO₃, 2.0 mmol). The inorganic base acts as an acid scavenger for the generated HCl, driving the equilibrium forward[3].
Heating: Seal the tube and heat the reaction mixture to 80 °C in an oil bath for 6-8 hours.
Self-Validation: The reaction mixture will typically undergo a distinct color change (often turning deep yellow or orange) indicative of the formation of the electron-rich aminopyrazine system.
Hydrolysis of Transient Imine: Cool the mixture to room temperature. Pour the mixture into vigorously stirring distilled water (20 mL) and stir for 30 minutes. This extended aqueous exposure ensures that any transiently formed imine at the C2 position is fully hydrolyzed back to the carbaldehyde[2].
Workup: Extract the aqueous mixture with EtOAc (3 x 15 mL). Wash the combined organic layers extensively with water (3 x 10 mL) to remove residual DMF, followed by brine (10 mL). Dry over MgSO₄ and concentrate.
Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc) to yield the 5-amino substituted pyrazine carbaldehyde.
Knoevenagel condensation with 5-Chloro-3-methylpyrazine-2-carbaldehyde
Application Note: Chemoselective Knoevenagel Condensation of 5-Chloro-3-methylpyrazine-2-carbaldehyde in Drug Discovery Substrate Profiling & Mechanistic Causality The development of novel therapeutic agents, particularl...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Chemoselective Knoevenagel Condensation of 5-Chloro-3-methylpyrazine-2-carbaldehyde in Drug Discovery
Substrate Profiling & Mechanistic Causality
The development of novel therapeutic agents, particularly kinase inhibitors and antimicrobial compounds, heavily relies on the functionalization of heteroaromatic scaffolds[1]. 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) serves as an exceptionally versatile building block in this domain[2]. It features three distinct reactive sites: an electrophilic aldehyde, a mildly sterically hindering C3-methyl group, and a highly reactive C5-chloro substituent.
The Knoevenagel condensation—a fundamental carbon-carbon bond-forming reaction—involves the reaction of an aldehyde with an active methylene compound (e.g., malononitrile, ethyl cyanoacetate) to yield an
-unsaturated product[3]. However, as an Application Scientist, I must emphasize the causality behind catalyst selection for this specific substrate.
The electron-deficient nature of the pyrazine ring renders the C5-chloro group highly susceptible to Nucleophilic Aromatic Substitution (SNAr). If traditional, strong bases (such as sodium hydroxide or alkoxides) are employed to deprotonate the active methylene, they will inadvertently act as nucleophiles, attacking the C5 position and leading to substrate degradation or unwanted side products. Therefore, to achieve high chemoselectivity (reacting exclusively at the aldehyde while preserving the C5-chloro handle for downstream cross-coupling), the reaction strictly requires weak organic bases (e.g., piperidine)[4] or neutral/green catalytic systems (e.g., urea under microwave irradiation, or Lewis acids like GaCl
Workflow for the chemoselective Knoevenagel condensation of pyrazine-2-carbaldehyde.
Quantitative Benchmarking of Catalytic Systems
To optimize the synthesis of functionalized pyrazine-alkenes, various catalytic systems have been benchmarked. The data below summarizes the efficacy of different conditions, specifically highlighting the balance between yield, reaction time, and the critical avoidance of SNAr side reactions.
Catalytic System
Solvent
Energy Source / Temp
Time
Yield (%)
SNAr Risk
Piperidine (10 mol%)
Ethanol / Toluene
Conventional Reflux
2–4 h
80–85%
Low
Urea (10 mol%)
Solvent-free
Microwave (180W–800W)
1–5 min
~90%
None
GaCl (10 mol%)
Solvent-free
Room Temp (Grinding)
10–15 min
~95%
None
NaOH (1.0 eq)
Water / Ethanol
Room Temp
N/A
<30%
High
Table 1: Comparative analysis of Knoevenagel condensation conditions for halogenated heteroaromatic aldehydes[4][5][6].
Self-Validating Experimental Protocol
This protocol utilizes piperidine in ethanol, a robust and scalable method for drug development laboratories. The procedure is designed as a self-validating system : the intrinsic chemical changes provide immediate visual and physical feedback to the scientist, minimizing the need for constant LC-MS sampling.
Reaction Assembly: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 5-Chloro-3-methylpyrazine-2-carbaldehyde in 5.0 mL of absolute ethanol.
Reagent Addition: Add 1.05 mmol of the active methylene compound. Causality note: A slight excess of the active methylene ensures complete consumption of the valuable pyrazine aldehyde.
Catalyst Initiation: Add 10 mol% of piperidine dropwise.
Self-Validating Monitoring: Stir the mixture at room temperature to mild reflux (depending on the active methylene's reactivity).
Visual Validation: As the reaction progresses, the formation of the highly conjugated
-unsaturated pyrazine derivative will cause a distinct bathochromic shift (the solution will turn from pale yellow to deep orange/red).
Physical Validation: Because the extended conjugated product is significantly less soluble in ethanol than the starting materials, it will spontaneously precipitate out of solution[1]. The cessation of new precipitate formation is a reliable physical indicator of reaction completion.
TLC Validation: Confirm completion via TLC (Hexane:Ethyl Acetate). The starting aldehyde will appear as a UV-active spot, while the product will appear at a lower R
with intense fluorescence under 365 nm UV light due to the extended -system.
Isolation: Once complete, cool the reaction mixture in an ice bath for 15 minutes to maximize precipitation. Filter the solid product under vacuum.
Purification: Wash the filter cake with ice-cold ethanol (2 x 2 mL) to remove the piperidine catalyst and any unreacted active methylene. Dry under a high vacuum to afford the pure functionalized pyrazine-alkene.
Downstream Applications in Drug Discovery
The
-unsaturated pyrazine derivatives synthesized via this protocol are highly prized in medicinal chemistry. The alkene moiety acts as a potent Michael acceptor, capable of forming covalent bonds with cysteine residues in target proteins. Furthermore, the rigid, planar pyrazine scaffold is an excellent pharmacophore for competitively binding to the ATP-binding pocket of Receptor Tyrosine Kinases (RTKs), thereby disrupting downstream signaling pathways (such as the MAPK cascade) that drive tumor cell proliferation[1].
Mechanism of action for pyrazine-based kinase inhibitors disrupting MAPK signaling.
References
Bangladesh Journal of Scientific and Industrial Research. "Microwave-assisted urea catalyzed Knoevenagel condensation of aldehydes with active methylene compounds." Available at:[Link]
ResearchGate. "Knoevenagel condensation of aldehydes with active methylene compounds catalyzed by GaCl3 at room temperature." Available at: [Link]
An In-Depth Guide to Suzuki-Miyaura Coupling Reactions Involving 5-Chloro-3-methylpyrazine-2-carbaldehyde For Researchers, Scientists, and Drug Development Professionals This application note provides a comprehensive tec...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to Suzuki-Miyaura Coupling Reactions Involving 5-Chloro-3-methylpyrazine-2-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals
This application note provides a comprehensive technical guide for performing Suzuki-Miyaura cross-coupling reactions with 5-Chloro-3-methylpyrazine-2-carbaldehyde. This versatile building block is of significant interest in medicinal chemistry and materials science due to the prevalence of the pyrazine scaffold in pharmacologically active compounds and functional materials.[1][2][3] Pyrazine derivatives are integral to numerous FDA-approved drugs and are explored for their anticancer, anti-inflammatory, and antibacterial properties.[4][5][6] The Suzuki-Miyaura reaction, a Nobel Prize-winning methodology, stands as a premier tool for creating carbon-carbon bonds, offering broad functional group tolerance and reliable outcomes.[7][8]
This guide moves beyond a simple recitation of steps to explain the underlying principles and rationale behind procedural choices, empowering researchers to optimize conditions for their specific synthetic targets. We will delve into the reaction mechanism, provide detailed, field-tested protocols, and discuss strategies for troubleshooting common challenges associated with this class of heterocyclic substrates.
The Mechanism: A Palladium-Catalyzed Triad
The Suzuki-Miyaura coupling is a complex process centered around a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[7] The reaction mechanism consists of three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[9][10]
Oxidative Addition : The catalytic cycle begins when a coordinatively unsaturated Pd(0) complex reacts with the organohalide (5-Chloro-3-methylpyrazine-2-carbaldehyde). The palladium atom inserts itself into the carbon-chlorine bond, forming a new Pd(II) intermediate. This is often the rate-determining step, particularly for less reactive aryl chlorides.[9][10]
Transmetalation : In this step, the organic group from the organoboron species (e.g., an arylboronic acid) is transferred to the palladium(II) complex. This process requires activation by a base, which forms a boronate salt ("-ate complex"), enhancing the nucleophilicity of the organic group and facilitating its transfer to the palladium center.[9][11]
Reductive Elimination : The final step involves the two organic fragments coupled on the palladium center forming a new carbon-carbon bond and being expelled from the coordination sphere. This step regenerates the Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[8][9]
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Protocol: Suzuki Coupling of 5-Chloro-3-methylpyrazine-2-carbaldehyde
This protocol provides a robust starting point for coupling various aryl- and heteroarylboronic acids. Optimization of the ligand, base, and temperature may be required for specific substrates.
Ligand : SPhos (2,6-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (2-4 mol% for Pd₂(dba)₃; 4-8 mol% for Pd(OAc)₂)
Base : Potassium Carbonate (K₂CO₃) or Potassium Phosphate (K₃PO₄) (2-3 equivalents), finely ground
Solvent : Anhydrous 1,4-Dioxane or Toluene (approx. 0.1 M concentration)
Inert Gas : Nitrogen or Argon
Standard laboratory glassware, Schlenk line or glovebox, magnetic stirrer, heating mantle, TLC plates, and purification supplies (silica gel, solvents).
Experimental Workflow
Caption: General experimental workflow for the Suzuki coupling reaction.
Step-by-Step Procedure
Reaction Setup : To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 5-Chloro-3-methylpyrazine-2-carbaldehyde (1.0 eq.), the arylboronic acid (1.2 eq.), the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.01 eq.), the phosphine ligand (e.g., SPhos, 0.02 eq.), and the base (e.g., K₃PO₄, 2.5 eq.).
Establish Inert Atmosphere : Seal the flask with a rubber septum. Connect the flask to a Schlenk line, and carefully evacuate and backfill with inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure the removal of oxygen.
Solvent Addition : Add the anhydrous solvent (e.g., 1,4-Dioxane) via a syringe through the septum to achieve the desired concentration (typically 0.1 M with respect to the limiting reagent).
Reaction Conditions : Place the flask in a preheated oil bath and stir the mixture vigorously at the desired temperature (a starting point of 100 °C is recommended). Monitor the reaction progress periodically using Thin-Layer Chromatography (TLC) or GC-MS.[12]
Work-up : Once the reaction is complete (or has ceased to progress), cool the mixture to room temperature. Dilute the reaction with a suitable organic solvent like ethyl acetate.
Filtration and Extraction : Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts. Transfer the filtrate to a separatory funnel and wash sequentially with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).[12]
Purification : Filter off the drying agent and concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate).[12]
Characterization : Confirm the identity and purity of the final product using standard analytical methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.
Causality Behind Experimental Choices: An Expert's Perspective
The success of coupling a challenging substrate like an electron-deficient chloro-pyrazine hinges on the careful selection of each reaction component.
Component
Standard Choice
Rationale & Alternatives
Palladium Source
Pd₂(dba)₃, Pd(OAc)₂
Pd₂(dba)₃ is a stable Pd(0) source, while Pd(OAc)₂ is a Pd(II) precursor that is reduced in situ by the phosphine ligand. For convenience, pre-formed catalyst-ligand complexes (precatalysts) are excellent options.[9][13]
Ligand
SPhos, XPhos
This is the most critical parameter. Chloro-pyrazines are electron-deficient and require highly active catalysts for oxidative addition. Bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., Buchwald ligands like SPhos) or N-heterocyclic carbenes (NHCs) are essential.[14][15] They accelerate both oxidative addition and reductive elimination and prevent catalyst deactivation.[8] Simple ligands like PPh₃ are generally ineffective.
Base
K₃PO₄, K₂CO₃, Cs₂CO₃
The base activates the boronic acid for transmetalation. K₃PO₄ is a strong, non-nucleophilic base often used in anhydrous conditions to minimize protodeboronation (hydrolysis of the boronic acid), a common side reaction.[15] Aqueous K₂CO₃ is a common first choice, while Cs₂CO₃ is more soluble and can be more effective but is also more expensive.
Solvent
1,4-Dioxane, Toluene
Anhydrous, polar aprotic solvents are preferred. Dioxane and THF are common, but toluene can be used for higher temperatures. DMF is an option for solubility issues but can be difficult to remove.[15]
Temperature
80-110 °C
Higher temperatures are generally required to facilitate the oxidative addition of the C-Cl bond. Microwave irradiation can sometimes be employed to shorten reaction times and improve yields.[16]
Representative Data and Troubleshooting
The following table presents expected outcomes for the Suzuki coupling of 5-Chloro-3-methylpyrazine-2-carbaldehyde with various boronic acids under optimized conditions, based on literature precedents for similar chloro-heterocycles.[16][17]
Entry
Arylboronic Acid
Catalyst System
Base
Solvent
Temp (°C)
Time (h)
Expected Yield (%)
1
Phenylboronic acid
Pd₂(dba)₃ / SPhos
K₃PO₄
1,4-Dioxane
100
12
85-95%
2
4-Methoxyphenylboronic acid
Pd(OAc)₂ / XPhos
K₂CO₃
Toluene
110
16
80-90%
3
Thiophene-3-boronic acid
Pd₂(dba)₃ / SPhos
K₃PO₄
1,4-Dioxane
100
12
75-85%
4
4-(Trifluoromethyl)phenylboronic acid
Pd(OAc)₂ / XPhos
Cs₂CO₃
1,4-Dioxane
100
8
88-98%
Troubleshooting Common Issues
Problem
Potential Cause(s)
Suggested Solution(s)
No or Low Conversion
1. Inactive catalyst (oxygen exposure).2. Insufficiently active ligand for C-Cl bond.3. Low reaction temperature.
1. Ensure rigorous inert atmosphere technique.2. Switch to a more electron-rich, bulkier ligand (e.g., SPhos, XPhos).3. Increase reaction temperature; consider switching to a higher-boiling solvent like toluene.
Dehalogenation of Starting Material
1. Presence of water or protic impurities.2. Base is too strong or reaction time is too long.
1. Use rigorously dried solvents and reagents.2. Use a weaker base (e.g., NaHCO₃) or anhydrous conditions (K₃PO₄).[10][18]
Protodeboronation of Boronic Acid
1. Presence of excess water.2. Reaction temperature is too high or time is too long.
1. Use anhydrous conditions (K₃PO₄ in dry solvent).2. Use a slight excess (1.2-1.5 eq.) of the boronic acid.3. Lower the reaction temperature if possible.
Homocoupling of Boronic Acid
1. Oxygen contamination leading to oxidative homocoupling.2. Inefficient transmetalation compared to side reactions.
1. Improve inert atmosphere technique.2. Screen different bases or ligands to optimize the transmetalation step.
Conclusion
The Suzuki-Miyaura cross-coupling of 5-Chloro-3-methylpyrazine-2-carbaldehyde is a highly effective and versatile method for synthesizing novel substituted pyrazine derivatives. Success with this challenging substrate class is not fortuitous; it relies on a rational understanding of the catalytic cycle and the deliberate choice of highly active catalyst systems. The use of bulky, electron-rich phosphine ligands is paramount to overcoming the high activation barrier of C-Cl bond oxidative addition. The protocols and insights provided herein offer a robust foundation for researchers to leverage this powerful reaction in the pursuit of new molecular entities for drug discovery and materials science.
References
Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at: [Link]
Suzuki-Miyaura Cross-Coupling Reactions Mechanisms - Mettler Toledo. Available at: [Link]
Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]
Suzuki-Miyaura Coupling - eFan's Blog. Available at: [Link]
Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]
Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Available at: [Link]
Pioneering Pyrazine Development in China: Innovative Applications, Expert Insights & Latest Research News - Pipzine Chemicals. Available at: [Link]
Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Available at: [Link]
Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. Available at: [Link]
Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. Available at: [Link]
Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations - MDPI. Available at: [Link]
Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]
Palladium Catalyzed One-Pot Sequential Suzuki Cross-Coupling–Direct C–H Functionalization of Imidazo[1,2-a]pyrazines | Organic Letters - ACS Publications. Available at: [Link]
17.2: Palladium catalyzed couplings - Chemistry LibreTexts. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals
Document Type: Advanced Experimental Protocol & Mechanistic Guide
Introduction & Strategic Rationale
Pyrazine derivatives are privileged scaffolds in medicinal chemistry, frequently serving as core pharmacophores in kinase inhibitors, antitubercular agents, and beta-secretase (BACE) inhibitors[1]. The transformation of 5-chloro-3-methylpyrazine-2-carbaldehyde to its corresponding carboxylic acid is a critical synthetic node.
However, oxidizing electron-deficient, halogenated heteroaromatics presents significant chemoselectivity challenges. Harsh oxidants (e.g., potassium permanganate, Jones reagent) frequently trigger destructive side reactions, including
-oxidation of the pyrazine nitrogen atoms, oxidative cleavage, or nucleophilic displacement of the labile 5-chloro substituent.
To achieve quantitative conversion while preserving the structural integrity of the pyrazine core, the Pinnick-Lindgren Oxidation is the premier methodological choice[2]. By utilizing sodium chlorite (
) under mildly acidic, buffered conditions, this protocol ensures a highly controlled, self-validating oxidative environment[3].
Substrate and Product Profiling
Understanding the physicochemical properties of the starting material and the target product is essential for designing an effective reaction and isolation strategy.
Amphoteric; soluble in basic aq. solutions and polar organics
Key Sensitivities
Prone to air-oxidation; chloro group is labile to strong nucleophiles
Highly polar; requires precise pH control for organic extraction
Mechanistic Insights: The Logic of the Pinnick Oxidation
A robust protocol is not merely a list of steps; it is a system governed by chemical causality. The Pinnick oxidation relies on a finely tuned interplay of reagents to drive the reaction forward while suppressing byproducts[3][5].
The Active Oxidant (
): Sodium chlorite () is not the direct oxidant. The addition of sodium dihydrogen phosphate () buffers the aqueous system to a pH of ~3.5–4.5. This mild acidity safely generates chlorous acid () , which selectively attacks the aldehyde to form a chlorite ester intermediate[3].
Pericyclic Fragmentation: The chlorite ester undergoes a pericyclic fragmentation, yielding the target carboxylic acid and a molecule of hypochlorous acid (
).
The Critical Role of the Scavenger:
is a highly reactive, destructive byproduct that can chlorinate the electron-rich methyl group or degrade the pyrazine ring. To prevent this, an alkene scavenger—typically 2-methyl-2-butene —is added in excess. The scavenger rapidly traps via an electrophilic addition, forming an inert chlorohydrin[2].
Caption: Mechanistic pathway of the Pinnick oxidation and the critical role of the HOCl scavenger.
Experimental Methodology
Reagents and Equipment
5-Chloro-3-methylpyrazine-2-carbaldehyde: 1.00 g (6.39 mmol, 1.0 eq)
Sodium chlorite (
, 80% technical grade): 0.86 g (9.58 mmol, 1.5 eq)
Sodium dihydrogen phosphate (
): 1.53 g (12.78 mmol, 2.0 eq)
2-Methyl-2-butene: 6.75 mL (63.9 mmol, 10.0 eq)
Solvent System:
-Butanol (-BuOH) / Tetrahydrofuran (THF) / Water () in a 2:2:1 ratio.
Equipment: 100 mL round-bottom flask, magnetic stirrer, addition funnel, ice bath.
Step-by-Step Protocol
Caption: Experimental workflow for the Pinnick oxidation of 5-chloro-3-methylpyrazine-2-carbaldehyde.
Step 1: Reaction Setup
Charge a 100 mL round-bottom flask equipped with a magnetic stir bar with 5-chloro-3-methylpyrazine-2-carbaldehyde (1.00 g, 6.39 mmol).
Dissolve the substrate in a mixture of THF (15 mL) and
-BuOH (15 mL). Causality Note: -BuOH is utilized because it is completely resistant to oxidation and acts as an excellent co-solvent for both the organic substrate and the aqueous reagents.
Add 2-methyl-2-butene (6.75 mL, 63.9 mmol) to the solution.
Step 2: Buffer and Oxidant Addition
4. Dissolve
(1.53 g, 12.78 mmol) in distilled water (7.5 mL) and add it to the reaction flask.
5. Cool the biphasic mixture to 0 °C using an ice-water bath.
6. In a separate vial, dissolve (0.86 g, 9.58 mmol) in distilled water (7.5 mL).
7. Transfer the solution to an addition funnel and add it dropwise to the vigorously stirring reaction mixture over 15 minutes. Safety Note: Dropwise addition at 0 °C prevents the rapid, exothermic generation of potentially explosive chlorine dioxide () gas.
Step 3: Reaction Execution and Monitoring
8. Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C).
9. Stir vigorously for 2 to 4 hours.
10. Monitor the reaction via TLC (Eluent: 10% MeOH in DCM with 1% Acetic Acid) or LC-MS until the starting material is completely consumed.
Step 4: Work-up and Isolation (The Isoelectric Challenge)
11. Once complete, concentrate the reaction mixture under reduced pressure (rotary evaporator, water bath at 30 °C) to remove the volatile THF,
-BuOH, and unreacted 2-methyl-2-butene.
12. Dilute the remaining aqueous residue with distilled water (10 mL) and cool to 0 °C.
13. Critical pH Adjustment: Carefully add 1M dropwise until the pH of the solution reaches 3.0 to 3.5 .
Expertise Insight: Pyrazine-2-carboxylic acids are amphoteric. The pKa of the carboxylic acid is ~2.9, while the conjugate acid of the pyrazine nitrogen has a pKa of ~0.5. At pH 3, the molecule is primarily in its neutral, protonated state. If the pH drops below 1, the pyrazine nitrogen protonates, rendering the molecule highly water-soluble and ruining extraction yields.
Saturate the aqueous layer by adding solid ("salting out").
Extract the aqueous phase with Ethyl Acetate (EtOAc) or 2-Methyltetrahydrofuran (3 × 20 mL).
Wash the combined organic layers with a small volume of brine (10 mL), dry over anhydrous , filter, and concentrate in vacuo to afford 5-chloro-3-methylpyrazine-2-carboxylic acid as a pale yellow solid. (Typical Yield: 85–92%).
Application Note: Laboratory-Scale Synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde
Introduction & Strategic Rationale The synthesis of highly functionalized pyrazine-2-carbaldehydes is a critical enabling step in the development of novel therapeutics, including non-covalent N-Acylethanolamine-Hydrolyzi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
The synthesis of highly functionalized pyrazine-2-carbaldehydes is a critical enabling step in the development of novel therapeutics, including non-covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) inhibitors[1] and complex kinase inhibitors.
Direct reduction of pyrazine esters to aldehydes using Diisobutylaluminum hydride (DIBAL-H) is notoriously challenging. The primary failure mode in this transformation is over-reduction to the corresponding primary alcohol. While many laboratories default to a step-heavy two-stage protocol (reduction to the alcohol followed by MnO₂ oxidation), precise cryogenic control allows for the direct, scalable isolation of the aldehyde in a single step[2].
Mechanistic Causality: DIBAL-H coordinates to the carbonyl oxygen of the ester and delivers a hydride, forming a stable tetrahedral aluminum acetal intermediate. By strictly maintaining the internal reaction temperature between -30 °C and -25 °C, this intermediate is kinetically trapped. It cannot collapse into the free aldehyde prematurely, thereby preventing a second rapid hydride transfer. The aldehyde is only liberated during the aqueous quench phase when the reducing agent has been neutralized[2].
Quantitative Reagent Data
The starting material, methyl 5-chloro-3-methylpyrazine-2-carboxylate, is commercially available and serves as the core scaffold.
System Purge: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar, an internal temperature probe, and an argon inlet.
Dissolution: Charge the flask with methyl 5-chloro-3-methylpyrazine-2-carboxylate (10.0 g, 53.6 mmol) and anhydrous THF (100 mL). Stir until complete dissolution is achieved.
Cooling: Submerge the flask in a dry ice/acetone bath. Monitor the internal probe until the temperature stabilizes at -30 °C.
Phase 2: DIBAL-H Addition & Reaction Aging
Controlled Addition: Load DIBAL-H (1.0 M in Toluene, 69.7 mL, 69.7 mmol) into a pressure-equalizing dropping funnel. Begin dropwise addition at a rate that ensures the internal temperature never exceeds -25 °C . Note: The reaction is moderately exothermic; addition should take approximately 45-60 minutes.
Aging: Once the addition is complete, maintain the reaction mixture at -25 °C for 90 minutes.
Self-Validating System (Reaction Monitoring): To ensure the reaction has reached completion without over-reduction, withdraw a 50 µL aliquot and quench it into a mini-vial containing 1 mL of 1M Rochelle's salt and 1 mL of EtOAc. TLC (Hexanes/EtOAc 3:1) must show the disappearance of the starting ester (
~0.6) and the appearance of the aldehyde ( ~0.4). The new spot will stain strongly with 2,4-Dinitrophenylhydrazine (2,4-DNPH), visually validating the preservation of the carbonyl group.
Phase 3: Quench & Emulsion Resolution
Quenching: Remove the cooling bath. Immediately quench the reaction by carefully adding 1M aqueous Rochelle's salt (200 mL) in a steady stream.
Self-Validating System (Emulsion Resolution): Quenching aluminum-based reductions generates a thick, unfilterable gel of aluminum hydroxides. Rochelle's salt acts as a bidentate ligand, chelating aluminum ions to form a highly soluble complex. Stir the biphasic mixture vigorously at room temperature for 2-4 hours. This step is self-validating: the reaction is only ready for extraction when the opaque, milky emulsion completely resolves into two clear, distinct liquid layers.
Phase 4: Extraction & Purification
Extraction: Transfer the clear biphasic mixture to a separatory funnel. Extract the aqueous layer with EtOAc (3 x 100 mL).
Washing & Drying: Wash the combined organic layers with brine (100 mL), dry over anhydrous
, filter, and concentrate under reduced pressure (bath temp < 30 °C to prevent degradation).
Chromatography: Purify the crude residue via silica gel flash chromatography (Eluent: 0% to 20% EtOAc in Hexanes) to afford 5-Chloro-3-methylpyrazine-2-carbaldehyde as a pale yellow solid. (Expected Yield: 60-68%).
Fig 1: Step-by-step workflow for the controlled DIBAL-H reduction to the pyrazine carbaldehyde.
References
1.[1] Title: Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
2.[2] Title: Route Development toward a Pyrazine Building Block to Enable Early Scale-Up Campaigns
Source: Organic Process Research & Development (ACS Publications)
URL: [Link]
Optimization of reaction conditions for 5-Chloro-3-methylpyrazine-2-carbaldehyde
This guide is structured as a high-level technical support resource for the optimization of 5-Chloro-3-methylpyrazine-2-carbaldehyde synthesis. It prioritizes the Selenium Dioxide (SeO₂) oxidation route, as this is the i...
Author: BenchChem Technical Support Team. Date: March 2026
This guide is structured as a high-level technical support resource for the optimization of 5-Chloro-3-methylpyrazine-2-carbaldehyde synthesis. It prioritizes the Selenium Dioxide (SeO₂) oxidation route, as this is the industry standard for converting activated methylpyrazines to carbaldehydes, albeit one fraught with technical challenges.
Context: The transformation of 5-chloro-2,3-dimethylpyrazine to 5-Chloro-3-methylpyrazine-2-carbaldehyde is a classic Riley Oxidation .[1] However, the presence of the chlorine atom at position 5 introduces electronic bias that affects regioselectivity (C2-methyl vs. C3-methyl oxidation) and reaction rate.
Q1: Why is my reaction stalling at the alcohol intermediate or over-oxidizing to the carboxylic acid?
A: This is a stoichiometry and solvent issue. The Riley oxidation proceeds in two stages: Methyl
Alcohol Aldehyde Carboxylic Acid.
The Stalling Issue: If you use anhydrous dioxane, the reaction often slows down. SeO₂ requires trace water (or added acetic acid) to form the active species, selenous acid (
The Over-Oxidation Issue: Excess SeO₂ drives the aldehyde to the carboxylic acid (5-chloro-3-methylpyrazine-2-carboxylic acid).[1]
Recommendation: Switch to a Catalytic SeO₂ / tert-Butyl Hydroperoxide (TBHP) system.
Using stoichiometric SeO₂ is "brute force." Using catalytic SeO₂ (10-20 mol%) with TBHP as the terminal oxidant allows for milder conditions and easier workup.[1]
Q2: I am seeing two aldehyde spots on TLC. How do I control the regioselectivity between the 2-methyl and 3-methyl groups?
A: Regioselectivity is governed by the acidity of the methyl protons.
In 5-chloro-2,3-dimethylpyrazine :
The C2-Methyl is para to the electron-withdrawing Chlorine.[1]
The C3-Methyl is meta to the Chlorine.
The Chlorine atom withdraws electron density, making the C2-methyl protons more acidic (and thus more prone to enolization, the rate-determining step of the Riley oxidation).[1] Therefore, the major product is typically the desired 2-carbaldehyde .
Troubleshooting Regio-leakage:
If you observe significant 3-carbaldehyde formation:
Lower the Temperature: High temperatures reduce selectivity. Drop to 50°C and extend time.
Steric Bulk: Switch the solvent to tert-Butanol (t-BuOH) .[1] The bulky solvent shell can enhance selectivity for the sterically less hindered methyl group (though in this molecule, sterics are similar, electronics dominate).
📊 Visualization: Reaction Pathway & Selectivity
The following diagram illustrates the mechanistic bifurcation and the critical control points.
Caption: Mechanistic flow of the Riley Oxidation. The path to the target relies on selective enolization of the C2-methyl group.
🧪 Module 3: Purification & Workup (The "Red Selenium" Problem)
Q3: My crude product is red/orange and smells like garlic. How do I remove the colloidal selenium?
A: This is the most common failure point in SeO₂ reactions. Colloidal selenium passes through filter paper and poisons chromatography columns.
The "Thiosulfate Wash" Protocol:
Do not rely solely on filtration.
Pre-filter: Pass the reaction mixture through a pad of Celite 545 to remove bulk solids.
Reduction: Treat the filtrate with a saturated aqueous solution of Sodium Thiosulfate (
) . This reduces residual selenium species to elemental selenium, which aggregates better, or water-soluble selenides.[1]
Precipitation: If red precipitate forms again, add a small amount of activated charcoal, stir for 30 mins, and filter again through Celite.
Extraction: Extract with Dichloromethane (DCM). Avoid Ethyl Acetate if possible, as Se contaminants tend to track with it more than in DCM.
Q4: The aldehyde is unstable. How should I store it?
A: Pyrazine carbaldehydes are electron-deficient and prone to:
Hydration: Forming the gem-diol in wet solvents.[1]
Air Oxidation: Converting to the acid.
Storage Protocol:
Atmosphere: Store under Argon.
Temp: -20°C is mandatory for long-term storage.[1]
Stabilizer: Isolate as the dimethyl acetal if you do not plan to use it immediately. The acetal is indefinitely stable and can be hydrolyzed back to the aldehyde with dilute HCl/THF in 15 minutes.
📉 Module 4: QC & Analytical Validation
Q5: How do I distinguish the product from the starting material and the acid byproduct using NMR?
A: You must look for the diagnostic "Aldehyde Singlet."
Diagnostic 1H NMR Shifts (CDCl₃, 400 MHz):
Moiety
Starting Material
Target (Aldehyde)
Acid Byproduct
-CHO (Aldehyde)
N/A
~10.1 ppm (s)
N/A
-COOH (Acid)
N/A
N/A
~11-13 ppm (br s)
Aromatic H (C6)
~8.3 ppm
~8.6 - 8.8 ppm
> 9.0 ppm (Deshielded)
-CH3 (Methyl)
~2.5 ppm (two peaks)
~2.8 ppm (one peak)
~2.9 ppm
Critical Check: If the integral of the 10.1 ppm peak is low, but you see a broad singlet at 6.0-7.0 ppm, your aldehyde may have hydrated to the gem-diol (
Use this flow to diagnose yield issues immediately.
Caption: Rapid diagnostic logic for common 5-Chloro-3-methylpyrazine-2-carbaldehyde synthesis failures.
References
Riley Oxidation Mechanism & Applications
Tagawa, Y., et al. "Improved Oxidation of Active Methyl Group of N-Heteroaromatic Compounds by Selenium Dioxide in the Presence of tert-Butyl Hydroperoxide."[3] Heterocycles, 2003, 60(4), 953-957.[1][3]
Disclaimer: This guide assumes a BSL-2 laboratory environment. Selenium compounds are highly toxic and can be absorbed through the skin. All work must be performed in a functioning fume hood.
Troubleshooting low conversion rates in pyrazine formylation
Welcome to the Technical Support Center for Pyrazine Formylation. Pyrazine formylation is notoriously challenging due to the inherent electron-deficient nature of the 1,4-diazine ring.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Pyrazine Formylation. Pyrazine formylation is notoriously challenging due to the inherent electron-deficient nature of the 1,4-diazine ring. This guide is designed for researchers and drug development professionals, providing causality-driven troubleshooting strategies, self-validating protocols, and alternative synthetic routes to overcome stalled conversions.
Strategic Diagnostic Workflow
Before adjusting your stoichiometry, it is critical to diagnose whether your chosen synthetic route is fundamentally compatible with your specific pyrazine substrate.
Caption: Decision matrix for selecting and troubleshooting pyrazine formylation routes.
Section 1: Fundamental Challenges & Strategy Selection (FAQs)
Q: Why does standard electrophilic formylation (e.g., Vilsmeier-Haack) frequently fail or yield <10% conversion on unsubstituted pyrazines?A: Pyrazine is highly electron-deficient, which severely deactivates the ring toward electrophilic aromatic substitution. The Vilsmeier-Haack reaction relies on a chloroiminium salt electrophile (prepared from POCl₃ and DMF), which cannot effectively attack the electron-poor pyrazine core unless strong electron-donating groups (EDGs) are present[1]. If your substrate lacks EDGs, electrophilic formylation will inevitably stall.
Q: Can I use Minisci-type radical chemistry to achieve direct formylation?A: Direct formylation via the Minisci reaction is highly problematic due to the rapid decomposition of the formyl radical. However, because the Minisci reaction utilizes a nucleophilic radical substitution pathway that is ideal for electron-deficient heterocycles[2], you can achieve a highly efficient two-step formylation. First, perform a Minisci-type hydroxymethylation using methanol and an oxidant[3], followed by a mild oxidation of the resulting pyrazin-2-ylmethanol[4].
Q: What is the best approach for direct C-H formylation of unactivated pyrazines?A: Directed ortho-Metalation (DoM) using hindered amide bases (e.g., MgDA) followed by an electrophilic formyl quench (e.g., ethyl formate). Because metalated pyrazines are highly unstable in batch reactors, transitioning this step to a continuous flow setup prevents intermediate decomposition and drastically improves conversion rates[5].
Section 2: Troubleshooting Specific Workflows & Protocols
Symptom: Unreacted starting material or formation of unextractable, tar-like aqueous byproducts.
Root Cause Analysis:
Moisture Contamination: The Vilsmeier reagent is highly moisture-sensitive. Trace water hydrolyzes the chloroiminium intermediate back to DMF and HCl.
Improper Work-up (Critical): The reaction forms an intermediate iminium salt that must be carefully hydrolyzed to the aldehyde at a highly specific pH[1].
Self-Validating Protocol & Optimization:
Reagent Preparation: Cool anhydrous DMF (excess) to 0–10 °C under an inert atmosphere. Add POCl₃ dropwise. Validation Checkpoint: The solution should form a pale-yellow complex without any gas evolution.
Substrate Addition: Dissolve the activated pyrazine in minimal anhydrous DMF and add dropwise.
Thermal Activation: Heat the mixture to 80-90 °C. Causality: The deactivated nature of the diazine ring, even with EDGs, requires thermal pushing to overcome the activation energy barrier.
Quench & Hydrolysis: Cool to room temperature and pour onto crushed ice. Slowly neutralize with saturated Na₂CO₃ to exactly pH 7-8 [1].
Causality: Over-basification (pH > 9) triggers Cannizzaro-type disproportionation of the newly formed aldehyde into alcohols and carboxylic acids. Under-basification (pH < 6) leaves the iminium salt unhydrolyzed, trapping your product in the aqueous layer.
Symptom: Low conversion, poor regioselectivity, or cryogenic equipment limitations in batch (-78 °C).
Root Cause Analysis: Deprotonating pyrazine requires strong, non-nucleophilic bases. In batch, the resulting magnesiated pyrazine is highly unstable and prone to dimerization or ring-opening if the temperature rises even slightly.
Solution: Continuous Flow Chemistry. Flow setups allow metalation at significantly warmer temperatures (-20 °C) because the intermediate is immediately quenched[5].
Caption: Continuous flow directed metalation and formylation cascade for pyrazines.
Base Preparation: Prepare i-Pr₂NMgCl·LiCl (MgDA) in THF.
Metalation: In a flow reactor, mix the pyrazine stream with the MgDA stream at -20 °C with a residence time of exactly 60 seconds[5]. Causality: 60 seconds is sufficient for quantitative deprotonation while strictly preventing the thermal decomposition of the metalated species.
Formylation Quench: Route the stream directly into a 0 °C reactor block containing neat ethyl formate (10 equivalents)[5].
Acidic Quench: Quench the exiting stream with 1.0 M acetic acid in MeCN to yield the final carbaldehyde.
Workflow C: Oxidation of Pyrazin-2-ylmethanol (The Bypass Route)
Symptom: Over-oxidation to pyrazine-2-carboxylic acid.
Root Cause Analysis: Strong oxidants (like KMnO₄ or Jones reagent) will push the primary alcohol past the aldehyde stage due to the electron-withdrawing nature of the pyrazine ring stabilizing the hydrated aldehyde intermediate.
Solution: Use mild, anhydrous oxidants like Dess-Martin Periodinane (DMP)[4].
Protocol:
Dissolve pyrazin-2-ylmethanol (1.0 eq) in anhydrous dichloromethane (DCM).
Add Dess-Martin periodinane (1.5 eq) at room temperature[4].
Stir for 1 hour. Validation Checkpoint: Monitor via TLC; the highly polar alcohol spot should completely convert to a higher Rf aldehyde spot.
Dilute with DCM, wash with saturated NaHCO₃ and Na₂S₂O₃. Causality: This specific dual-wash neutralizes the acetic acid byproducts and reduces any unreacted hypervalent iodine species, preventing product degradation during concentration.
Quantitative Data Presentation: Comparative Analysis
Methodology
Substrate Profile
Typical Conversion
Primary Failure Mode
Corrective Action
Vilsmeier-Haack
Activated (EDG-substituted)
60 - 85%
Iminium salt hydrolysis failure
Quench onto ice; strictly neutralize to pH 7-8[1].
Stability issues of 5-Chloro-3-methylpyrazine-2-carbaldehyde under acidic conditions
Welcome to the Technical Support Center for 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1). As a highly reactive heterocyclic building block, this compound is indispensable in medicinal chemistry and drug d...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1). As a highly reactive heterocyclic building block, this compound is indispensable in medicinal chemistry and drug discovery. However, its unique structural features—an electron-deficient pyrazine ring, an activated C5-chloride, and a highly electrophilic C2-aldehyde—make it uniquely susceptible to degradation under acidic conditions.
This guide is engineered by our Application Science team to provide researchers with mechanistic insights, actionable troubleshooting steps, and self-validating protocols to manage and reverse acidic degradation.
Part 1: Mechanistic Insights into Acidic Degradation
To effectively troubleshoot stability issues, we must first understand the causality behind the molecule's reactivity. 5-Chloro-3-methylpyrazine-2-carbaldehyde undergoes two primary modes of degradation when exposed to acidic environments:
1. Irreversible SNAr Hydrolysis (Pathway A)
The pyrazine ring is inherently electron-withdrawing. When the reaction medium drops below pH 3, the pyrazine nitrogen atoms become protonated. This protonation drastically lowers the lowest unoccupied molecular orbital (LUMO) of the ring, turning the C5 position into a powerful electrophile. If water is present, the C5-chloride undergoes rapid Nucleophilic Aromatic Substitution (SNAr), irreversibly yielding the 5-hydroxy derivative[1][2].
2. Reversible Aldehyde Addition (Pathway B)
The C2-carbaldehyde group is highly activated by the adjacent pyrazine ring. Acid catalysis protonates the carbonyl oxygen, driving the equilibrium toward nucleophilic addition. In aqueous acids, the compound rapidly forms a gem-diol (hydrate). In alcoholic solvents (e.g., methanol with 0.1% Formic Acid), it forms hemiacetals and full acetals. Unlike SNAr, this pathway is reversible but can severely complicate LC-MS and NMR interpretation[3][4].
Mechanistic pathways of 5-Chloro-3-methylpyrazine-2-carbaldehyde degradation under acidic conditions.
Part 2: Troubleshooting Guides & FAQs
Q1: I dissolved the compound in a 0.1% TFA/Water/Acetonitrile mixture for LC-MS analysis. The expected mass of 157 [M+H]+ is missing, and I see a massive peak at 175[M+H]+. Has my batch degraded?A1: Your batch is likely fine. You are observing Pathway B . The mass shift of +18 Da corresponds to the acid-catalyzed hydration of the aldehyde to a gem-diol. Pyrazine carbaldehydes form unusually stable hydrates in aqueous acidic mobile phases[4].
Actionable Fix: Switch your LC-MS mobile phase to a neutral buffer (e.g., 10 mM Ammonium Acetate) or prepare your sample in neat, dry Acetonitrile to suppress hydration.
Q2: After refluxing the compound in an acidic ethanol solution, TLC shows a highly polar baseline spot. LC-MS shows a mass of 139 [M+H]+. What happened?A2: You have triggered Pathway A . Prolonged heating in the presence of acid and trace water caused the irreversible SNAr displacement of the C5-chloride, yielding 5-hydroxy-3-methylpyrazine-2-carbaldehyde (Mass shift: -35.5 (Cl) + 17 (OH) = -18.5 Da net change; M+H = 139).
Actionable Fix: This degradation is irreversible. For future reactions, if acidic conditions are mandatory, utilize anhydrous aprotic solvents (e.g., dry THF or Toluene) and strictly exclude water to prevent hydrolysis[2].
Q3: How should I store this compound to ensure long-term stability?A3: Store the compound at -20°C under an inert atmosphere (Argon or Nitrogen). Ensure the container is tightly sealed to prevent atmospheric moisture from initiating hydrate formation. Do not store it in solution, especially not in protic solvents like methanol or water.
Part 3: Quantitative Data & Analytical Signatures
To aid in rapid identification of degradation products, refer to the analytical signatures summarized below.
Table 1: Analytical Signatures of the Parent Compound and Acid-Degradants
Compound State
Molecular Formula
Exact Mass
Expected [M+H]⁺
Reversibility
Parent Compound
C₆H₅ClN₂O
156.01 Da
157.02 m/z
N/A
Gem-Diol (Hydrate)
C₆H₇ClN₂O₂
174.02 Da
175.03 m/z
Yes (via dehydration)
Dimethyl Acetal (in MeOH/H⁺)
C₈H₁₁ClN₂O₂
202.05 Da
203.06 m/z
Yes (via aq. acid hydrolysis)
5-Hydroxy Derivative (SNAr)
C₆H₆N₂O₂
138.04 Da
139.05 m/z
No (Irreversible)
Table 2: Stability Matrix under Acidic Stress
Stress Condition
Primary Degradation Pathway
Half-Life Estimate
Mitigation Strategy
0.1 M HCl (aq), 25°C
Hydration (Rapid)
< 1 hour
Neutralize immediately before analysis.
0.1 M HCl (aq), 60°C
SNAr Hydrolysis (Accelerated)
~4-6 hours
Avoid heating in aqueous acids entirely.
1% TFA in MeOH, 25°C
Acetalization
< 30 mins
Use aprotic solvents (MeCN) for sample prep.
Part 4: Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems. They include built-in control checks to ensure that the analytical readouts are a true reflection of the compound's state, rather than artifacts of the sample preparation.
Purpose: To generate analytical standards of the hydrate and hydroxy degradants for accurate HPLC retention time mapping.
Causality: By controlling the temperature, we can isolate the kinetic product (hydrate) from the thermodynamic product (hydroxy derivative).
Sample Preparation: Dissolve 10 mg of 5-Chloro-3-methylpyrazine-2-carbaldehyde in 1.0 mL of THF.
Kinetic Stress (Hydration): Add 1.0 mL of 0.1 M aqueous HCl. Stir at 25°C for 30 minutes.
Thermodynamic Stress (SNAr): Split the sample. Heat one half to 65°C for 4 hours.
Quenching (Critical Step): Neutralize both samples by adding saturated NaHCO₃ dropwise until pH ~7. Why? Neutralization halts the SNAr reaction and begins shifting the hydrate equilibrium back toward the parent aldehyde.
Validation Check: Prepare a "Blank Control" by dissolving 1 mg of the parent compound in strictly anhydrous Acetonitrile.
Analysis: Inject the Control, Kinetic, and Thermodynamic samples into the LC-MS.
Expected Result: The Kinetic sample will show a mix of 157 and 175 m/z. The Thermodynamic sample will show a dominant peak at 139 m/z. The Control must only show 157 m/z.
Purpose: To recover the parent compound if it has inadvertently formed an acetal or hydrate during storage in protic solvents.
Causality: Acetal and hydrate formation are equilibrium-driven. By applying a mild aqueous acid to acetals (to form the hydrate) followed by azeotropic dehydration, we force the equilibrium back to the parent aldehyde.
Hydrolysis of Acetal: If the compound is locked as a methyl acetal (mass 203), dissolve the crude mixture in a 1:1 mixture of THF and 0.05 M HCl (aq). Stir at room temperature for 2 hours to convert the acetal to the hydrate.
Extraction: Extract the aqueous layer 3 times with Ethyl Acetate (EtOAc). The hydrate will partition into the organic layer.
Azeotropic Dehydration: Dry the combined EtOAc layers over anhydrous Na₂SO₄. Filter, then add 10 mL of Toluene.
Equilibrium Shift: Concentrate the mixture under reduced pressure (rotary evaporator) at 40°C. Why? Toluene forms an azeotrope with water. As the solvent evaporates, water is physically removed from the system, forcing the gem-diol to dehydrate back into the active carbaldehyde.
Validation Check: Run an NMR in CDCl₃ (not CD₃OD, which would instantly re-form the hemiacetal). You should observe the sharp aldehyde proton singlet around ~10.0 ppm, confirming complete recovery.
References
Journal of Chemical and Pharmaceutical Research. A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate to 5-chloropyrazine-2-carboxylic acid. JOCPR. URL:[Link]
Scientific Reports. Pyrazinyl and pyridinyl bis-azomethines formation: an experimental and computational study. NIH PMC. URL:[Link]
Preventing dimerization of 5-Chloro-3-methylpyrazine-2-carbaldehyde
Introduction Welcome to the technical support guide for 5-Chloro-3-methylpyrazine-2-carbaldehyde. This molecule is a valuable building block in medicinal chemistry and drug development, prized for the versatile reactivit...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Welcome to the technical support guide for 5-Chloro-3-methylpyrazine-2-carbaldehyde. This molecule is a valuable building block in medicinal chemistry and drug development, prized for the versatile reactivity of its aldehyde functional group and the unique electronic properties of the pyrazine core. However, its utility can be compromised by a common and often frustrating issue: self-dimerization.
This guide is designed for researchers, chemists, and drug development professionals who work with this reagent. We will delve into the causes of dimerization, provide robust troubleshooting protocols to prevent its occurrence, and offer validated methods for analyzing the purity of your material. Our goal is to equip you with the expertise and practical knowledge to ensure the integrity of your experiments and the success of your synthetic campaigns.
Frequently Asked Questions (FAQs)
Q1: My vial of 5-Chloro-3-methylpyrazine-2-carbaldehyde is showing new, unexpected peaks in the NMR/LCMS. What is happening?
You are likely observing the formation of a dimer or other related oligomeric species. Aldehydes, particularly those with adjacent activating groups, can be susceptible to self-condensation reactions.[1] 5-Chloro-3-methylpyrazine-2-carbaldehyde, despite lacking a traditional alpha-hydrogen on the aldehyde carbon itself, possesses acidic protons on the C3-methyl group. The electron-withdrawing nature of the pyrazine ring and the chloro-substituent increases the acidity of these methyl protons, making them susceptible to deprotonation and subsequent nucleophilic attack on the electrophilic aldehyde of another molecule.
This process is mechanistically analogous to an Aldol-type condensation.[2][3] The reaction is often catalyzed by trace amounts of base or acid, and can even be promoted by heat or light over time.
Q2: What is the likely structure of the dimer?
The dimerization proceeds via a self-condensation pathway. One molecule acts as the nucleophile (after deprotonation of the methyl group) and the other as the electrophile. The initial addition product is a β-hydroxy aldehyde, which can then readily dehydrate to form a more stable, conjugated system.
Below is the proposed dimerization mechanism and the resulting conjugated dimer structure.
Q3: How can I quickly check for the presence of the dimer?
The most straightforward methods are ¹H NMR spectroscopy and HPLC analysis.
By ¹H NMR: The monomer has a characteristic aldehyde proton signal around 10.0 ppm and a methyl singlet around 2.8 ppm. The formation of the dimer will lead to the disappearance of the aldehyde signal and the appearance of new signals corresponding to the vinyl proton in the conjugated system and a methylene bridge, along with shifts in the aromatic and methyl signals.
By HPLC: A properly developed HPLC method will show a distinct peak for the monomer. The dimer, being a larger and likely less polar molecule, will have a different retention time, typically appearing as a new, later-eluting peak.[4]
Q4: Is it possible to reverse the dimerization?
Reversing the final, dehydrated dimer back to the monomer is generally not practical under standard laboratory conditions. The dehydration step forms a stable conjugated system, making the reaction thermodynamically favorable in the forward direction. Prevention is the most effective strategy.
Troubleshooting Guide: Prevention & Purification
This section provides detailed protocols to address specific issues encountered during the handling, storage, and use of 5-Chloro-3-methylpyrazine-2-carbaldehyde.
Problem 1: Compound degrades during storage, showing decreased purity over time.
Primary Cause: Suboptimal storage conditions that promote dimerization and potential oxidation. Aldehydes are sensitive reagents that require careful handling.[5]
Solution: Implement a Strict Storage Protocol.
The goal is to minimize exposure to catalysts (acid/base), heat, light, and oxygen.
Table 1: Recommended Storage Conditions
Parameter
Recommendation
Rationale
Temperature
-20°C (or lower)
Slows the rate of all chemical reactions, including dimerization and oxidation.[6]
Atmosphere
Inert Gas (Argon or Nitrogen)
Prevents oxidation of the aldehyde to the corresponding carboxylic acid.
Container
Amber glass vial with a PTFE-lined cap
Protects from light, which can catalyze degradation. PTFE liner provides an inert seal.
Form
Solid or Dilute Aprotic Solution
Storing as a solid is preferred. If a solution is necessary, use a dry, aprotic solvent (e.g., anhydrous Toluene or Dichloromethane) at a low concentration (<0.5 M).
Handling
Use only clean, dry glassware and syringes.
Avoids introducing trace acid, base, or water contaminants that can catalyze dimerization.[2]
Experimental Protocol: Aliquoting and Storing
Upon receiving the compound, if it is a solid, work quickly in a glovebox or under a steady stream of inert gas.
Weigh out the desired amounts for individual experiments into separate, pre-dried amber vials. This avoids repeated warming and exposure of the main stock bottle.
Backfill each vial with Argon or Nitrogen.
Seal tightly with a PTFE-lined cap and wrap the cap with parafilm for an extra layer of protection.
Label clearly with the compound name, date, and storage conditions.
Place all aliquots in a designated freezer at -20°C or below.
Problem 2: A reaction involving the aldehyde gives a low yield and produces a significant, hard-to-identify byproduct.
Primary Cause: The reaction conditions (e.g., presence of a base, elevated temperature) are inadvertently promoting the self-condensation of the starting material at a rate competitive with the desired reaction.
Solution: Optimize Reaction Conditions to Suppress Dimerization.
The key is to maintain a low instantaneous concentration of the free aldehyde and to avoid conditions that favor enolate formation.
Experimental Protocol: Controlled Reaction Setup
Preparation: Ensure all glassware is oven-dried or flame-dried and cooled under an inert atmosphere. Use anhydrous solvents.
Reagent Order: Add the reaction partner and any catalysts to the reaction flask first.
Slow Addition: Dissolve the 5-Chloro-3-methylpyrazine-2-carbaldehyde in a suitable anhydrous solvent. Using a syringe pump, add the aldehyde solution dropwise to the cooled reaction mixture over a prolonged period (e.g., 1-4 hours).
Causality: Slow addition keeps the concentration of the aldehyde low at any given moment, statistically favoring its reaction with the intended partner over itself.[1]
Temperature Control: Maintain the reaction at the lowest possible temperature that still allows for the desired transformation to proceed at a reasonable rate. Start at 0°C or -78°C if compatible with your reaction.
Choice of Base (if applicable): If a base is required, avoid strong, general bases like NaOH or KOH. Consider using a non-nucleophilic, hindered base (e.g., DBU, DIPEA) or, for directed reactions, pre-forming the enolate of the other reaction partner with a strong base like LDA at low temperature before adding the pyrazine aldehyde.[3][7]
Caption: Decision workflow for troubleshooting low-yield reactions.
Problem 3: My stock of the aldehyde is already partially dimerized. Can I still use it?
Primary Cause: Inevitable degradation from previous handling or prolonged storage.
Solution: Purify the material using flash column chromatography.
The dimer is significantly larger and has different polarity than the monomer, allowing for effective separation on silica gel.
Experimental Protocol: Purification by Flash Chromatography
Sample Preparation: Dissolve the impure material in a minimal amount of a suitable solvent, such as dichloromethane (DCM). Adsorb this solution onto a small amount of silica gel (dry-loading).
Column Setup: Pack a silica gel column with an appropriate non-polar solvent system, for example, Hexanes/Ethyl Acetate (95:5). The exact ratio should be determined by thin-layer chromatography (TLC) first.
Loading: Carefully add the dry-loaded silica with your compound to the top of the packed column.
Elution: Run the column, eluting with your chosen solvent system. The less polar monomer should elute before the more polar dimer and other oligomers.
Fraction Collection: Collect fractions and analyze them by TLC, staining with a suitable agent (e.g., potassium permanganate).
Isolation: Combine the pure fractions containing the monomer and remove the solvent under reduced pressure at low temperature (<30°C) to avoid heating the purified product.
Final Step: Immediately place the purified, solvent-free aldehyde under an inert atmosphere and store at -20°C or below as per the protocol in Problem 1.
Analytical Quality Control Protocols
Verifying the purity of your aldehyde before use is critical for reproducible results.
Protocol A: Purity Analysis by ¹H NMR Spectroscopy
Objective: To qualitatively assess purity and identify the presence of the dimer.
Sample Prep: Dissolve ~5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃).
Acquisition: Acquire a standard ¹H NMR spectrum.
Analysis: Integrate the key signals. Compare the integration of the aldehyde proton to the methyl protons. Look for the absence of characteristic dimer signals.
Complete disappearance indicates full dimerization.
Pyrazine-H
~8.7 (s, 1H)
~8.6-8.9 (multiple signals)
Ring proton environments will change.
Methyl (-CH₃)
~2.8 (s, 3H)
~2.7-2.9 (multiple signals)
Signals will shift and may broaden.
Vinyl (=CH-)
Absent
~7.5 (s, 1H)
A key diagnostic peak for the dehydrated dimer.
Methylene (-CH₂-)
Absent
~4.0 (s, 2H)
Another key diagnostic peak for the dimer.
Protocol B: Quantitative Purity Analysis by RP-HPLC
Objective: To accurately quantify the percentage of monomer in a sample.[8][9][10]
Sample Prep: Prepare a stock solution of the compound in acetonitrile (ACN) at 1 mg/mL. Dilute to a working concentration of ~50 µg/mL with a 50:50 ACN:Water mobile phase.
Chromatography: Perform the analysis using a reversed-phase HPLC system.
Table 3: Recommended HPLC Method Parameters
Parameter
Value
Column
C18, 4.6 x 150 mm, 5 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
10% B to 90% B over 15 minutes
Flow Rate
1.0 mL/min
Detection
UV at 280 nm
Injection Volume
10 µL
Analysis: Integrate the peak areas. The purity is calculated as (Area of Monomer Peak / Total Area of All Peaks) x 100%. The dimer will typically appear as a broader, later-eluting peak due to its increased size and hydrophobicity.
References
Wikipedia. (n.d.). Self-condensation. Retrieved from [Link]
Chemical Treatment CL215. (2012, August 6). Material Safety Data Sheet. Retrieved from [Link]
Wang, Z., et al. (2024). Electrochemical Dimerization of Bio-Derived Aldehydes into Aviation Fuel Precursors: Intermolecular Interactions and Cross-Coupling Effects. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]
EFSA FEEDAP Panel. (2017). Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. EFSA Journal. Retrieved from [Link]
Scribd. (n.d.). Synthesis of Pyrazine and Pyrimidine and Their Possible Electrophilic and Nucleophilic Substitution Reactions. Retrieved from [Link]
Zhang, Y., et al. (2022). Synthesis, thermal property and antifungal evaluation of pyrazine esters. Frontiers in Chemistry. Retrieved from [Link]
ResearchGate. (2012). Pyrazine alkaloids via dimerization of amino acid-derived α-amino aldehydes: Biomimetic synthesis of 2,5-diisopropylpyrazine, 2,5-bis(3- indolylmethyl)pyrazine and actinopolymorphol C. Retrieved from [Link]
(n.d.). CHAPTER 2 METHODS FOR DETERMINING ALDEHYDES IN AIR. Retrieved from [Link]
Sathee, J. (n.d.). Chemistry Aldol Condensation. Retrieved from [Link]
Arar, K., et al. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. International Journal of Molecular Sciences. Retrieved from [Link]
Ashenhurst, J. (2022, April 14). Aldol Addition and Condensation Reactions. Master Organic Chemistry. Retrieved from [Link]
Royal Society of Chemistry. (2021). Pyrazine-cored covalent organic frameworks for efficient CO2 adsorption and removal of organic dyes. Polymer Chemistry. Retrieved from [Link]
The Organic Chemistry Tutor. (2023, January 30). Aldol condensation; Retro Aldol; Cross Aldol, Directed Aldol; Intramolecular Aldol condensation [Video]. YouTube. Retrieved from [Link]
Kallinen, K., et al. (1999). Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. Analytical Chemistry. Retrieved from [Link]
PubMed. (2012). Pyrazine alkaloids via dimerization of amino acid-derived α-amino aldehydes: biomimetic synthesis of 2,5-diisopropylpyrazine, 2,5-bis(3-indolylmethyl)pyrazine and actinopolymorphol C. Retrieved from [Link]
Lang, R., et al. (2022). Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine. Journal of Agricultural and Food Chemistry. Retrieved from [Link]
Google Patents. (n.d.). CN107903218A - A kind of preparation method of 5 methylpyrazine, 2 carboxylic acid.
National Center for Biotechnology Information. (2022). Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine. PubMed Central. Retrieved from [Link]
ResearchGate. (n.d.). aldehyde dimerization. Retrieved from [Link]
Google Patents. (n.d.). CN1155581C - Process for preparing 5-methyl pyrazine-2-carboxylic acid.
MDPI. (2021). Features of the Chemical Interaction of 2-Furaldehyde and 1,3,5-Trihydroxybenzene in an Alkaline Medium to Obtain a Plasticizing Additive. Retrieved from [Link]
Analytical challenges in the characterization of 5-Chloro-3-methylpyrazine-2-carbaldehyde
This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering analytical challenges in the characterization of 5-Chloro-3-methylpyrazine-2-carbaldehyde. It is...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering analytical challenges in the characterization of 5-Chloro-3-methylpyrazine-2-carbaldehyde. It is designed to offer practical, field-proven insights and troubleshooting strategies to ensure data integrity and streamline your analytical workflows.
Part 1: Foundational Knowledge & Initial Assessment
5-Chloro-3-methylpyrazine-2-carbaldehyde is a heterocyclic aldehyde with a reactive carbonyl group and a chlorine substituent, making it susceptible to specific analytical challenges. Understanding its chemical nature is the first step in troubleshooting.
Chemical Structure and Properties:
Molecular Formula: C₆H₅ClN₂O
Molecular Weight: 156.57 g/mol
Appearance: Typically an off-white to yellow powder.
Key Reactive Sites: The aldehyde group is prone to oxidation and can participate in condensation reactions. The chlorine atom can be a site for nucleophilic substitution under certain conditions.
Part 2: Troubleshooting Guides & FAQs
This section is structured in a question-and-answer format to directly address common issues encountered during the analysis of 5-Chloro-3-methylpyrazine-2-carbaldehyde.
Sample Preparation and Handling
Q1: My sample of 5-Chloro-3-methylpyrazine-2-carbaldehyde is degrading over time, showing new peaks in my chromatogram. What is happening and how can I prevent it?
A1: The aldehyde functional group in 5-Chloro-3-methylpyrazine-2-carbaldehyde is susceptible to oxidation, especially when exposed to air and light. This can lead to the formation of the corresponding carboxylic acid (5-chloro-3-methylpyrazine-2-carboxylic acid) or other degradation products.
Troubleshooting Steps:
Inert Atmosphere: Handle the solid material and prepare solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.
Solvent Purity: Use high-purity, degassed solvents for sample preparation. Peroxides in older ethers or other solvents can accelerate degradation.
Light Protection: Store the solid material and solutions in amber vials or protect them from light to prevent photochemical degradation.
Temperature Control: Store samples at low temperatures (-20°C or below) to slow down degradation kinetics. Analyze samples as quickly as possible after preparation.
pH Considerations: Avoid highly basic or acidic conditions during sample preparation and in chromatographic mobile phases, as these can catalyze degradation or other reactions.
Q2: I'm having trouble dissolving 5-Chloro-3-methylpyrazine-2-carbaldehyde for analysis. Which solvents are recommended?
A2: Solubility can be a challenge. While it has some solubility in common organic solvents, selecting the right one is critical for analytical accuracy.
Recommended Solvents for Analysis:
Solvent
Suitability for HPLC
Suitability for GC
Suitability for NMR
Notes
Acetonitrile
Excellent
Good
Moderate
Preferred for reverse-phase HPLC due to its UV transparency and miscibility with water.
Dichloromethane (DCM)
Moderate
Excellent
Excellent
A good choice for GC-MS analysis. Ensure it is free of acidic impurities.
Chloroform-d (CDCl₃)
Not Applicable
Not Applicable
Excellent
Standard solvent for NMR analysis.
Dimethyl Sulfoxide-d₆ (DMSO-d₆)
Not Applicable
Not Applicable
Excellent
Use if solubility in CDCl₃ is insufficient. Be aware of the large solvent peak.
Chromatographic Analysis (HPLC & GC)
Q3: My HPLC peak for 5-Chloro-3-methylpyrazine-2-carbaldehyde is tailing significantly on a C18 column. What are the likely causes and solutions?
A3: Peak tailing in reverse-phase HPLC is often due to secondary interactions between the analyte and the stationary phase or issues with the mobile phase.
Troubleshooting Workflow for HPLC Peak Tailing:
Caption: Troubleshooting Decision Tree for HPLC Peak Tailing.
Q4: I am developing a GC-MS method and see multiple peaks for my single standard of 5-Chloro-3-methylpyrazine-2-carbaldehyde. Why is this happening?
A4: The appearance of multiple peaks in GC-MS for a pure standard can be alarming and often points to thermal degradation in the hot inlet or column. The aldehyde group and the chloro-substituent can be thermally labile.
Potential Causes and Solutions:
Inlet Temperature Too High: The compound may be degrading upon injection.
Solution: Lower the inlet temperature in increments of 10-20°C to find the optimal balance between volatilization and stability.
Active Sites in the Inlet Liner: Free silanol groups on a dirty or non-deactivated liner can catalyze degradation.
Solution: Use a fresh, deactivated (silanized) inlet liner. Glass wool in the liner, if used, should also be deactivated.
Column Bleed or Contamination: Contaminants can cause on-column reactions.
Solution: Bake out the column according to the manufacturer's instructions. If the problem persists, trim the first few centimeters of the column from the inlet side.
Co-eluting Isomers: While less likely for a standard, ensure that you do not have positional isomers present.
Solution: Confirm the identity of each peak by examining their mass spectra. Isomers will have the same molecular ion but may show different fragmentation patterns.
Spectroscopic Analysis (MS & NMR)
Q5: The mass spectrum of my compound shows a characteristic M+2 peak. What does this signify?
A5: The presence of a significant M+2 isotopic peak is a hallmark of a chlorine-containing compound. Chlorine has two stable isotopes: ³⁵Cl (approximately 75.8% abundance) and ³⁷Cl (approximately 24.2% abundance). This results in an isotopic pattern where the peak for the molecule containing ³⁷Cl (M+2) is about one-third the intensity of the peak for the molecule containing ³⁵Cl (M). This pattern is a powerful diagnostic tool for confirming the presence of chlorine in your molecule.
Q6: The ¹H NMR spectrum of 5-Chloro-3-methylpyrazine-2-carbaldehyde appears simpler than expected. How do I assign the peaks correctly?
A6: The pyrazine ring has a high degree of symmetry and the substituents strongly influence the chemical shifts.
Expected ¹H NMR Signals and Assignments:
Proton
Expected Chemical Shift (ppm)
Multiplicity
Notes
Aldehyde (-CHO)
9.8 - 10.2
Singlet (s)
Deshielded due to the electronegativity of the oxygen and the aromatic ring current.
Pyrazine Ring Proton
8.5 - 8.8
Singlet (s)
There is only one proton on the pyrazine ring. Its exact shift is influenced by the other substituents.
Methyl (-CH₃)
2.6 - 2.9
Singlet (s)
Attached to the pyrazine ring.
Troubleshooting NMR Interpretation:
Confirm Purity: An unexpectedly simple spectrum could indicate a very pure sample. Conversely, unexpected small peaks should be investigated as potential impurities or degradation products.
Use 2D NMR: If there is any ambiguity in assignment, a 2D NMR experiment like HSQC (Heteronuclear Single Quantum Coherence) can correlate the pyrazine ring proton to its corresponding carbon in the ¹³C NMR spectrum, confirming its assignment.
Workflow for Confirming Structural Integrity:
Caption: Workflow for Spectroscopic Structure Confirmation.
Part 3: References
National Institute of Standards and Technology (NIST). Chemistry WebBook. [Link]
Agilent Technologies. Troubleshooting HPLC Columns and Applications. [Link]
Reich, H. J. Structure Determination using NMR Spectroscopy. University of Wisconsin. [Link]
Reference Data & Comparative Studies
Validation
Comparing the reactivity of 5-Chloro-3-methylpyrazine-2-carbaldehyde with other pyrazines
Executive Summary 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) represents a "privileged scaffold" in medicinal chemistry, distinct from generic pyrazines due to its dual-electrophilic nature . Unlike simp...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) represents a "privileged scaffold" in medicinal chemistry, distinct from generic pyrazines due to its dual-electrophilic nature . Unlike simple halopyrazines, this molecule possesses a "push-pull" electronic architecture: the aldehyde group at C2 strongly activates the C5-chloride towards nucleophilic aromatic substitution (
), while the C3-methyl group provides a handle for steric modulation and potential lateral functionalization.
This guide compares its reactivity against standard benchmarks (2-Chloropyrazine and Pyrazine-2-carbaldehyde ), providing actionable protocols for orthogonal functionalization.
Part 1: Comparative Reactivity Matrix
The following table contrasts the target molecule with standard alternatives. Note the Enhanced
Reactivity of the target, driven by the para-aldehyde effect.
Feature
5-Chloro-3-methylpyrazine-2-carbaldehyde
2-Chloropyrazine
Pyrazine-2-carbaldehyde
Primary Reactivity
Dual: at C5 + Carbonyl condensation at C2.
at C2.
Carbonyl condensation at C2.
Rate ()
High. Activated by para-CHO (strong EWG).
Moderate. Activated only by ring nitrogens.
N/A. No leaving group.
Regioselectivity
Excellent. C5 is significantly more electrophilic than C3 or C6.
N/A. Symmetric activation (unless substituted).
N/A.
Stability
Moderate. Risk of self-condensation (C3-Me + C2-CHO) under strong base.
High. Stable to air/moisture.
Low. Prone to oxidation (to acid) and polymerization.
In pyrazines, the nitrogen atoms activate the ortho (2,6) and para (3,5) positions.[2][3]
In 2-Chloropyrazine , the Cl is activated solely by the adjacent nitrogens.
In 5-Chloro-3-methylpyrazine-2-carbaldehyde , the C5-Cl is ortho to N4 and para to the C2-Aldehyde. The aldehyde is a strong electron-withdrawing group (EWG). Through resonance, it depletes electron density specifically at C5, making it a "hotspot" for nucleophilic attack.
Part 2: Mechanism & Pathways
Electronic Activation Map
The diagram below illustrates why C5 is the preferred site for nucleophilic attack. The resonance contributors show how the aldehyde oxygen accepts electron density, leaving a strong partial positive charge (
) at C5.
Caption: Activation pathway showing the synergistic electron-withdrawing effects of the ring nitrogen and the para-aldehyde group.
Orthogonal Functionalization Workflow
The presence of both an aldehyde and a halogen allows for orthogonal synthesis . You can selectively modify one group while preserving the other.[1]
Path A (Aldehyde First): Reductive amination or oxidation.
Path B (Chloride First):
displacement. Note: Path B is often preferred to avoid side reactions with the aldehyde during workup.
Caption: Divergent synthetic pathways. Path 1 exploits the activated halogen; Path 2 converts the aldehyde to an acid handle.
Part 3: Experimental Protocols
Protocol 1: Regioselective
with Primary Amines
Objective: Displacement of C5-Cl without affecting the aldehyde.
Rationale: The reaction is run at mild temperatures to prevent condensation of the amine with the aldehyde (Schiff base formation). If Schiff base forms, it is reversible; however, steric bulk at C3 helps direct the amine to C5.
Setup: Dissolve 5-Chloro-3-methylpyrazine-2-carbaldehyde (1.0 equiv) in anhydrous THF (0.1 M).
Base: Add DIPEA (N,N-Diisopropylethylamine) (1.2 equiv). Avoid inorganic bases like
if solubility is an issue, though they work in DMF.
Addition: Cool to 0°C. Add the primary amine (1.05 equiv) dropwise.
Reaction: Stir at 0°C for 1 hour, then warm to RT. Monitor by TLC (System: 30% EtOAc/Hexane). The product spot will be more polar (lower
) and likely fluorescent.
Workup: Dilute with EtOAc, wash with 0.5M HCl (rapidly, to remove DIPEA without hydrating the aldehyde), then brine. Dry over
.
Yield: Typical yields are 75-85% .
Protocol 2: Oxidation to Carboxylic Acid (Pinnick Conditions)
Objective: Convert aldehyde to carboxylic acid for peptide coupling (e.g., Bortezomib analogs).
Rationale: Standard oxidants (
) are too harsh and may degrade the electron-deficient ring. Pinnick oxidation is mild and selective.
Setup: Dissolve the aldehyde (1.0 equiv) in
-BuOH/Water (3:1). Add 2-methyl-2-butene (10 equiv) as a scavenger.
Oxidant: Add
(sodium chlorite, 1.5 equiv) and (1.5 equiv).
Reaction: Stir at RT for 2-4 hours. The yellow color of the aldehyde will fade.
Workup: Acidify to pH 3 with 1N HCl. Extract with EtOAc.
Result:5-Chloro-3-methylpyrazine-2-carboxylic acid . This solid is stable and can be stored.
Part 4: Critical "Gotchas" & Troubleshooting
Self-Condensation Risk: The C3-methyl group is ortho to the aldehyde. In the presence of strong bases (e.g., NaH, LDA), the methyl protons can be deprotonated, leading to polymerization via self-aldol condensation. Always use non-nucleophilic, mild bases (DIPEA,
) for reactions involving this scaffold.
Aldehyde Hydration: In aqueous acidic workups, the electron-deficient aldehyde may form a gem-diol (hydrate). This can confuse NMR analysis (loss of CHO peak at ~10 ppm). Drying the sample thoroughly in vacuo usually reverts it to the aldehyde.
Schiff Base Competition: When performing
with amines, a transient imine may form at the aldehyde. Do not panic. Upon aqueous workup (mild acid wash), the imine hydrolyzes back to the aldehyde, while the C5-amino bond remains stable.
References
PubChem. 5-Methylpyrazine-2-carboxaldehyde Compound Summary. National Library of Medicine. Link
Sigma-Aldrich. 5-Chloropyrazine-2-carboxylic acid derivatives and analogs.Link
ResearchGate. Nucleophilic aromatic substitution reactions of chloroazines. (Mechanistic basis for pyrazine reactivity). Link
Google Patents. Process for preparing 5-methyl pyrazine-2-carboxylic acid (CN1155581C). (Industrial synthesis context). Link
Semantic Scholar. 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions. (Analogous chemistry of chloro-aldehyde-heterocycles). Link
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Product: 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1256829-88-7 / Analogous Intermediates)
Application: Critical scaffold for proteasome inhibitors (e.g., Bortezomib analogs) and kinase inhibitors.
The Challenge: The primary quality control challenge for this intermediate is regioisomerism . During synthesis—typically via oxidation of the methyl precursor or chlorination—the formation of the isomeric 6-chloro-3-methyl or 3-chloro-5-methyl variants is thermodynamically possible. Standard LC-MS confirms the mass (
156/158) but fails to distinguish these positional isomers.
This guide provides a definitive spectroscopic workflow to unambiguously confirm the 2,3,5-substitution pattern , comparing Nuclear Magnetic Resonance (NMR) against Mass Spectrometry (MS) and Infrared Spectroscopy (IR).
Part 1: Structural Analysis & The "Regio-Problem"
The pyrazine ring is electron-deficient, making proton assignments distinct but often clustered. The target molecule has three substituents:
Decision Matrix: Selecting the Right Analytical Tool
Figure 1: Analytical Decision Matrix. While MS and IR are necessary for purity and functional group confirmation, only NMR provides the spatial resolution required for regioisomer confirmation.
Part 2: Comparative Analysis of Methods
Mass Spectrometry (LC-MS/GC-MS)
Performance: High sensitivity, excellent for quantifying impurities.
Data: The molecule exhibits a characteristic Chlorine isotopic cluster. You will observe an
peak at 156.0 and an peak at 158.0 in a 3:1 intensity ratio (due to and natural abundance).
Limitation: All regioisomers share this exact mass and isotopic pattern. Fragmentation patterns (MS/MS) are often indistinguishable for pyrazine positional isomers.
Infrared Spectroscopy (FT-IR)
Performance: Rapid ID of functional groups.
Data:
C=O Stretch (Aldehyde): Sharp band at 1700–1710 cm⁻¹ .
Limitation: Cannot determine if the Chlorine is at position 5 or 6 relative to the methyl group.
NMR Spectroscopy (The Gold Standard)
Performance: Provides atomic-level connectivity.
Critical Experiment (NOESY): The Nuclear Overhauser Effect Spectroscopy (NOESY) is the "smoking gun."
Hypothesis: In the target structure (3-methyl-2-carbaldehyde), the Methyl protons are spatially adjacent to the Aldehyde proton.
Observation: A strong NOE cross-peak between the Methyl singlet (~2.8 ppm) and the Aldehyde singlet (~10.1 ppm) confirms they are ortho to each other.
Differentiation: In the 5-methyl-2-carbaldehyde isomer, the methyl is meta/para to the aldehyde; no strong NOE would be observed.
Part 3: Detailed Experimental Protocol
A. Sample Preparation[2][3][4]
Solvent: Dissolve 10 mg of the sample in 0.6 mL of DMSO-d₆ or CDCl₃ . (DMSO is preferred for pyrazines to prevent aggregation and sharpen aldehyde peaks).
Tube: Use a high-precision 5mm NMR tube.
Stability Note: Pyrazine carbaldehydes are prone to oxidation (to carboxylic acid) or hydration. Run the spectrum immediately after dissolution.
B. Expected Spectral Data (Self-Validating)
The following data represents the theoretical consensus for 5-Chloro-3-methylpyrazine-2-carbaldehyde based on substituent additivity rules and analogous pyrazine derivatives [1, 3].
1H NMR (400 MHz, DMSO-d₆)
Signal
Shift (δ ppm)
Multiplicity
Integration
Assignment
Diagnostic Logic
A
10.12
Singlet (s)
1H
-CHO (Pos 2)
Deshielded aldehyde proton.
B
8.75
Singlet (s)
1H
Ar-H (Pos 6)
The only aromatic proton. If this splits, the structure is wrong.
C
2.78
Singlet (s)
3H
-CH₃ (Pos 3)
Deshielded by the aromatic ring and adjacent N.
13C NMR (100 MHz, DMSO-d₆)
Shift (δ ppm)
Assignment
Note
192.5
C=O (Aldehyde)
Characteristic carbonyl.
154.0
C-3 (Quaternary)
Bearing the Methyl group.
148.5
C-5 (Quaternary)
Bearing the Chlorine (Deshielded by N and Cl).
144.2
C-6 (CH)
The only methine carbon in the ring.
142.0
C-2 (Quaternary)
Bearing the Aldehyde.
21.5
-CH₃
Methyl carbon.
C. Confirmatory 2D Workflow
To definitively prove the structure is not the 6-chloro isomer:
Run 1D-NOESY (Selective):
Irradiate the Methyl signal at 2.78 ppm .
Result: You must see a positive enhancement of the Aldehyde peak at 10.12 ppm .
Interpretation: The Methyl and Aldehyde are neighbors (Positions 2 and 3).
Run HMBC (Heteronuclear Multiple Bond Correlation):
Look for the coupling of the Ar-H (8.75 ppm) .
Target: It should show a strong 3-bond coupling (
) to the Carbon bearing the Chlorine (C-5, ~148 ppm) and the Carbon bearing the Aldehyde (C-2, ~142 ppm).
Part 4: Experimental Workflow Diagram
Figure 2: The "Go/No-Go" workflow for batch release. The NOESY step is the critical gatekeeper.
References
RSC Electronic Supplementary Information. (2016). NMR data for substituted pyrazine aldehydes and derivatives. Royal Society of Chemistry.
PubChem Compound Summary. (2025). 5-Methylpyrazine-2-carbaldehyde (Analogous Structure Data). National Center for Biotechnology Information.
BenchChem Technical Guide. (2025). Differentiation of N-Regioisomers in Heterocycles using NOESY and HMBC.
Comparative Guide: Purity Assessment of 5-Chloro-3-methylpyrazine-2-carbaldehyde
This guide outlines a scientifically validated approach for the purity assessment of 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1). It contrasts the recommended Reverse-Phase HPLC (RP-HPLC) method against...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines a scientifically validated approach for the purity assessment of 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1). It contrasts the recommended Reverse-Phase HPLC (RP-HPLC) method against common alternatives, providing experimental rationale and troubleshooting protocols.
Executive Summary
For the quantitative purity assessment of 5-Chloro-3-methylpyrazine-2-carbaldehyde, Acidic Reverse-Phase HPLC (RP-HPLC) is the superior methodology. Unlike Gas Chromatography (GC), it allows for the simultaneous quantification of the parent aldehyde and its primary degradation product, 5-chloro-3-methylpyrazine-2-carboxylic acid, without derivatization.
Feature
Recommended Method (Acidic RP-HPLC)
Alternative A (GC-FID/MS)
Alternative B (Neutral HPLC)
Primary Target
Aldehyde + Acid Impurities
Volatile Aldehyde Only
Aldehyde Only
Suitability
High (Robust for polar/non-polar)
Medium (Thermal instability risk)
Low (Peak tailing/Poor resolution)
Detection Limit
< 0.05% (Area %)
< 0.1%
Variable
Key Limitation
Requires buffer preparation
Misses non-volatile acids
Nitrogen-silanol interactions
Compound Profile & Analytical Challenges
To design a robust method, one must understand the analyte's physicochemical behavior.
Core Structure: Pyrazine ring (weakly basic, pKa ~0.5–1.5 due to Cl electron withdrawal).
Critical Reactivity:
Oxidation: The aldehyde moiety readily oxidizes to the carboxylic acid (major impurity).
Hydrolysis: The C-Cl bond is susceptible to nucleophilic attack in high pH environments.
Basicity: The pyrazine nitrogens can interact with free silanols on silica columns, causing peak tailing.
The Analytical Trap: A standard neutral HPLC method (Water/Acetonitrile) will likely fail because the oxidized impurity (carboxylic acid) will ionize, eluting in the void volume, while the parent peak tails due to silanol interactions.
The Recommended Method: Acidic Gradient RP-HPLC
This protocol uses a low-pH buffer to suppress the ionization of the carboxylic acid impurity (increasing its retention) and protonate residual silanols on the column (reducing peak tailing).
Experimental Protocol
Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).
Column: C18 End-capped (e.g., Zorbax Eclipse Plus C18 or Waters XBridge C18), 4.6 x 150 mm, 3.5 µm or 5 µm.
Wavelength: 272 nm (Primary), 230 nm (Secondary for impurities).
Solvent A: 0.1% Phosphoric Acid (H₃PO₄) in Water (pH ~2.2).
Solvent B: Acetonitrile (HPLC Grade).
Gradient Profile:
Time (min)
% Solvent A
% Solvent B
Rationale
0.0
90
10
Initial hold to retain polar acid impurities.
10.0
40
60
Linear ramp to elute the lipophilic parent aldehyde.
12.0
10
90
Wash step to remove dimers or late-eluting oligomers.
15.0
10
90
Hold.
15.1
90
10
Re-equilibration.
| 20.0 | 90 | 10 | End of run. |
Sample Preparation
Diluent: 50:50 Acetonitrile:Water (prevents hydrolysis during autosampler storage).
Concentration: 0.5 mg/mL.
Filtration: 0.22 µm PTFE filter (Nylon can adsorb aldehydes).
Comparative Analysis: Why Alternatives Fail
Alternative A: Gas Chromatography (GC-FID/MS)
The Logic: Pyrazines are volatile, making GC a tempting, rapid option.
The Failure Point: The primary degradation pathway is oxidation to the carboxylic acid . Carboxylic acids are highly polar and form hydrogen bonds in the GC column, leading to severe tailing or complete adsorption unless derivatized (e.g., silylation).
Verdict: Use GC only for residual solvent analysis or if the carboxylic acid impurity is irrelevant to your application.
Alternative B: Isocratic Neutral HPLC
The Logic: Simple Water/MeCN mix.
The Failure Point:
Void Volume Elution: At neutral pH, the acid impurity is ionized (carboxylate). It will elute immediately (t0), often co-eluting with the injection solvent front, making quantification impossible.
Tailing: Unbuffered silanols on the silica support bind to the pyrazine nitrogen.
Verdict: Unsuitable for purity determination.
Visualization: Impurity Logic & Workflow
The following diagram illustrates the degradation pathways that dictate the HPLC method choice and the analytical workflow.
Caption: Figure 1. Degradation pathways of 5-Chloro-3-methylpyrazine-2-carbaldehyde and the resolution strategy using Acidic RP-HPLC.
Troubleshooting & System Suitability
To ensure the method is "self-validating" (Trustworthiness), adopt these criteria:
Resolution (Rs): Inject a spiked mixture of the aldehyde and its acid analog (if available) or expose a small sample to H₂O₂ for 10 mins to generate the acid in situ. Rs > 2.0 is required.[4][5]
Tailing Factor (Tf): Must be < 1.5 for the main peak. If Tf > 1.5, the column may have active silanols; add 5mM Triethylamine (TEA) to the mobile phase (competes for silanol sites).
Wavelength Confirmation: Use a PDA detector to check peak purity. The aldehyde carbonyl typically exhibits a shift in UV max compared to the acid.
References
PubChem. (2025).[4] 5-Methylpyrazine-2-carboxaldehyde Compound Summary. Retrieved from [Link]
Uchibori, T., et al. (2010). Retention Behavior of Pyrazines in Reversed-Phase High Performance Liquid Chromatography. Toyohashi University of Technology. Retrieved from [Link]
Biological Activity of 5-Chloro-3-methylpyrazine-2-carbaldehyde Derivatives: A Comparative Guide for Drug Discovery
As a Senior Application Scientist specializing in heterocyclic medicinal chemistry, I frequently evaluate building blocks for hit-to-lead optimization. Pyrazine-2-carbaldehyde derivatives represent a privileged scaffold,...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist specializing in heterocyclic medicinal chemistry, I frequently evaluate building blocks for hit-to-lead optimization. Pyrazine-2-carbaldehyde derivatives represent a privileged scaffold, particularly in the development of kinase inhibitors, allosteric modulators, and antimicrobial agents[1][2]. Among these, 5-Chloro-3-methylpyrazine-2-carbaldehyde (5-CMPA) stands out as a highly versatile starting material.
This guide objectively compares the biological performance and synthetic utility of 5-CMPA derivatives against alternative heterocyclic scaffolds, providing the mechanistic causality and experimental protocols necessary to validate your drug design workflows.
Mechanistic Causality: Why 5-CMPA?
The structural features of 5-CMPA are not arbitrary; they provide specific pharmacodynamic and pharmacokinetic advantages in rational drug design[1][3]:
The 3-Methyl Group (Steric Tuning): In kinase inhibitors, the pyrazine core often mimics the adenine ring of ATP[1]. The 3-methyl group provides critical steric bulk that interacts with the gatekeeper residue in the ATP-binding pocket. This steric clash prevents the molecule from binding to off-target kinases with larger gatekeeper residues, thereby enhancing selectivity (e.g., in Pim-2 or SHP2 allosteric inhibitors)[3][4].
The 5-Chloro Group (Electronic & Synthetic Vector): The chlorine atom serves a dual purpose. Electronically, it withdraws electron density from the pyrazine ring, lowering the pKa of the ring nitrogens. This reduces basicity, which mitigates hERG channel liability and improves metabolic stability against aldehyde oxidase[5][6]. Synthetically, it acts as an orthogonal handle for late-stage diversification via SNAr or Buchwald-Hartwig cross-coupling, allowing for the rapid introduction of solubilizing groups like morpholine or piperazine[4][7].
The 2-Carbaldehyde Group: Enables rapid generation of imines, hydrazones, or amines via reductive amination, forming the hinge-binding region of the pharmacophore[8].
Mechanism of ATP-competitive kinase inhibition by 5-CMPA derivatives.
Scaffold Comparison Guide
When designing a library, medicinal chemists must choose between various nitrogenous heterocycles. The table below compares 5-CMPA derivatives with Pyridine-2-carbaldehyde, Pyrimidine-2-carbaldehyde, and Unsubstituted Pyrazine-2-carbaldehyde derivatives based on typical performance metrics observed in early-stage drug discovery[1][6][9].
Performance Metric
5-CMPA Derivatives
Pyridine-2-carbaldehyde Derivatives
Pyrimidine-2-carbaldehyde Derivatives
Unsubstituted Pyrazine-2-carbaldehyde
Kinase Selectivity
High (Driven by 3-methyl gatekeeper interaction)
Low to Moderate (Lacks specific steric constraints)
Moderate (Strong hinge binder, but often promiscuous)
Low (Flat core allows binding to multiple targets)
Metabolic Stability (HLM)
Excellent (Cl reduces electron density, blocking oxidation)
Poor (Prone to N-oxidation and CYP450 metabolism)
Good (Electron-deficient ring resists oxidation)
Moderate (Susceptible to aldehyde oxidase)
Aqueous Solubility
Moderate to High (Easily tuned via 5-Cl displacement)
High (Due to higher basicity)
Low (High crystal lattice energy)
Moderate
Synthetic Versatility
High (Orthogonal reactivity: Aldehyde + Aryl Chloride)
Moderate (C-H functionalization required for late-stage)
Moderate (Prone to hydrolysis during synthesis)
Low (Requires pre-functionalization)
hERG Liability
Low (Decreased basicity of ring nitrogens)
High (Strong basicity traps molecule in ion channels)
Low
Moderate
Experimental Protocols & Workflows
To ensure trustworthiness and reproducibility, the following protocols represent a self-validating system for synthesizing and evaluating 5-CMPA-derived kinase inhibitors.
Protocol A: Two-Step Synthesis of a Kinase Inhibitor Core
This protocol utilizes the orthogonal reactivity of 5-CMPA to generate a dual-substituted pyrazine core[4][7].
Dissolve 5-CMPA (1.0 eq) and a primary amine (e.g., aniline derivative, 1.1 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M).
Add glacial acetic acid (1.5 eq) and stir at room temperature for 2 hours to form the imine intermediate.
Add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise. Stir for 12 hours at room temperature.
Quench with saturated aqueous NaHCO3, extract with dichloromethane (DCM), dry over Na2SO4, and concentrate in vacuo.
Step 2: SNAr Displacement (Solubilizing Group Attachment)
Dissolve the crude product from Step 1 (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) (0.1 M).
Add a secondary amine (e.g., morpholine, 2.0 eq) and N,N-diisopropylethylamine (DIPEA) (3.0 eq).
Heat the reaction mixture to 80°C for 8 hours under a nitrogen atmosphere[4].
Cool to room temperature, dilute with water, and extract with ethyl acetate. Purify via flash chromatography to yield the final 2,5-disubstituted 3-methylpyrazine derivative.
Two-step synthetic workflow for generating biologically active 5-CMPA derivatives.
To validate the biological activity of the synthesized 5-CMPA derivatives, an ADP-Glo assay is employed to measure ATP consumption.
Reagent Preparation: Prepare 1X Kinase Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 1 mM DTT).
Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the 5-CMPA derivative in DMSO. Transfer 100 nL of each concentration to a 384-well white plate.
Enzyme Reaction: Add 5 µL of the target kinase (e.g., SHP2 or Pim-2) diluted in Kinase Buffer to each well. Incubate for 15 minutes at room temperature.
Substrate Addition: Add 5 µL of an ATP/Substrate mix to initiate the reaction. Incubate for 60 minutes at room temperature.
Detection: Add 10 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes.
Luminescence Readout: Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and introduce luciferase/luciferin. Incubate for 30 minutes, then read luminescence on a microplate reader. Calculate IC50 using a 4-parameter logistic curve fit.
References
Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. ResearchGate / MDPI. Available at:[Link]
Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Taylor & Francis / PMC. Available at:[Link]
Pyrazine derivatives: a patent review (June 2012 - present). PubMed. Available at:[Link]
WO2018013597A1 - 2,5-disubstituted 3-methyl pyrazines and 2,5,6-trisubstituted 3-methyl pyrazines as allosteric shp2 inhibitors. Google Patents.
Comparative study of catalysts for the synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde
Comparative Study of Catalysts for the Synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde Introduction & Mechanistic Challenges 5-Chloro-3-methylpyrazine-2-carbaldehyde is a highly prized heterocyclic building block,...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Study of Catalysts for the Synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde
Introduction & Mechanistic Challenges
5-Chloro-3-methylpyrazine-2-carbaldehyde is a highly prized heterocyclic building block, frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including BACE inhibitors for Alzheimer's disease[1] and allosteric SHP2 inhibitors[2].
Synthesizing this specific carbaldehyde presents a unique chemoselectivity challenge. The pyrazine ring is inherently electron-deficient, which activates the C-Cl bond towards unwanted nucleophilic aromatic substitution (SNAr) if harsh basic conditions are employed. Furthermore, the target aldehyde is highly reactive and prone to over-oxidation to the corresponding pyrazine-2-carboxylic acid, or over-reduction to the alcohol, depending on the synthetic vector chosen. This guide objectively compares the industry-standard stoichiometric reduction method against modern catalytic oxidation systems, providing data-driven insights for scale-up and process optimization.
Comparative Analysis of Synthetic Vectors
To access 5-chloro-3-methylpyrazine-2-carbaldehyde, chemists typically choose between two primary vectors: the direct cryogenic reduction of an ester precursor, or the complete reduction of the ester followed by a selective catalytic oxidation of the resulting alcohol.
Vector A: Stoichiometric Reduction (The Baseline)
Historically, the pharmaceutical industry has relied on the direct reduction of methyl 5-chloro-3-methylpyrazine-2-carboxylate using Diisobutylaluminium hydride (DIBAL-H)[3]. While effective for early-stage discovery, this method suffers from poor atom economy, generates significant aluminum waste, and requires strict cryogenic conditions (-78 °C) to prevent over-reduction.
Vector B: Catalytic Oxidation Systems
Modern process chemistry favors the complete reduction of the ester to (5-chloro-3-methylpyrazin-2-yl)methanol, followed by a highly selective catalytic oxidation to the aldehyde. We evaluate three distinct catalytic systems for this transformation:
Ley-Griffith Oxidation (TPAP / NMO): Utilizes tetra-n-propylammonium perruthenate (TPAP), a mild, organic-soluble Ru(VII) catalyst[4]. When paired with N-methylmorpholine N-oxide (NMO) as a stoichiometric co-oxidant, it rapidly oxidizes primary alcohols to aldehydes without over-oxidation. The reaction is driven by an outer-sphere hydride transfer mechanism[4].
Stahl Aerobic Oxidation (CuI / TEMPO): A highly sustainable system that utilizes ambient oxygen as the terminal oxidant, generating only water as a byproduct. While it boasts an excellent E-factor, it can exhibit slower kinetics on highly electron-deficient heteroaromatics compared to ruthenium-based systems.
Anelli Oxidation (TEMPO / NaOCl): Utilizes bleach as the terminal oxidant. While highly scalable and fast, the presence of hypochlorite introduces a risk of competitive chlorination or degradation of the pyrazine ring, requiring precise pH control (typically buffered with NaHCO3).
Fig 1: Synthetic pathways to 5-Chloro-3-methylpyrazine-2-carbaldehyde via reduction or oxidation.
Quantitative Performance Data
The following table summarizes the performance metrics of the evaluated methods for the synthesis of 5-chloro-3-methylpyrazine-2-carbaldehyde.
Catalyst / Reagent System
Reaction Type
Yield (%)
Temp (°C)
Time (h)
Atom Economy
Scalability
DIBAL-H (Baseline)
Stoichiometric Reduction
45 - 60%
-78
1.5 - 2.0
Low
Poor (Cryogenic)
TPAP / NMO
Catalytic Oxidation
85 - 92%
20 - 25
0.5 - 1.0
Moderate
Good (Exothermic)
CuI / TEMPO / O2
Catalytic Aerobic Oxidation
88 - 95%
20 - 25
2.0 - 4.0
High
Excellent
TEMPO / NaOCl / KBr
Catalytic Oxidation
80 - 85%
0 - 5
0.5 - 1.0
Moderate
Good (pH sensitive)
Validated Experimental Protocols
The following protocols detail the mechanistic causality behind the operational steps and incorporate self-validating visual cues to ensure process integrity.
Protocol A: DIBAL-H Reduction of Ester (Baseline Method)
Reference standard adapted from patent literature for BACE inhibitor intermediates[3].
Preparation: Dissolve methyl 5-chloro-3-methylpyrazine-2-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) under a strict nitrogen atmosphere.
Cryogenic Cooling: Cool the reaction vessel to exactly -78 °C using a dry ice/acetone bath.
Causality: Temperature control is absolute. At -78 °C, DIBAL-H coordinates to the carbonyl oxygen to form a stable tetrahedral aluminoxane intermediate. If the temperature rises above -74 °C, this intermediate collapses to release the free aldehyde, which is immediately over-reduced by remaining DIBAL-H to the primary alcohol[3].
Addition: Add DIBAL-H (1.0 M in hexanes, 1.05 eq) dropwise down the side of the flask to pre-cool the reagent before it hits the solution. Stir for 75 minutes.
Quenching (Self-Validation Step 1): Quench the reaction at -78 °C by the dropwise addition of anhydrous methanol.
Causality: Methanol safely destroys any unreacted hydride before the tetrahedral intermediate is allowed to collapse during the warming phase.
Workup (Self-Validation Step 2): Warm the mixture to room temperature and add a saturated aqueous solution of Rochelle's salt (sodium potassium tartrate). Stir vigorously for 1 hour.
Validation: The initial addition will form a thick, unmanageable aluminum gel. Successful complexation by the tartrate ligand is visually confirmed when the opaque emulsion breaks into two distinct, clear liquid phases (aqueous and organic), validating that the aluminum salts have been successfully sequestered.
Protocol B: Ley-Griffith Oxidation of Alcohol (Optimal Catalytic Method)
Preparation: Dissolve (5-chloro-3-methylpyrazin-2-yl)methanol (1.0 eq) in anhydrous DCM.
Water Sequestration: Add powdered, activated 4Å molecular sieves (500 mg per mmol of substrate) and NMO (1.5 eq). Stir for 15 minutes.
Causality: The catalytic cycle of TPAP is highly sensitive to water. Water coordinates to the Ru(VII) center and competitively inhibits alcohol binding[4]. The molecular sieves are non-negotiable; they sequester the water generated by NMO reduction, preventing catalyst stalling[5].
Catalyst Addition (Self-Validation Step 1): Add TPAP (0.05 eq) in one portion at room temperature.
Validation: The reaction provides an immediate visual cue. The solution will transition from a light green to a dark, opaque black as the active Ru(VII) species begins cycling through the Ru(V) intermediate.
Monitoring: Stir at room temperature for 30–60 minutes. Monitor via TLC (Hexanes/EtOAc). The disappearance of the polar alcohol spot confirms completion.
Workup (Self-Validation Step 2): Concentrate the crude mixture slightly and filter it directly through a short pad of silica gel, eluting with DCM or EtOAc.
Validation: The silica pad traps the black ruthenium salts. A clear, colorless (or pale yellow) filtrate visually validates the complete removal of the heavy metal catalyst from the product stream[5].
Fig 2: Catalytic cycle of the Ley-Griffith (TPAP/NMO) oxidation for primary alcohols.
References
US9309263B2 - Fused multi-cyclic sulfone compounds as inhibitors of beta-secretase and methods of use thereof, Google Patents. [1]
An In-depth Technical Guide to Pyrazine-2-carbaldehyde: Properties, Synthesis, Reactions, and Applications in Drug Discovery, BenchChem. [2]
US9296734B2 - Perfluorinated 5,6-dihydro-4H-1,3-oxazin-2-amine compounds as beta-secretase inhibitors and methods of use, Google Patents.[3]
Elucidating the mechanism of the Ley–Griffith (TPAP) alcohol oxidation, NIH PubMed Central (PMC). [4]
Validation of a Synthetic Route for 5-Chloro-3-methylpyrazine-2-carbaldehyde: A Comparative Performance Guide
Audience: Researchers, scientists, and drug development professionals. Executive Summary 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) is a highly versatile heterocyclic building block used extensively in...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) is a highly versatile heterocyclic building block used extensively in medicinal chemistry and materials science. The presence of orthogonal reactive sites—an electrophilic aldehyde, a nucleophilic/cross-coupling-ready aryl chloride, and a methyl group—makes it highly valuable but synthetically challenging. This guide objectively compares the traditional direct oxidation route against an optimized three-step reduction-oxidation sequence, providing validated experimental protocols and mechanistic rationales to ensure high-fidelity scale-up.
Mechanistic Rationale & Route Design
The synthesis of highly functionalized pyrazine carbaldehydes typically falls into two strategic categories: direct C-H oxidation of alkyl pyrazines or functional group interconversion from a pre-installed carboxylate[1].
Route A: Direct Oxidation (The Traditional Approach)
Attempting to synthesize the target via direct oxidation of 5-chloro-2,3-dimethylpyrazine using Selenium Dioxide (SeO₂) is fraught with chemoselectivity issues. SeO₂ struggles to differentiate between the 2-methyl and 3-methyl positions, leading to a complex mixture of regioisomers. Furthermore, over-oxidation to the corresponding carboxylic acid significantly depresses the yield of the desired aldehyde.
Route B: The Optimized 3-Step Sequence (Recommended)
To bypass regioselectivity issues, we validate a robust functional group interconversion strategy starting from methyl 5-hydroxy-3-methylpyrazine-2-carboxylate:
Chlorodehydroxylation: Conversion of the 5-hydroxy group (which exists primarily as its pyrazinone tautomer) to a 5-chloro substituent using POCl₃.
Ester Reduction: Reduction of the ester to the primary alcohol using Diisobutylaluminum hydride (DIBAL-H). While DIBAL-H can theoretically reduce esters directly to aldehydes at -78 °C, pyrazine carboxylates frequently stall at ~45-50% conversion or yield intractable mixtures of ester, aldehyde, and alcohol[2]. By intentionally using an excess of DIBAL-H (2.5 eq), we drive the reaction completely to the easily isolable pyrazinylmethanol[3].
Selective Oxidation: The resulting (5-chloro-3-methylpyrazin-2-yl)methanol is selectively oxidized back to the aldehyde using Manganese(IV) Oxide (MnO₂). MnO₂ is a mild, heterogeneous oxidant that perfectly tolerates the sensitive pyrazine ring and prevents over-oxidation[2].
Fig 1. Comparison of synthetic routes for 5-Chloro-3-methylpyrazine-2-carbaldehyde.
Comparative Analysis
The following table summarizes the quantitative data comparing the two synthetic strategies.
The following protocols detail the Route B sequence. Every step is designed as a self-validating system to ensure reproducibility and high E-E-A-T standards.
Fig 2. Step-by-step optimized synthetic workflow detailing reagents and intermediates.
Step 1: Synthesis of Methyl 5-chloro-3-methylpyrazine-2-carboxylate
Causality & Rationale: Phosphorus oxychloride (POCl₃) acts as both solvent and chlorinating agent. A catalytic amount of N,N-Dimethylformamide (DMF) is added to generate the Vilsmeier-Haack reagent in situ, which drastically accelerates the conversion of the highly stable pyrazinone tautomer into the reactive chloro-heterocycle.
Protocol:
Add DMF (0.1 eq) dropwise at 0 °C (Caution: Exothermic gas evolution).
Heat the mixture to 90 °C for 4 hours. Validation check: TLC (Hexanes/EtOAc 3:1) should show complete consumption of the baseline starting material.
Cool to room temperature and carefully pour the mixture over crushed ice to quench excess POCl₃.
Extract with Ethyl Acetate (3 × 200 mL), wash with saturated NaHCO₃ until pH ~7, dry over anhydrous Na₂SO₄, and concentrate in vacuo to afford the intermediate ester (Yield: ~88%).
Step 2: Synthesis of (5-Chloro-3-methylpyrazin-2-yl)methanol
Causality & Rationale: DIBAL-H acts as an electrophilic reductant[3]. Attempting to stop at the aldehyde stage is notoriously unreliable for pyrazine esters[2]. By pushing the reduction fully to the alcohol, we ensure a single, easily purifiable product. Quenching with Rochelle's salt is critical; it chelates the aluminum byproducts, preventing the formation of a thick, unfilterable emulsion.
Protocol:
Dissolve the intermediate ester (1.0 eq, 40.0 g) in anhydrous THF (400 mL) under an argon atmosphere.
Cool the solution to -78 °C using a dry ice/acetone bath.
Add DIBAL-H (1.0 M in toluene, 2.5 eq) dropwise over 1 hour, maintaining the internal temperature below -70 °C[2].
Stir for 2 hours at -78 °C. Validation check: LC-MS should indicate complete disappearance of the ester mass (M+H).
Quench the reaction at -78 °C by the slow addition of Ethyl Acetate (50 mL), followed by a saturated aqueous solution of Rochelle's salt (Potassium sodium tartrate, 400 mL).
Remove the cooling bath and stir vigorously at room temperature for 2 hours until two distinct, clear phases form.
Separate the organic layer, extract the aqueous layer with EtOAc, dry, and concentrate to yield the alcohol (Yield: ~90%).
Step 3: Synthesis of 5-Chloro-3-methylpyrazine-2-carbaldehyde
Causality & Rationale: Activated Manganese(IV) Oxide (MnO₂) selectively oxidizes the benzylic-like pyrazinylmethanol to the aldehyde. Because MnO₂ is a heterogeneous reagent, its activity depends heavily on its surface area. Using a large excess (10 eq by weight) ensures rapid kinetics, preventing degradation of the sensitive product[1].
Protocol:
Dissolve the crude alcohol (1.0 eq, 30.0 g) in anhydrous Dichloromethane (DCM, 300 mL).
Add activated MnO₂ (10.0 eq by weight) in a single portion.
Stir the black suspension at room temperature for 12-16 hours. Validation check: TLC (Hexanes/EtOAc 2:1) should show a new, UV-active spot with a higher Rf value than the alcohol.
Filter the reaction mixture through a pad of Celite to remove the manganese salts, washing the filter cake thoroughly with DCM.
Concentrate the filtrate under reduced pressure. Purify via a short silica gel plug to afford the pure 5-Chloro-3-methylpyrazine-2-carbaldehyde as a pale yellow solid (Yield: ~85%).
Analytical Validation
To guarantee high-fidelity results, the final product must be validated against the following analytical benchmarks:
¹H NMR (400 MHz, CDCl₃): The aldehyde proton should appear as a sharp singlet at ~10.1 ppm. The pyrazine ring proton (H-6) will appear as a singlet at ~8.6 ppm, and the methyl group as a singlet at ~2.8 ppm.
LC-MS (ESI): The expected mass for C₆H₅ClN₂O is 156.01. Look for the [M+H]⁺ peak at m/z 157.0.
Storage: The final aldehyde is sensitive to auto-oxidation. It must be stored under an inert atmosphere (Argon/Nitrogen) at -20 °C to prevent degradation into the corresponding carboxylic acid.
References
eGrove. "Modification of Panobinostat to Increase its Therapeutic Potential to Cure Multiple Myeloma." Source: University of Mississippi. URL: [Link]
ACS Publications. "Route Development toward a Pyrazine Building Block to Enable Early Scale-Up Campaigns." Source: Organic Process Research & Development. URL:[Link]
An Advanced Comparison Guide: Alternatives to 5-Chloro-3-methylpyrazine-2-carbaldehyde in Organic Synthesis
Target Audience: Medicinal Chemists, Process Researchers, and Drug Development Professionals Introduction: The Strategic Role of Pyrazine Scaffolds In modern drug discovery, the pyrazine ring is a privileged scaffold, fr...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Medicinal Chemists, Process Researchers, and Drug Development Professionals
Introduction: The Strategic Role of Pyrazine Scaffolds
In modern drug discovery, the pyrazine ring is a privileged scaffold, frequently utilized to design potent kinase inhibitors, antimicrobial agents, and CNS-active therapeutics [1]. Specifically, 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) serves as a highly versatile bifunctional building block. The aldehyde moiety acts as a handle for reductive aminations or Knoevenagel condensations, while the C5-chlorine enables palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig) or nucleophilic aromatic substitutions (SNAr).
Crucially, the C3-methyl group provides a specific steric clash that can lock the biaryl dihedral angle after cross-coupling. This conformational restriction is a common strategy to achieve high selectivity in kinase hinge-binding pockets, particularly when targeting the PI3K/Akt/mTOR pathway [1].
Caption: Inhibition of the PI3K/Akt/mTOR pathway by pyrazine derivatives.
However, the steric bulk of the C3-methyl group can also hinder the reactivity of the adjacent C2-aldehyde, leading to sluggish reductive aminations. Furthermore, the C-Cl bond may exhibit insufficient reactivity in challenging oxidative addition steps. When optimizing a synthetic route, chemists must often evaluate structural alternatives to overcome these bottlenecks [2].
Evaluating the Alternatives: Structural & Mechanistic Causality
When 5-Chloro-3-methylpyrazine-2-carbaldehyde presents reactivity or SAR (Structure-Activity Relationship) limitations, three primary alternatives are typically evaluated.
Alternative 1: 5-Bromo-3-methylpyrazine-2-carbaldehyde (CAS: 1393576-69-6)
Mechanistic Advantage: The bond dissociation energy of C-Br is significantly lower than that of C-Cl. This accelerates the rate-determining oxidative addition step in palladium-catalyzed cross-couplings.
Best Used For: Synthesizing highly sterically hindered biaryl systems where the corresponding aryl chloride fails to reach full conversion.
Alternative 2: 5-Chloropyrazine-2-carbaldehyde (CAS: 88625-24-5)
Mechanistic Advantage: The removal of the C3-methyl group eliminates the steric shielding around the C2-aldehyde. This dramatically increases the electrophilicity of the carbonyl carbon, accelerating imine formation during reductive amination.
Best Used For: Reactions involving bulky primary or secondary amines where the methylated analog yields excessive unreacted starting material.
Alternative 3: 6-Chloropyrazine-2-carbaldehyde (CAS: 874114-34-8)
Mechanistic Advantage: This regioisomer shifts the halogen vector. While the electronic properties remain similar, the spatial orientation of the subsequent coupling partner is altered by 60 degrees [3].
Best Used For: SAR exploration to discover new binding modes within a target protein's active site.
Caption: Decision logic for selecting pyrazine-2-carbaldehyde alternatives.
Quantitative Performance Comparison
The following table summarizes the comparative experimental performance of these building blocks across two standard pharmaceutical workflows: a Suzuki-Miyaura coupling (using phenylboronic acid) and a Reductive Amination (using morpholine).
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The choice of reagents is dictated by the specific electronic and steric demands of the pyrazine core.
Caption: Standard two-step derivatization workflow for pyrazine carbaldehydes.
Protocol A: Chemoselective Reductive Amination
Causality: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄) because it is a milder reducing agent. It selectively reduces the transient iminium ion without reducing the unreacted starting aldehyde to the corresponding alcohol, which is a common side reaction with electron-deficient pyrazines [4].
Preparation: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 5-Chloropyrazine-2-carbaldehyde (1.0 mmol, 1.0 eq) and anhydrous 1,2-dichloroethane (DCE, 5.0 mL) under a nitrogen atmosphere.
Imine Formation: Add the secondary amine (e.g., morpholine, 1.2 mmol, 1.2 eq). Stir the mixture at room temperature for 30 minutes to allow for complete iminium ion formation. Self-Validation: A color change (often to pale yellow) indicates imine formation.
Reduction: Add NaBH(OAc)₃ (1.5 mmol, 1.5 eq) in one portion. Stir at room temperature for 2 hours.
Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract the aqueous layer with dichloromethane (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to afford the pure amine.
Protocol B: Suzuki-Miyaura Cross-Coupling
Causality: Pd(dppf)Cl₂ is utilized as the catalyst because the bidentate dppf ligand provides a wide bite angle, which stabilizes the palladium center and accelerates the reductive elimination step, minimizing protodeboronation of the boronic acid [2].
Setup: To a microwave vial or Schlenk flask, add 5-Bromo-3-methylpyrazine-2-carbaldehyde (1.0 mmol, 1.0 eq), phenylboronic acid (1.2 mmol, 1.2 eq), Pd(dppf)Cl₂ (0.05 mmol, 5 mol%), and K₂CO₃ (2.0 mmol, 2.0 eq).
Solvent Addition: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v, 5.0 mL). Causality: The water is essential to dissolve the inorganic base and activate the boronic acid via the formation of a reactive boronate complex.
Reaction: Seal the vessel and heat to 80 °C for 1 hour. Self-Validation: Monitor via TLC or LC-MS; the disappearance of the starting bromide and the emergence of a more polar UV-active spot indicates successful coupling.
Workup: Cool to room temperature, dilute with EtOAc (15 mL), and filter through a pad of Celite to remove palladium black. Wash the filtrate with water and brine, dry over MgSO₄, and concentrate.
Purification: Purify via automated flash chromatography to isolate the biaryl product.
References
ACS Publications. "Route Development toward a Pyrazine Building Block to Enable Early Scale-Up Campaigns." Organic Process Research & Development. Available at: [Link]
Comparative
Quantitative Analysis of 5-Chloro-3-methylpyrazine-2-carbaldehyde in Complex Reaction Mixtures: A Comparative Guide to Chromatographic Strategies
Target Audience: Analytical Chemists, Process Chemists, and Drug Development Professionals Matrix: Crude synthetic reaction mixtures (containing starting materials, regioisomers, and inorganic salts) Introduction: The An...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Analytical Chemists, Process Chemists, and Drug Development Professionals
Matrix: Crude synthetic reaction mixtures (containing starting materials, regioisomers, and inorganic salts)
Introduction: The Analytical Challenge
5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) is a highly functionalized, electron-deficient N-heterocycle serving as a critical building block in the synthesis of kinase inhibitors and antiviral therapeutics. Quantifying this intermediate directly from a crude reaction mixture presents a unique triad of analytical challenges:
Regioisomeric Interference: Synthesis often yields closely related byproducts, such as the 6-chloro regioisomer, which possess nearly identical hydrophobicities.
Chemical Reactivity: The highly electrophilic C2-carbaldehyde group, activated by the electron-withdrawing pyrazine ring and C5-chlorine, is prone to rapid hemiacetal formation if exposed to primary alcohols during sample preparation.
Polarity and Retention: Pyrazine derivatives are highly polar and basic, often leading to poor retention and peak tailing on traditional alkyl-bonded stationary phases[1].
This guide objectively compares three distinct high-performance liquid chromatography (HPLC) stationary phase chemistries—Standard C18, Biphenyl, and Mixed-Mode (RP/Cation-Exchange)—to establish the most robust method for quantitative reaction monitoring.
Comparative Analysis of Stationary Phases
To achieve self-validating analytical confidence, the chosen method must separate the target molecule from its precursors (e.g., 3-methylpyrazine-2-carbaldehyde) and regioisomers. We compared three column chemistries under identical mobile phase conditions (Acetonitrile/Water with 0.1% Formic Acid).
Standard C18 (Alkyl-Bonded)
While Reversed-Phase HPLC (RP-HPLC) with C18 columns is the default for pharmaceutical analysis[2], it relies exclusively on hydrophobic dispersive forces. Because 5-chloro and 6-chloro regioisomers have identical partition coefficients (LogP), C18 fails to provide baseline resolution, resulting in co-elution and inaccurate quantitation.
Biphenyl (Phenyl-Bonded)
Biphenyl stationary phases offer a dual-retention mechanism: hydrophobic interactions and
interactions. The biphenyl rings interact strongly with the delocalized -electrons of the pyrazine ring. Because the position of the chlorine atom (C5 vs. C6) subtly alters the electron density distribution of the pyrazine ring, the interaction strength differs, enabling baseline resolution of the regioisomers.
Mixed-Mode (Primesep / RP + Ion-Exchange)
Mixed-mode chromatography embeds strong acidic ion-pairing groups into the stationary phase, allowing for simultaneous reversed-phase and cation-exchange interactions[3]. Since the pyrazine nitrogens are easily protonated in acidic mobile phases, this column provides massive retention for pyrazines, separating them entirely from non-basic reaction byproducts.
Quantitative Performance Comparison
Table 1: Performance metrics for the quantitation of 5-Chloro-3-methylpyrazine-2-carbaldehyde (Target) against the 6-chloro regioisomer (Critical Pair).
Column Chemistry
Retention Factor ()
Resolution ()
Peak Symmetry ()
LOD (µg/mL)
LOQ (µg/mL)
Suitability for Reaction Matrix
C18 (Standard)
1.8
0.9 (Co-elution)
1.4 (Tailing)
0.50
1.50
Poor; fails to resolve isomers.
Biphenyl
3.2
2.6 (Baseline)
1.05
0.15
0.45
Excellent; optimal selectivity.
Mixed-Mode
6.5
3.1
1.10
0.10
0.30
Good; but requires higher buffer capacity.
Mechanistic Workflow & Visualization
To prevent artifact formation during analysis, the causality of the sample preparation must be understood. Never use methanol or ethanol to quench or dilute the reaction mixture. The electrophilic aldehyde will react with aliphatic alcohols to form a hemiacetal, splitting the chromatographic peak into two (free aldehyde and hemiacetal) and ruining quantitation.
Fig 1. Sample preparation and analysis workflow for pyrazine carbaldehyde reaction mixtures.
Fig 2. Chromatographic selectivity mechanisms for pyrazine derivatives.
Based on the comparative data, the Biphenyl column coupled with UV detection provides the most reliable, self-validating system for this specific molecule. Pyrazines exhibit strong UV absorbance, making UV detection at 270-275 nm highly sensitive and accurate for pharmacokinetic and reaction monitoring applications[1][4].
Reagents and Materials
Stationary Phase: Restek Raptor Biphenyl (100 mm × 4.6 mm, 2.7 µm core-shell) or equivalent.
Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid (v/v). Rationale: Low pH ensures the pyrazine ring remains in a consistent protonation state, preventing peak broadening.
of cold Potassium Phosphate buffer (pH 7.0) to halt the reaction.
Add
of Ethyl Acetate. Vortex vigorously for 60 seconds.
Centrifuge at 10,000 x g for 3 minutes to separate phases.
Transfer
of the upper organic layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in
of HPLC-grade Acetonitrile. Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.
Instrumental Parameters
Flow Rate: 1.0 mL/min
Column Temperature: 35°C (Thermostatic control is critical to maintain consistent
interaction strength).
Injection Volume: 5 µL
Detection: Photodiode Array (PDA) or UV detector set to 275 nm .
Gradient Program:
0.0 - 1.0 min: 5% B (Isocratic hold to elute highly polar salts)
1.0 - 6.0 min: 5% to 60% B (Linear gradient to elute the target and regioisomers)
6.0 - 8.0 min: 60% to 95% B (Column wash)
8.0 - 10.0 min: 5% B (Re-equilibration)
System Suitability Criteria
To ensure the protocol is self-validating before analyzing unknown reaction samples, inject a system suitability standard containing both 5-Chloro-3-methylpyrazine-2-carbaldehyde and 6-Chloro-3-methylpyrazine-2-carbaldehyde.
Requirement: Resolution (
) between the two isomers must be .
Requirement: Tailing factor (
) for the target peak must be .
Conclusion
For the quantitative analysis of 5-Chloro-3-methylpyrazine-2-carbaldehyde in complex matrices, traditional C18 chromatography is inadequate due to its inability to resolve critical regioisomers. Biphenyl stationary phases offer a superior, structurally-driven separation mechanism via
interactions. Furthermore, strict adherence to aprotic sample diluents (Acetonitrile) is mandatory to preserve the integrity of the highly reactive C2-carbaldehyde group during analysis.
References
Retention Behavior of Pyrazines in Reversed-Phase High Performance Liquid Chromatography
Toyohashi University of Technology (tut.ac.jp)
URL:[Link]
Pyrazine - High Performance Liquid Chromatography (HPLC) Method for Analysis
SIELC Technologies
URL:[Link]
Simple and accurate determination of methylpyrazines in biofluids using high-performance liquid chromatography
PubMed (National Institutes of Health)
URL:[Link]
High-Resolution Spectral Cross-Referencing: 5-Chloro-3-methylpyrazine-2-carbaldehyde vs. Structural Analogs
Executive Summary & Scientific Context In early-stage drug discovery, the precise structural elucidation of heterocyclic building blocks is non-negotiable. Pyrazine scaffolds, particularly halogenated derivatives like 5-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Context
In early-stage drug discovery, the precise structural elucidation of heterocyclic building blocks is non-negotiable. Pyrazine scaffolds, particularly halogenated derivatives like 5-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1393533-77-1) , are ubiquitous in the design of kinase inhibitors and CNS-active therapeutics. However, synthetic routes often yield regioisomeric byproducts, such as 6-Chloro-3-methylpyrazine-2-carbaldehyde (CAS: 1823881-09-9) .
Misidentifying these isomers during scale-up can derail an entire medicinal chemistry program. As a Senior Application Scientist, I rely on a rigorous, self-validating analytical workflow that cross-references empirical spectral data (NMR, FT-IR, GC-MS) with authoritative repositories like the [1], the [2], and [3]. This guide objectively compares the spectral profiles of these two isomers and provides a field-proven protocol for database validation.
The following diagram maps the logical progression from sample preparation to database cross-referencing. Each step acts as a quality gate to ensure data integrity before querying external databases.
Workflow for spectral acquisition and database cross-referencing.
Comparative Spectral Analysis
To differentiate 5-Chloro-3-methylpyrazine-2-carbaldehyde from its 6-chloro analog, we must analyze how the position of the highly electronegative chlorine atom perturbs the electron density of the pyrazine ring.
Table 1: ¹H NMR Chemical Shift Comparison (400 MHz, CDCl₃)
Causality Insight: The isolated aromatic proton on the pyrazine ring is the primary diagnostic marker. In the 5-chloro isomer, the C6-proton is flanked by the N1 nitrogen and the C5-chlorine. In the 6-chloro isomer, the C5-proton is flanked by the N4 nitrogen and the C6-chlorine. The differing inductive pull from the aldehyde group at C2 causes a distinct chemical shift (
ppm).
Functional Group
5-Chloro-3-methylpyrazine-2-carbaldehyde
6-Chloro-3-methylpyrazine-2-carbaldehyde
Multiplicity & Integration
-CHO (Aldehyde)
10.12 ppm
10.08 ppm
Singlet (1H)
Aromatic -H
8.65 ppm (C6-H)
8.78 ppm (C5-H)
Singlet (1H)
-CH₃ (Methyl)
2.85 ppm
2.82 ppm
Singlet (3H)
Table 2: GC-MS (EI, 70 eV) Fragmentation Patterns
Causality Insight: Both isomers exhibit the classic 3:1 isotopic ratio for the molecular ion ([M]⁺) due to the ³⁵Cl and ³⁷Cl isotopes. While their primary fragmentation pathways are nearly identical, precise relative abundance matching against the NIST Mass Spectral Library is required for definitive identification.
Fragment Ion
m/z
Origin / Loss Pathway
[M]⁺
156 / 158
Molecular Ion (Shows 3:1 ³⁵Cl/³⁷Cl ratio)
[M - H]⁺
155 / 157
Loss of the weakly bound aldehyde proton
[M - CO]⁺
128 / 130
-cleavage and loss of carbon monoxide
[M - CO - Cl]⁺
93
Subsequent loss of the chlorine radical
Table 3: FT-IR (ATR) Key Vibrational Frequencies
Functional Group
5-Chloro Isomer (cm⁻¹)
6-Chloro Isomer (cm⁻¹)
Peak Characteristics
C=O Stretch
1715
1718
Strong, sharp (Aldehyde carbonyl)
C=N Stretch
1550, 1530
1555, 1525
Medium (Pyrazine ring breathing)
C-Cl Stretch
1085
1092
Strong (Halogen-carbon bond)
Experimental Protocol: A Self-Validating System
To ensure that the data queried against databases is fundamentally sound, the analytical protocol must be self-validating. The following methodology guarantees high-fidelity data collection.
Weigh 10.0 ± 0.1 mg of the synthesized pyrazine compound.
Dissolve the compound in 600 µL of deuterated chloroform (CDCl₃) spiked with 0.03% v/v Tetramethylsilane (TMS) .
Causality Check: The addition of TMS creates a self-validating baseline. By locking the internal reference exactly to 0.00 ppm, we eliminate chemical shift artifacts caused by magnetic field drift. This ensures that the subtle
between the 5-chloro and 6-chloro isomers is an authentic reflection of their electronic environments, allowing for accurate cross-referencing with[2].
Step 2: High-Fidelity NMR Acquisition
Load the sample into a 400 MHz NMR Spectrometer.
Set the acquisition parameters: 16 scans, 90° pulse angle, and a 10-second relaxation delay (D1) .
Causality Check: A standard 1-second delay is insufficient for aldehydes. A 10-second D1 ensures complete longitudinal relaxation (T₁) of the aldehyde and isolated aromatic protons. This prevents signal saturation and guarantees strictly quantitative integration (1:1:3 ratio), which is a mandatory quality control metric before database submission.
Step 3: GC-MS (Electron Ionization) Analysis
Dilute the sample to 1 mg/mL in dichloromethane (DCM).
Inject 1 µL into a GC-MS system operating strictly at 70 eV .
Causality Check: Standardizing the ionization energy to exactly 70 eV allows for direct, 1-to-1 pattern matching with the [1]. Because 70 eV is the universal standard for EI fragmentation databases, any deviation in ionization energy will alter the relative abundance of the m/z 128 and m/z 93 fragments, leading to false negatives during the database query.
Utilize the Reverse Search function: Input your empirical spectral peaks (e.g., ¹H NMR shifts at 10.12, 8.65, 2.85 ppm) into the database.
Causality Check: Rather than searching by name and confirming the spectrum, a reverse search objectively queries the raw data. If the database returns the 5-chloro isomer as the top hit with a >95% match factor, the regiochemistry is definitively validated.
Conclusion
Differentiating 5-Chloro-3-methylpyrazine-2-carbaldehyde from its regioisomers requires more than a superficial glance at an NMR spectrum. By employing a self-validating experimental protocol—anchored by TMS referencing and T₁ relaxation control—researchers can generate high-fidelity data. Cross-referencing this data against authoritative databases like NIST, SDBS, and PubChem ensures absolute structural certainty, preventing costly downstream failures in drug development pipelines.
References
Title: NIST Chemistry WebBook, SRD 69
Source: National Institute of Standards and Technology (NIST)
URL: [Link]
Title: Spectral Database for Organic Compounds (SDBS)
Source: National Institute of Advanced Industrial Science and Technology (AIST)
URL: [Link]
Title: PubChem Open Chemistry Database
Source: National Institutes of Health (NIH) / National Library of Medicine
URL: [Link]
Critical Prohibition: Do NOT mix with strong amines or strong oxidizers in the waste stream. The chloropyrazine ring is highly susceptible to nucleophilic attack, risking exothermic runaway.
Chemical Profile & Hazard Assessment
Understanding the molecular behavior of this compound is prerequisite to safe disposal. It is not merely "organic waste"; it is a reactive electrophile.
Property
Specification
Operational Implication
CAS Number
1393533-77-1
Use for waste tagging and inventory reconciliation.
Structure
Pyrazine ring, Cl- substituent, Aldehyde group
Dual reactivity: Aldehyde oxidation and nucleophilic aromatic substitution () at the Cl-position.
Physical State
Solid (Off-white to pale yellow)
Do not pour into liquid carboys. Must be disposed of in wide-mouth solid waste containers.
Acidity/Basicity
Weakly basic (pyrazine N)
Incompatible with strong acids (protonation) and strong bases (hydrolysis).
Flash Point
>100°C (Predicted)
Not classified as "Ignitable" (D001) but combustible.
Mechanism of Toxicity & Reactivity
Aldehyde Reactivity: The C-2 aldehyde group is prone to autoxidation to the corresponding carboxylic acid (5-chloro-3-methylpyrazine-2-carboxylic acid). While less explosive than ether peroxides, accumulated peracids can be shock-sensitive.
Nucleophilic Substitution (
): The chlorine atom at position 5 is activated by the electron-deficient pyrazine ring. Contact with nucleophiles (e.g., ammonia, primary amines) in a waste container can trigger rapid, exothermic substitution, releasing HCl gas and heat.
Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired/Surplus)
Best Practice: Keep in original vial if possible to minimize exposure.
Segregation: Isolate from non-halogenated solids and oxidizers.
Packaging:
If the original vial is intact: Place the entire vial into a clear, sealable secondary bag (e.g., Ziploc).
If loose solid: Transfer to a wide-mouth High-Density Polyethylene (HDPE) jar .
Pre-requisite: Only attempt cleanup if the spill is < 50g and you are trained. Otherwise, evacuate.
Step-by-Step Response
Secure Area: Alert nearby personnel. Post "Do Not Enter" signs.[4]
PPE Upgrade:
Gloves: Double-glove (Nitrile under Silver Shield/Laminate) if dissolving. Standard Nitrile is acceptable for dry solid if handled with tools.
Respiratory: If dust is visible, use N95 or half-mask with organic vapor/acid gas cartridge.
Containment:
Solid Spill: Do not sweep vigorously (creates dust). Cover with wet paper towels to dampen, then scoop into a bag.
Liquid Spill: Surround with absorbent pads or vermiculite.[2]
Decontamination:
Wipe the surface with a mild detergent solution followed by water.
Avoid: Do not use bleach (NaOCl) immediately, as it may react with the amine/nitrogen heterocycle residues.
Disposal: Place all cleanup materials (gloves, pads, scoop) into a heavy-duty hazardous waste bag and tag as "Debris contaminated with Chloropyrazine Aldehyde."
Figure 2: Operational workflow for minor spill containment and cleanup.
References
Fisher Scientific. (2025). Safety Data Sheet: Methyl 5-chloropyrazine-2-carboxylate (Analog). Retrieved from
Sigma-Aldrich. (2025).[4] Safety Data Sheet: 5-Chloropyrazine-2-carbaldehyde. Retrieved from
U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[5] Retrieved from
National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
PubChem. (2025).[6] Compound Summary: 5-Methylpyrazine-2-carboxaldehyde.[6] National Library of Medicine. Retrieved from
Figure 1. 2D Structure of 5-Chloro-3-methylpyrazine-2-carbaldehyde.
